Triphenyl(tetradecyl)phosphonium Bromide

• CAS: 25791-20-2

Core Science & Biosynthesis

Triphenyl(tetradecyl)phosphonium Bromide: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of a Versatile Quaternary Phosphonium Salt

Triphenyl(tetradecyl)phosphonium Bromide (TTPB), a quaternary phosphonium salt, is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique molecular structure, featuring a lipophilic triphenylphosphonium head group and a long hydrophobic tetradecyl chain, underpins its utility as a phase transfer catalyst, a surfactant, and a biologically active agent. This technical guide provides a comprehensive overview of TTPB, consolidating available data on its properties, synthesis, and applications, with a particular focus on its relevance to researchers, scientists, and drug development professionals.

Physicochemical Properties

Triphenyl(tetradecyl)phosphonium Bromide is a white to pale yellow crystalline powder. Its amphiphilic nature, arising from the combination of a polar phosphonium head and a nonpolar alkyl tail, dictates its solubility and interfacial activity. While detailed quantitative data for this specific compound is not extensively available in publicly accessible literature, the general properties are summarized below.

Property	Data	Reference(s)
Synonyms	Myristyltriphenylphosphonium Bromide
CAS Number	25791-20-2
Molecular Formula	C₃₂H₄₄BrP
Molecular Weight	539.58 g/mol
Appearance	White to Almost white powder to crystal
Purity	>98.0% (T)(HPLC)
Melting Point	Not consistently reported
Solubility	Soluble in organic solvents, sparingly soluble in water

Synthesis of Triphenyl(tetradecyl)phosphonium Bromide

Experimental Protocol: General Synthesis

Materials:

• Triphenylphosphine

• 1-Bromotetradecane

• Toluene (or another suitable high-boiling solvent like DMF)

• Diethyl ether (for precipitation/washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine (1.0 equivalent) in toluene.

• Add 1-bromotetradecane (1.0-1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain this temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The product, being a salt, will likely precipitate out of the nonpolar solvent. If not, the volume of the solvent can be reduced under vacuum.

• Add diethyl ether to the cooled mixture to induce further precipitation of the product.

• Collect the solid product by vacuum filtration and wash it with several portions of diethyl ether to remove any unreacted starting materials.

• Dry the resulting white to off-white solid under vacuum to obtain Triphenyl(tetradecyl)phosphonium Bromide.

Characterization: The structure and purity of the synthesized compound should be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ³¹P), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

An In-depth Technical Guide to the Chemical Properties of Triphenyl(tetradecyl)phosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl(tetradecyl)phosphonium bromide is a quaternary phosphonium salt that has garnered significant interest in various scientific fields, including organic synthesis, material science, and particularly in biomedical research. Its amphipathic nature, arising from the lipophilic triphenylphosphine and tetradecyl moieties combined with the ionic bromide, imparts unique surfactant and phase-transfer catalysis properties.[1] In the realm of drug development, the triphenylphosphonium (TPP) cation is extensively utilized as a vector to target mitochondria, the powerhouse of the cell. This targeted delivery is a promising strategy for the development of novel therapeutics for a range of diseases, including cancer. This guide provides a comprehensive overview of the core chemical properties of Triphenyl(tetradecyl)phosphonium Bromide, detailed experimental protocols, and a visualization of its mechanism of mitochondrial targeting.

Core Chemical and Physical Properties

The fundamental chemical and physical properties of Triphenyl(tetradecyl)phosphonium Bromide are summarized in the tables below for easy reference and comparison.

Table 1: General Chemical Properties

Property	Value
Chemical Name	Triphenyl(tetradecyl)phosphonium Bromide
Synonyms	Myristyltriphenylphosphonium Bromide, (1-Tetradecyl)triphenylphosphonium bromide
CAS Number	25791-20-2
Molecular Formula	C₃₂H₄₄BrP
Molecular Weight	539.58 g/mol [1]
Appearance	White to pale yellow powder or crystals[1]
Purity	Typically ≥ 97-98% (as determined by titration or HPLC)[1][2]

Table 2: Physical Properties

Property	Value
Melting Point	87-96 °C[1]
Solubility	Slightly soluble in water.[2] Soluble in methanol.
Hygroscopicity	Hygroscopic[2]
Storage Conditions	Store at room temperature in an inert atmosphere, away from moisture and oxidizing agents.[2][3]

Experimental Protocols

This section outlines detailed methodologies for key experiments related to the synthesis and characterization of Triphenyl(tetradecyl)phosphonium Bromide.

Synthesis of Triphenyl(tetradecyl)phosphonium Bromide

This protocol describes a general method for the synthesis of alkyltriphenylphosphonium halides via a nucleophilic substitution reaction.

Materials:

• Triphenylphosphine (PPh₃)

• 1-Bromotetradecane

• Acetonitrile (anhydrous)

• Pentane (or diethyl ether)

• Schlenk flask

• Stir bar

• Reflux condenser

• Heating mantle

• Vacuum filtration apparatus

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), add a solution of triphenylphosphine (1.0 equivalent) in acetonitrile to a Schlenk flask equipped with a stir bar.

• To this solution, add 1-bromotetradecane (1.0 equivalent).

• Heat the reaction mixture to 70°C and stir for 24 hours under the inert atmosphere.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Concentrate the reaction mixture in vacuo to remove the acetonitrile.

• To the resulting crude product, add pentane (or diethyl ether) and stir vigorously to induce precipitation of the phosphonium salt.

• Collect the white solid product by vacuum filtration.

• Wash the solid with additional portions of pentane (or diethyl ether) to remove any unreacted starting materials.

• Dry the purified Triphenyl(tetradecyl)phosphonium Bromide under vacuum.

Melting Point Determination

This protocol describes the capillary method for determining the melting point range of an organic solid.

Materials:

• Triphenyl(tetradecyl)phosphonium Bromide sample

• Melting point apparatus

• Capillary tubes (one end sealed)

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Ensure the Triphenyl(tetradecyl)phosphonium Bromide sample is a fine, dry powder. If necessary, gently grind the sample in a mortar and pestle.

• Press the open end of a capillary tube into the powdered sample to pack a small amount of the solid into the tube.

• Tap the sealed end of the capillary tube on a hard surface to compact the solid at the bottom. The packed sample height should be 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Set the heating rate to a moderate level (e.g., 10-20 °C/minute) to approach the expected melting point.

• Once the temperature is within 20 °C of the expected melting point, reduce the heating rate to 1-2 °C/minute to ensure accurate measurement.

• Observe the sample through the magnifying lens.

• Record the temperature at which the first droplet of liquid appears (the onset of melting).

• Record the temperature at which the entire sample has melted and is a clear liquid (the completion of melting).

• The recorded temperature range is the melting point of the sample.

¹H NMR Spectroscopic Analysis

This protocol outlines a general procedure for obtaining a proton nuclear magnetic resonance (¹H NMR) spectrum of a triphenylphosphonium salt.

Materials:

• Triphenyl(tetradecyl)phosphonium Bromide sample

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• NMR tube

• NMR spectrometer

Procedure:

• Dissolve approximately 5-10 mg of the Triphenyl(tetradecyl)phosphonium Bromide sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a small vial.

• Transfer the solution to a clean, dry NMR tube.

• Place the NMR tube in the spinner turbine and adjust the depth according to the spectrometer's instructions.

• Insert the sample into the NMR spectrometer.

• Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures. Typical parameters include a sufficient number of scans to obtain a good signal-to-noise ratio.

• Process the resulting free induction decay (FID) by applying a Fourier transform, phasing the spectrum, and integrating the signals.

• The chemical shifts (δ) are reported in parts per million (ppm) relative to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

Mechanism of Mitochondrial Targeting

The triphenylphosphonium (TPP) cation is a delocalized lipophilic cation that can readily pass through biological membranes. Its accumulation within the mitochondria is primarily driven by the large negative mitochondrial membrane potential (ΔΨm), which is approximately -140 to -180 mV in healthy cells.[4] This potential difference creates an electrophoretic gradient that draws the positively charged TPP moiety into the mitochondrial matrix. For every 60 mV of membrane potential, there is a tenfold accumulation of the TPP cation.[4] This can result in a 100- to 500-fold higher concentration of TPP-conjugated molecules within the mitochondria compared to the cytoplasm.[4]

The following diagram illustrates the workflow of TPP-mediated mitochondrial targeting and its potential downstream effects, which are of significant interest in drug development, particularly in cancer therapy where cancer cells often exhibit an elevated mitochondrial membrane potential.

References

• 1. chemimpex.com [chemimpex.com]
• 2. (1-Tetradecyl)triphenylphosphonium bromide, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [amp.chemicalbook.com]
• 4. A Novel Triphenylphosphonium Carrier to Target Mitochondria without Uncoupling Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

Myristyltriphenylphosphonium bromide structure and formula

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristyltriphenylphosphonium bromide is a quaternary phosphonium salt characterized by a positively charged phosphorus atom covalently bonded to three phenyl groups and a myristyl (tetradecyl) group. The positive charge is balanced by a bromide counter-ion. This amphipathic structure, featuring a lipophilic 14-carbon alkyl chain and a bulky, delocalized cationic headgroup, imparts unique surfactant-like properties to the molecule. While specific detailed experimental data for myristyltriphenylphosphonium bromide is not extensively documented in publicly available literature, its properties and reactivity can be well-understood through the extensive knowledge base of analogous long-chain alkyltriphenylphosphonium salts. These compounds are of significant interest in various scientific domains, including organic synthesis, materials science, and particularly in biomedical applications such as drug delivery, owing to their ability to interact with and traverse biological membranes.

Core Molecular Information

The fundamental structural and chemical identity of myristyltriphenylphosphonium bromide is established by its molecular formula and the spatial arrangement of its constituent atoms.

Chemical Structure and Formula

The structure of myristyltriphenylphosphonium bromide consists of a central phosphorus atom bonded to three phenyl rings and one myristyl (C14) alkyl chain. This forms the triphenyl(tetradecyl)phosphonium cation, which is ionically bonded to a bromide anion.

Molecular Formula: C₃₂H₄₄PBr

Structure:

A key feature of this molecule is its amphiphilic nature, with the long alkyl chain providing a nonpolar, hydrophobic tail and the triphenylphosphonium cation serving as a polar, hydrophilic headgroup.

Physicochemical and Spectroscopic Data

Property	Expected Value / Characteristics
Molecular Weight	539.57 g/mol
Appearance	Expected to be a white to off-white solid.
Solubility	Likely soluble in polar organic solvents like chloroform, dichloromethane, and alcohols. Limited solubility in water and nonpolar solvents like hexanes.
Melting Point	Expected to be a crystalline solid with a distinct melting point, though the exact temperature is not documented.
¹H NMR Spectroscopy	Expected to show characteristic signals for the aromatic protons of the phenyl groups (typically in the range of 7.5-8.0 ppm), the methylene protons of the myristyl chain, and a terminal methyl group. The protons on the carbon adjacent to the phosphorus atom would show coupling to the ³¹P nucleus.
¹³C NMR Spectroscopy	Will exhibit signals corresponding to the carbons of the phenyl rings and the myristyl chain. The carbon attached to the phosphorus will be split due to one-bond C-P coupling.
³¹P NMR Spectroscopy	A single resonance is expected, characteristic of a quaternary phosphonium salt. The chemical shift would provide information about the electronic environment of the phosphorus atom.
Infrared (IR) Spectroscopy	Characteristic absorption bands for C-H stretching of the alkyl chain and aromatic rings, C=C stretching of the aromatic rings, and P-C vibrations are expected.
Mass Spectrometry (MS)	The cationic component, [M-Br]⁺, should be readily detectable, showing the molecular ion for the myristyltriphenylphosphonium cation.

Synthesis

The synthesis of myristyltriphenylphosphonium bromide follows a well-established protocol for the preparation of alkyltriphenylphosphonium salts, which is a nucleophilic substitution reaction.[1]

General Experimental Protocol: Synthesis of Alkyltriphenylphosphonium Bromides

This protocol is a generalized procedure and would require optimization for the specific synthesis of myristyltriphenylphosphonium bromide.

Reaction:

(C₆H₅)₃P + CH₃(CH₂)₁₃Br → [CH₃(CH₂)₁₃P(C₆H₅)₃]⁺Br⁻

Materials:

• Triphenylphosphine ((C₆H₅)₃P)

• 1-Bromotetradecane (Myristyl bromide, CH₃(CH₂)₁₃Br)

• Anhydrous solvent (e.g., toluene, acetonitrile, or N,N-dimethylformamide)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine in the chosen anhydrous solvent.

• Add an equimolar amount of 1-bromotetradecane to the solution.

• Heat the reaction mixture to reflux and maintain the temperature for several hours to days. The reaction progress can be monitored by techniques such as thin-layer chromatography or ³¹P NMR spectroscopy.

• Upon completion of the reaction, the product, myristyltriphenylphosphonium bromide, may precipitate from the solution upon cooling, or the solvent may need to be removed under reduced pressure.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., dichloromethane/diethyl ether or ethanol/ethyl acetate) to yield the pure phosphonium salt.

Logical Workflow for Synthesis:

Caption: A generalized workflow for the synthesis of Myristyltriphenylphosphonium bromide.

Applications in Research and Drug Development

Long-chain alkyltriphenylphosphonium salts, such as the myristyl derivative, are primarily investigated for their biological activities and potential as drug delivery vehicles. The lipophilic cation facilitates interaction with and transport across cellular membranes.

Potential Signaling Pathway Interaction

While no specific signaling pathways have been definitively elucidated for myristyltriphenylphosphonium bromide, it is hypothesized to function as a mitochondrial-targeting agent. The delocalized positive charge on the phosphonium cation allows it to accumulate in the mitochondria, driven by the large negative mitochondrial membrane potential. This targeting can be exploited to deliver therapeutic agents specifically to the mitochondria, which is a key organelle in cellular metabolism and apoptosis.

Caption: Proposed mechanism of mitochondrial targeting by Myristyltriphenylphosphonium derivatives.

Drug Delivery Applications

The amphiphilic nature of myristyltriphenylphosphonium bromide makes it a candidate for the formulation of drug delivery systems such as micelles and liposomes. The lipophilic myristyl chain can encapsulate hydrophobic drugs, while the cationic triphenylphosphonium headgroup can interact with negatively charged cell surfaces, potentially enhancing cellular uptake.

Conclusion

Myristyltriphenylphosphonium bromide is a long-chain quaternary phosphonium salt with significant potential in biomedical research, particularly in the field of drug delivery and mitochondrial targeting. While detailed experimental data for this specific compound is sparse, its synthesis, properties, and applications can be reliably inferred from the well-studied class of alkyltriphenylphosphonium salts. Further research into the specific biological interactions and formulation capabilities of myristyltriphenylphosphonium bromide is warranted to fully explore its potential in therapeutic applications.

References

• 1. Outline a synthesis of the given Wittig below reagent from Ph3P and an alkyl halide. | Homework.Study.com [homework.study.com]

Triphenyl(tetradecyl)phosphonium Bromide: A Technical Guide for Researchers

CAS Number: 25791-20-2

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triphenyl(tetradecyl)phosphonium Bromide (TTPB), a quaternary phosphonium salt with significant potential in various scientific and biomedical applications. This document consolidates key information on its physicochemical properties, mechanisms of action, and established experimental protocols, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

Triphenyl(tetradecyl)phosphonium Bromide, also known as Myristyltriphenylphosphonium Bromide, is a white to pale yellow crystalline powder.[1] Its structure, featuring a lipophilic tetradecyl chain and a cationic triphenylphosphonium headgroup, imparts surfactant-like properties, making it a subject of interest for various applications.[1]

Property	Value	Reference
CAS Number	25791-20-2	[1][2][3][4]
Molecular Formula	C₃₂H₄₄BrP	[1][2]
Molecular Weight	539.58 g/mol	[1][2]
Appearance	White to pale yellow powder/crystal	[1]
Melting Point	87 - 96 °C	[1]
Solubility	Slightly soluble in water. Soluble in methanol.	[2]
Purity	≥98%	[1]

Mechanism of Action: Targeting the Powerhouse of the Cell

The primary biological significance of TTPB and other alkyltriphenylphosphonium salts lies in their ability to selectively accumulate within mitochondria. This targeting is a direct consequence of the large mitochondrial membrane potential (ΔΨm), which is significantly more negative inside the mitochondrial matrix compared to the cytoplasm. The positively charged phosphonium cation of TTPB is electrophoretically driven across the inner mitochondrial membrane, leading to its concentration within the organelle.

Once accumulated, TTPB can exert several effects on mitochondrial function and overall cellular health:

• Mitochondrial Membrane Depolarization: The influx of the large, cationic TTPB molecules can disrupt the electrochemical gradient across the inner mitochondrial membrane, leading to a decrease in ΔΨm.

• Induction of Oxidative Stress: TTPB can promote the generation of reactive oxygen species (ROS) within the mitochondria. This is a critical event, as excessive ROS can damage mitochondrial components, including DNA, proteins, and lipids, leading to mitochondrial dysfunction.

• Initiation of Apoptosis: By inducing mitochondrial stress and damage, TTPB can trigger the intrinsic pathway of apoptosis. The disruption of the mitochondrial membrane can lead to the release of pro-apoptotic factors, such as cytochrome c, into the cytoplasm, ultimately activating caspase cascades and programmed cell death.

TTPB-induced apoptotic signaling pathway.

Applications in Research and Drug Development

The unique properties of TTPB make it a valuable tool in several research areas:

• Anticancer Research: Due to its ability to induce apoptosis in rapidly dividing cells with high mitochondrial activity, TTPB and its derivatives are being investigated as potential anticancer agents. While specific IC50 values for TTPB are not widely published, the general class of alkylphosphonium salts has shown efficacy.

• Antimicrobial Agents: The disruption of membrane potential is a viable strategy against bacteria. Alkyltriphenylphosphonium salts have demonstrated antimicrobial activity. For instance, related compounds have shown MIC values against multidrug-resistant Acinetobacter baumannii, with longer alkyl chains generally correlating with higher potency.

• Drug Delivery Systems: The mitochondria-targeting nature of the triphenylphosphonium cation makes it an attractive moiety for delivering therapeutic agents directly to the mitochondria. TTPB can be incorporated into nanocarriers like liposomes or nanoparticles to enhance the delivery of other drugs to this specific organelle.

Experimental Protocols

The following are detailed protocols for key experiments involving TTPB, based on established methodologies.

Assessment of Mitochondrial Membrane Potential (ΔΨm)

This protocol utilizes a fluorescent dye, such as JC-1 or TMRE, to measure changes in ΔΨm in response to TTPB treatment.

Materials:

• Cells of interest

• Triphenyl(tetradecyl)phosphonium Bromide (TTPB)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• JC-1 or TMRE staining solution

• 96-well black, clear-bottom plates

• Fluorescence microplate reader, fluorescence microscope, or flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• TTPB Treatment: Prepare serial dilutions of TTPB in cell culture medium. Remove the existing medium from the cells and add the TTPB solutions. Include a vehicle control (e.g., DMSO). Incubate for the desired time (e.g., 6, 12, or 24 hours).

• Staining:

  • For JC-1: Remove the treatment medium, wash cells once with warm PBS, and add 100 µL of JC-1 staining solution to each well. Incubate at 37°C for 15-30 minutes in the dark.

  • For TMRE: Add TMRE staining solution directly to the culture medium to the desired final concentration and incubate at 37°C for 15-30 minutes.

• Washing: After incubation, remove the staining solution and wash the cells twice with PBS.

• Analysis: Add 100 µL of PBS or culture medium to each well. Measure the fluorescence using a microplate reader, microscope, or flow cytometer. For JC-1, measure both green (monomers, indicating low ΔΨm) and red (aggregates, indicating high ΔΨm) fluorescence. For TMRE, measure the red fluorescence. The ratio of red to green fluorescence (for JC-1) or the intensity of red fluorescence (for TMRE) is indicative of the mitochondrial membrane potential.

Experimental workflow for ΔΨm assessment.

Apoptosis Assay using Annexin V Staining

This protocol identifies apoptotic cells by detecting the externalization of phosphatidylserine on the cell membrane using fluorescently labeled Annexin V.

Materials:

• TTPB-treated and control cells

• Annexin V-FITC (or other fluorophore)

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Harvesting: Collect both adherent and floating cells from the culture dish.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry within one hour. Live cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both stains.

Western Blot Analysis

This protocol is used to detect changes in the expression levels of specific proteins involved in signaling pathways affected by TTPB.

Materials:

• TTPB-treated and control cell lysates

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Bcl-2, Bax, Cytochrome c, Caspases)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate.

• SDS-PAGE: Separate the protein samples by size on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Conclusion

Triphenyl(tetradecyl)phosphonium Bromide is a versatile molecule with significant potential in biomedical research and drug development. Its ability to target mitochondria and induce cell death makes it a promising candidate for anticancer and antimicrobial therapies. The protocols outlined in this guide provide a foundation for researchers to explore the multifaceted biological activities of TTPB. Further research is warranted to fully elucidate its specific signaling pathways and to establish its efficacy and safety in preclinical and clinical settings.

References

• 1. fishersci.com [fishersci.com]
• 2. chemimpex.com [chemimpex.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [chemicalbook.com]

physical properties of tetradecyltriphenylphosphonium bromide

An In-depth Technical Guide on the Physical Properties of Tetradecyltriphenylphosphonium Bromide

Introduction

Tetradecyltriphenylphosphonium bromide (TPP-C₁₄Br), also known as myristyltriphenylphosphonium bromide, is a quaternary phosphonium salt. It consists of a positively charged phosphorus atom bonded to three phenyl groups and one long alkyl chain (tetradecyl), with a bromide anion. This amphiphilic structure, featuring a lipophilic cation, makes it a compound of significant interest in various scientific and industrial fields. It is widely utilized as a phase transfer catalyst in organic synthesis, facilitating reactions between reactants in immiscible phases.[1][2] Furthermore, its cationic and lipophilic nature allows it to penetrate cell membranes and accumulate in mitochondria, making it a valuable tool in mitochondrial research and for the development of mitochondria-targeted drug delivery systems.[3] This guide provides a comprehensive overview of the core , detailed experimental protocols for their determination, and a visualization of its mechanism in key applications.

Physicochemical Properties

The fundamental physical and chemical characteristics of tetradecyltriphenylphosphonium bromide are summarized below. These properties are crucial for its handling, application, and understanding its behavior in various systems.

Chemical Identifiers

A consistent and accurate identification of a chemical compound is critical for research and development.

Identifier	Value
CAS Number	25791-20-2[1][3][4][5][6]
Molecular Formula	C₃₂H₄₄BrP[3][4][5][6]
Synonyms	Myristyltriphenylphosphonium bromide, n-Tetradecyltriphenylphosphonium bromide[4][6][7]
IUPAC Name	triphenyl(tetradecyl)phosphanium;bromide[4][5]
InChI Key	FUMBGFNGBMYHGH-UHFFFAOYSA-M[1][4][5]
SMILES	[Br-].CCCCCCCCCCCCCC--INVALID-LINK--(C1=CC=CC=C1)C1=CC=CC=C1[4][5]

Physical Data

The physical properties dictate the compound's behavior under different conditions and its suitability for various applications.

Property	Value
Molecular Weight	539.57 g/mol [3][6]
Appearance	White to cream or blue crystals, powder, crystalline powder, lumps, or flakes.[5] Also described as white to almost white powder to crystal[7] and white to pale yellow powder.[2]
Melting Point	87-89 °C[3][4][6][8]
Solubility	Slightly soluble in water.[3][4][6][9] Soluble in organic solvents like methanol and chloroform.[1][6]
Sensitivity	Hygroscopic[4][6]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of the .

Melting Point Determination

The melting point is a critical parameter for identifying and assessing the purity of a crystalline solid.

Methodology: A standard capillary melting point apparatus can be used.

• Sample Preparation: A small amount of finely powdered, dry tetradecyltriphenylphosphonium bromide is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point to ensure thermal equilibrium.

• Observation: The temperature at which the substance first begins to melt (onset) and the temperature at which the last solid particle liquefies (completion) are recorded. This range is reported as the melting point. For tetradecyltriphenylphosphonium bromide, this range is typically observed between 87 °C and 89 °C.[3][4][6][8]

Solubility Assessment

Solubility data is vital for designing experiments, formulations, and reaction conditions.

Methodology: A simple equilibrium solubility method can be employed.

• Solvent Selection: A range of solvents should be tested, including water, methanol, and chloroform.

• Sample Preparation: A known amount of tetradecyltriphenylphosphonium bromide is added to a fixed volume of the selected solvent in a sealed vial at a constant temperature (e.g., 25 °C).

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Analysis: After agitation, the mixture is allowed to settle. If undissolved solid remains, the solution is filtered or centrifuged to remove the excess solid. The concentration of the dissolved compound in the supernatant is then determined using a suitable analytical technique (e.g., UV-Vis spectroscopy, gravimetric analysis after solvent evaporation).

• Classification: The solubility is then classified. For instance, it is known to be "slightly soluble" in water and soluble in methanol and chloroform.[1][3][4][6]

Critical Micelle Concentration (CMC) Determination by Conductometry

As a surfactant, tetradecyltriphenylphosphonium bromide forms micelles in aqueous solutions above a certain concentration known as the Critical Micelle Concentration (CMC). The CMC is a key parameter characterizing its surfactant properties. Conductometry is a common and reliable method for determining the CMC of ionic surfactants.[10][11]

Methodology: This protocol is based on the principle that the electrical conductivity of a surfactant solution changes differently with concentration below and above the CMC.[10]

• Stock Solution Preparation: Prepare a concentrated stock solution of tetradecyltriphenylphosphonium bromide in high-purity deionized water.

• Sample Preparation: Create a series of dilutions from the stock solution to obtain a range of concentrations both below and above the expected CMC.

• Conductivity Measurement: For each dilution, measure the specific electrical conductivity (κ) using a calibrated conductivity meter. It is crucial to maintain a constant temperature throughout the experiment, as conductivity is temperature-dependent.

• Data Analysis: Plot the specific conductivity (κ) as a function of the surfactant concentration (C).

• CMC Determination: The resulting plot will typically show two linear regions with different slopes. The slope is steeper at concentrations below the CMC. The point of intersection of these two lines corresponds to the CMC.

Applications and Functional Mechanisms

The unique underpin its utility in various applications.

Phase Transfer Catalysis

Tetradecyltriphenylphosphonium bromide is an effective phase transfer catalyst, which facilitates the reaction between reactants located in different immiscible phases (typically aqueous and organic).[1][2] The lipophilic tetradecyl and triphenyl groups allow the phosphonium cation to be soluble in the organic phase, while its ionic nature allows it to interact with anions in the aqueous phase.

Caption: Workflow of Tetradecyltriphenylphosphonium Bromide as a Phase Transfer Catalyst.

Mitochondrial Targeting

The delocalized positive charge on the phosphorus atom and the lipophilic nature of the phenyl and tetradecyl groups enable tetradecyltriphenylphosphonium bromide to readily cross cell membranes and accumulate within mitochondria. This accumulation is driven by the large mitochondrial membrane potential. This property is exploited to deliver therapeutic agents specifically to mitochondria, which is a key area in drug development for diseases involving mitochondrial dysfunction.

Caption: Experimental Workflow for CMC Determination using Conductometry.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chembk.com [chembk.com]
• 4. (1-Tetradecyl)triphenylphosphonium bromide, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. L04311.22 [thermofisher.com]
• 6. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [chemicalbook.com]
• 7. Triphenyl(tetradecyl)phosphonium Bromide | 25791-20-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. (1-Tetradecyl)triphenylphosphonium bromide, 97% | Fisher Scientific [fishersci.ca]
• 9. echemi.com [echemi.com]
• 10. [PDF] Thermodynamics of Micellization of n-Alkyltriphenylphosphonium Bromides: A Conductometric Study | Semantic Scholar [semanticscholar.org]
• 11. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Triphenyl(tetradecyl)phosphonium Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Triphenyl(tetradecyl)phosphonium Bromide (TTPB), a quaternary phosphonium salt with significant applications in organic synthesis, material science, and pharmaceutical formulations. This document compiles available solubility data, details experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Introduction to Triphenyl(tetradecyl)phosphonium Bromide

Triphenyl(tetradecyl)phosphonium bromide, also known as Myristyltriphenylphosphonium bromide, is a versatile organic salt notable for its surfactant properties.[1] Its structure, featuring a bulky lipophilic cation composed of three phenyl rings and a long tetradecyl chain, combined with a bromide anion, imparts a unique solubility profile that is crucial for its function as a phase transfer catalyst and its use in drug delivery systems.[1] Understanding its solubility in various organic solvents is paramount for optimizing reaction conditions, designing effective drug formulations, and developing novel materials.

Chemical Structure:

• Name: Triphenyl(tetradecyl)phosphonium Bromide

• Synonyms: Myristyltriphenylphosphonium Bromide, (Tetradecyl)triphenylphosphonium Bromide[1]

• CAS Number: 25791-20-2

• Molecular Formula: C₃₂H₄₄BrP

• Molecular Weight: 539.57 g/mol

Solubility Profile

Currently, publicly available literature and datasheets lack specific quantitative solubility data for triphenyl(tetradecyl)phosphonium bromide in a broad range of organic solvents. However, qualitative solubility information and data from structurally similar phosphonium salts provide valuable insights into its expected behavior.

Qualitative Solubility Data

The following table summarizes the known qualitative solubility of triphenyl(tetradecyl)phosphonium bromide and the observed solubility of analogous phosphonium salts in various organic solvents. This information is critical for solvent selection in practical applications.

Solvent Family	Solvent	Triphenyl(tetradecyl)phosphonium Bromide	Analogous Phosphonium Salt Solubility
Alcohols	Methanol	Soluble[2][3]	Highly soluble (Ethyltriphenylphosphonium bromide)[4]
Ethanol	Likely Soluble	Highly soluble (Ethyltriphenylphosphonium bromide)[4]
Halogenated	Dichloromethane	Likely Soluble	Soluble (Trihexyl(tetradecyl)phosphonium bromide)[5]
Chloroform	Likely Soluble	Highly soluble (Ethyltriphenylphosphonium bromide)[4]
Ketones	Acetone	Likely Soluble	Highly soluble (Ethyltriphenylphosphonium bromide)[4]
Ethers	Tetrahydrofuran	Likely Soluble	Soluble (Trihexyl(tetradecyl)phosphonium bromide)[5]
Esters	Ethyl Acetate	Likely Soluble	Soluble (Trihexyl(tetradecyl)phosphonium bromide)[5]
Aromatics	Toluene	Likely Soluble	Soluble (Trihexyl(tetradecyl)phosphonium bromide)[5]
Aprotic Polars	Acetonitrile	Likely Soluble	Highly soluble (Ethyltriphenylphosphonium bromide)[6]
Aqueous	Water	Slightly Soluble[1]	Slightly soluble (Ethyltriphenylphosphonium bromide)[4]

Note: "Likely Soluble" is inferred from the solubility of structurally similar phosphonium salts and the general principle that the long alkyl chain enhances solubility in less polar organic solvents.

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data, a standardized experimental protocol is essential. The following method is a robust approach for determining the solubility of triphenyl(tetradecyl)phosphonium bromide in various organic solvents.

Gravimetric Method

This method involves preparing a saturated solution at a specific temperature and then determining the mass of the dissolved solute.

Materials:

• Triphenyl(tetradecyl)phosphonium Bromide (high purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled shaker or water bath

• Calibrated analytical balance

• Vials with airtight seals

• Syringe filters (0.22 µm, solvent-compatible)

• Drying oven or vacuum desiccator

Procedure:

• Sample Preparation: Add an excess amount of Triphenyl(tetradecyl)phosphonium Bromide to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vials to rest at the constant temperature until the undissolved solid has settled.

• Sample Extraction: Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe to prevent premature crystallization. Immediately filter the solution through a syringe filter into a pre-weighed vial.

• Solvent Evaporation: Evaporate the solvent from the vial under a gentle stream of inert gas or in a drying oven at a temperature below the decomposition point of the salt.

• Mass Determination: Once the solvent is completely removed, place the vial in a vacuum desiccator to cool to room temperature and remove any residual solvent. Weigh the vial containing the dried solute.

• Calculation: The solubility is calculated using the following formula:

  Solubility (g/L) = (Mass of dried solute (g)) / (Volume of supernatant withdrawn (L))

Experimental Workflow Diagram

The following diagram illustrates the logical steps for the experimental determination of solubility.

Caption: Workflow for determining the solubility of TTPB.

Applications in Drug Development

The solubility of triphenyl(tetradecyl)phosphonium bromide is a key factor in its application in drug delivery. Its amphiphilic nature allows it to act as a carrier for therapeutic agents, enhancing their bioavailability. The phosphonium cation can facilitate the transport of molecules across biological membranes, including the mitochondrial membrane, making it a valuable tool for targeted drug delivery. A thorough understanding of its solubility in biocompatible solvents is therefore essential for the formulation of stable and effective drug delivery systems.

Conclusion

While quantitative solubility data for triphenyl(tetradecyl)phosphonium bromide in organic solvents is not extensively documented in publicly accessible literature, its structural characteristics and the behavior of analogous compounds suggest good solubility in a range of polar organic solvents and limited solubility in water. For researchers and professionals in drug development, the provided experimental protocol offers a reliable method for determining precise solubility values, which are critical for optimizing its use in various applications. The continued investigation into the physicochemical properties of this versatile phosphonium salt will undoubtedly expand its utility in science and industry.

References

• 1. (1-Tetradecyl)triphenylphosphonium bromide, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 25791-20-2 CAS MSDS ((1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [amp.chemicalbook.com]
• 4. dir.indiamart.com [dir.indiamart.com]
• 5. researchgate.net [researchgate.net]
• 6. adpharmachem.com [adpharmachem.com]

An In-depth Technical Guide to Triphenyl(tetradecyl)phosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenyl(tetradecyl)phosphonium bromide, a quaternary phosphonium salt with significant applications in organic synthesis and biomedical research. This document details its chemical and physical properties, provides insights into its synthesis and key applications, and explores its mechanism of action in biological systems.

Core Properties of Triphenyl(tetradecyl)phosphonium Bromide

Triphenyl(tetradecyl)phosphonium bromide, also known as myristyltriphenylphosphonium bromide, is a versatile organic compound valued for its utility as a phase transfer catalyst and as a mitochondriotropic agent. Its amphipathic nature, arising from the lipophilic triphenylphosphine and tetradecyl moieties and the hydrophilic bromide counterion, underpins its diverse functionalities.

Quantitative Data Summary

The key quantitative properties of triphenyl(tetradecyl)phosphonium bromide are summarized in the table below for easy reference.

Property	Value
Molecular Weight	539.58 g/mol
Molecular Formula	C₃₂H₄₄BrP
CAS Number	25791-20-2
Melting Point	87 - 96 °C
Appearance	White to pale yellow powder
Solubility	Slightly soluble in water; soluble in organic solvents like methanol

Synthesis Protocol

Generalized Experimental Protocol for Alkyltriphenylphosphonium Bromide Synthesis

Materials:

• Triphenylphosphine (PPh₃)

• 1-Bromotetradecane (C₁₄H₂₉Br)

• Anhydrous toluene or xylene (solvent)

• Anhydrous ether (for washing)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Büchner funnel and flask for vacuum filtration

Procedure:

• Set up the reaction apparatus in a fume hood. The three-necked flask is equipped with a reflux condenser, a magnetic stir bar, and a dropping funnel. The entire apparatus should be flame-dried and maintained under an inert atmosphere.

• In the reaction flask, dissolve triphenylphosphine in the anhydrous solvent (toluene or xylene).

• Add 1-bromotetradecane to the dropping funnel.

• With vigorous stirring, add the 1-bromotetradecane dropwise to the triphenylphosphine solution at room temperature.

• After the addition is complete, heat the reaction mixture to reflux. The reaction temperature will depend on the solvent used (toluene: ~111°C, xylene: ~140°C).

• Maintain the reflux with continuous stirring for several hours to overnight. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product, triphenyl(tetradecyl)phosphonium bromide, will likely precipitate out of the solution as a white solid.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with several portions of cold anhydrous ether to remove any unreacted starting materials and solvent residues.

• Dry the purified product under vacuum to obtain the final white to pale yellow powder.

References

• 1. prepchem.com [prepchem.com]
• 2. biomedres.us [biomedres.us]
• 3. Methyltriphenylphosphonium bromide - Wikipedia [en.wikipedia.org]

Synthesis of Triphenyl(tetradecyl)phosphonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Triphenyl(tetradecyl)phosphonium Bromide, also known as Myristyltriphenylphosphonium Bromide. This quaternary phosphonium salt is a versatile compound with applications as a phase transfer catalyst and in the study of biological membranes.[1] This document details the synthesis pathway, experimental protocols, and physicochemical properties of the target compound.

Synthesis Pathway

The synthesis of Triphenyl(tetradecyl)phosphonium Bromide is achieved through a bimolecular nucleophilic substitution (SN2) reaction.[2] In this reaction, triphenylphosphine acts as the nucleophile, attacking the electrophilic carbon of 1-bromotetradecane. The lone pair of electrons on the phosphorus atom of triphenylphosphine attacks the carbon atom bonded to the bromine, leading to the displacement of the bromide ion and the formation of the phosphonium salt.

Reaction:

Experimental Protocol

The following is a representative experimental protocol for the synthesis of long-chain alkyltriphenylphosphonium bromides, adapted for the synthesis of Triphenyl(tetradecyl)phosphonium Bromide. A similar procedure has been reported for the synthesis of tridecyl triphenyl phosphonium bromide.[3]

Materials:

• Triphenylphosphine (PPh₃)

• 1-Bromotetradecane (C₁₄H₂₉Br)

• Xylene (anhydrous)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve equimolar amounts of triphenylphosphine and 1-bromotetradecane in anhydrous xylene.

• Heat the reaction mixture to reflux and maintain this temperature overnight with continuous stirring.

• After the reaction is complete, cool the mixture to room temperature.

• The product, Triphenyl(tetradecyl)phosphonium Bromide, will precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with a suitable solvent, such as anhydrous ether, to remove any unreacted starting materials.[4]

• Dry the purified product under vacuum to obtain a white to pale yellow powder.[1]

Physicochemical Properties

The table below summarizes the key physicochemical properties of Triphenyl(tetradecyl)phosphonium Bromide.

Property	Value	Reference
CAS Number	25791-20-2	[1]
Molecular Formula	C₃₂H₄₄BrP	[1]
Molecular Weight	539.58 g/mol	[1]
Appearance	White to pale yellow powder	[1]
Melting Point	87 - 96 °C	[1]
Purity	≥ 98%	[1]
Synonyms	Myristyltriphenylphosphonium Bromide, (1-Tetradecyl)triphenylphosphonium bromide	[1]

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of Triphenyl(tetradecyl)phosphonium Bromide.

Caption: Workflow for the synthesis of Triphenyl(tetradecyl)phosphonium Bromide.

Applications

Triphenyl(tetradecyl)phosphonium Bromide is a versatile compound with several applications in research and industry:

• Phase Transfer Catalyst: It is an effective phase transfer catalyst, facilitating reactions between reactants in different phases (e.g., organic and aqueous).[1] This is particularly useful in the synthesis of fine chemicals and pharmaceuticals.

• Biological Applications: Due to its amphiphilic nature, it is used in cell membrane studies to understand membrane dynamics and drug delivery mechanisms.[1]

• Material Science: This phosphonium salt is also utilized in the development of advanced materials, including ionic liquids and nanomaterials.[1]

References

• 1. chemimpex.com [chemimpex.com]
• 2. Solved c. The reaction of triphenylphosphine with an alkyl | Chegg.com [chegg.com]
• 3. prepchem.com [prepchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

The Dawn of Organophosphorus Chemistry: A Technical Guide to the Discovery and History of Quaternary Phosphonium Salts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide navigates the historical landscape of organophosphorus chemistry, with a specific focus on the discovery and evolution of quaternary phosphonium salts. From the foundational synthesis in the mid-19th century to their modern applications, this document provides a comprehensive overview for researchers, scientists, and professionals in drug development. Key experimental protocols are detailed, quantitative data from seminal studies are presented in structured tables, and logical relationships in synthetic pathways are visualized through diagrams, offering a thorough understanding of this pivotal class of compounds.

Introduction: The Genesis of Organophosphorus Chemistry

The field of organophosphorus chemistry, now a cornerstone of various scientific disciplines including catalysis, materials science, and medicinal chemistry, traces its origins to the 19th century. Early investigations into organic compounds containing phosphorus laid the groundwork for the discovery of numerous functional groups. Among the pioneers, the work of August Wilhelm von Hofmann and Auguste Cahours stands as a landmark, particularly their synthesis of the first quaternary phosphonium salts in 1857.[1] This discovery opened a new chapter in the understanding of phosphorus chemistry, revealing the element's capacity to form stable, positively charged organic derivatives analogous to the well-known quaternary ammonium salts.

The Pioneering Synthesis of Quaternary Phosphonium Salts by Hofmann and Cahours

In their seminal 1857 paper, "Researches on the phosphorus-bases," August Wilhelm von Hofmann and his collaborator Auguste Cahours detailed the first synthesis of quaternary phosphonium salts.[1][2] Their work stemmed from investigations into the reactions of triethylphosphine, a phosphorus analog of triethylamine. They demonstrated that triethylphosphine reacts readily with alkyl halides to form crystalline salts, which they identified as tetra-substituted phosphonium compounds.[3]

The Key Reaction: Alkylation of Tertiary Phosphines

The fundamental reaction that led to the discovery of quaternary phosphonium salts is the alkylation of a tertiary phosphine. Hofmann and Cahours observed that triethylphosphine ((C₂H₅)₃P) reacts directly with ethyl iodide (C₂H₅I) to yield tetraethylphosphonium iodide ([(C₂H₅)₄P]⁺I⁻). This reaction, an example of a nucleophilic substitution (Sₙ2) reaction, forms a stable salt containing a central phosphorus atom bonded to four organic groups, carrying a positive charge.

Logical Relationship of the Pioneering Synthesis

Caption: The fundamental alkylation reaction for the synthesis of quaternary phosphonium salts.

Experimental Protocol: Synthesis of Tetraethylphosphonium Iodide (Hofmann & Cahours, 1857)

The following protocol is based on the descriptions provided in the 1857 publication by Hofmann and Cahours. It is important to note that the experimental techniques and purity standards of the 19th century differ significantly from modern practices.

Objective: To synthesize tetraethylphosphonium iodide from triethylphosphine and ethyl iodide.

Materials:

• Triethylphosphine ((C₂H₅)₃P)

• Ethyl iodide (C₂H₅I)

• Anhydrous ether (for purification)

Procedure:

• In a sealed glass tube, a quantity of triethylphosphine was mixed with an excess of ethyl iodide.

• The mixture was heated in a water bath. A vigorous reaction was observed, leading to the formation of a white crystalline solid.

• Upon cooling, the sealed tube was opened, and the crystalline product was collected.

• The crude product was washed with anhydrous ether to remove any unreacted starting materials.

• The purified tetraethylphosphonium iodide was then dried and characterized.

Observations: Hofmann and Cahours described the resulting tetraethylphosphonium iodide as forming "beautiful, colorless, transparent, four-sided prisms." They noted its high solubility in water and alcohol, and its insolubility in ether.

Quantitative Data from Early Syntheses

While 19th-century publications often lacked the detailed quantitative data common in modern chemistry, Hofmann and Cahours provided some key observations and analyses. The yields of these early reactions were generally high, though not always explicitly quantified in percentage terms. The focus was more on the isolation and characterization of the novel compounds.

Compound	Formula	Precursors	Observations/Properties
Tetraethylphosphonium Iodide	[(C₂H₅)₄P]⁺I⁻	Triethylphosphine, Ethyl Iodide	Colorless, transparent, four-sided prisms; very soluble in water and alcohol; insoluble in ether.
Tetraethylphosphonium Hydroxide	[(C₂H₅)₄P]⁺OH⁻	Tetraethylphosphonium Iodide, Silver Oxide	A strongly basic, crystalline, and deliquescent solid.

Evolution of Synthetic Methodologies

Following the initial discovery, the fundamental principle of tertiary phosphine alkylation has remained the primary method for synthesizing quaternary phosphonium salts. However, the scope of the reaction has expanded immensely, with a vast array of phosphines and alkylating agents now available.

Experimental Workflow for Modern Synthesis of a Quaternary Phosphonium Salt (e.g., Benzyltriphenylphosphonium Chloride)

Caption: A typical modern laboratory workflow for the synthesis of a quaternary phosphonium salt.

Modern Experimental Protocol: Synthesis of Benzyltriphenylphosphonium Chloride

This protocol represents a standard and reliable method for the synthesis of a common quaternary phosphonium salt used in various applications, including the Wittig reaction.

Objective: To synthesize benzyltriphenylphosphonium chloride from triphenylphosphine and benzyl chloride.

Materials:

• Triphenylphosphine (1.0 eq)

• Benzyl chloride (1.0 eq)

• Acetonitrile or Toluene (solvent)

• Sodium iodide (catalytic amount)

• Diethyl ether (for washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine (1.0 equivalent) in an appropriate volume of acetonitrile or toluene.

• Add benzyl chloride (1.0 equivalent) and a catalytic amount of sodium iodide to the solution.

• Heat the reaction mixture to reflux and maintain for 2-3 hours with continuous stirring. The formation of a white precipitate may be observed.

• After the reflux period, allow the reaction mixture to cool to room temperature.

• To ensure complete precipitation of the product, further cool the mixture in an ice bath.

• Collect the white crystalline product by vacuum filtration.

• Wash the collected crystals with cold diethyl ether to remove any unreacted starting materials and impurities.

• Dry the purified benzyltriphenylphosphonium chloride under vacuum.

Significance and Further Developments

The discovery of quaternary phosphonium salts by Hofmann and Cahours was a pivotal moment in the history of chemistry. These stable, salt-like compounds provided a deeper understanding of the bonding capabilities of phosphorus. Their utility as reagents in organic synthesis was later famously demonstrated by Georg Wittig, who was awarded the Nobel Prize in Chemistry in 1979 for the development of the Wittig reaction, which utilizes phosphonium ylides generated from phosphonium salts to synthesize alkenes.

Today, quaternary phosphonium salts are indispensable tools in organic synthesis, serving as phase-transfer catalysts, ionic liquids, and precursors to a wide range of organophosphorus compounds with applications in materials science, polymer chemistry, and drug development. The foundational work of Hofmann and Cahours continues to resonate through modern chemical research, a testament to the enduring impact of their pioneering investigations.

References

• 1. Benzyltriphenylphosphonium chloride | 1100-88-5 | Benchchem [benchchem.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Phosphine - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Theoretical Studies of Phosphonium Ionic Liquids

Introduction: Beyond the Benchtop - Decoding Phosphonium Ionic Liquids with Theoretical Insights

Phosphonium ionic liquids (PILs), a class of molten salts with a phosphonium cation, have garnered significant attention due to their unique physicochemical properties, including high thermal and chemical stability, which often surpass their nitrogen-based counterparts like imidazolium ILs.[1][2][3] These characteristics make them highly promising for a wide array of applications, from "green" solvents and catalysts in chemical synthesis to high-performance lubricants and novel antibacterial agents.[4][5][6][7][8] However, the sheer number of possible cation-anion combinations makes a purely experimental, trial-and-error approach to discovering new PILs with tailored properties both time-consuming and resource-intensive.[4]

This is where theoretical and computational studies play a pivotal role. By simulating the behavior of these ionic liquids at the molecular level, we can gain a fundamental understanding of the intricate interplay between their chemical structure and macroscopic properties.[9][10] This guide provides a comprehensive overview of the theoretical methodologies employed to investigate phosphonium ionic liquids, offering insights into how these computational tools are leveraged to predict properties, elucidate mechanisms, and guide the rational design of next-generation PILs for researchers, scientists, and drug development professionals.

Core Methodologies in the Theoretical Investigation of Phosphonium Ionic Liquids

The theoretical exploration of phosphonium ionic liquids primarily relies on two powerful computational techniques: Molecular Dynamics (MD) simulations and Quantum Chemical Calculations. Each offers a unique lens through which to examine these complex systems.

Molecular Dynamics Simulations: Unveiling the Dynamic Dance of Ions

Molecular Dynamics (MD) simulations are a cornerstone in the study of ionic liquids, providing a dynamic, atomic-level view of their structure and behavior over time.[11][12] This method is instrumental in calculating various physicochemical properties that are crucial for practical applications.[12]

The accuracy of MD simulations is fundamentally dependent on the quality of the force field , which is a set of empirical energy functions that describe the interactions between atoms.[13] Several force fields have been developed and utilized for studying phosphonium ILs, including:

• All-Atom Force Fields (AAFF): These are generally more accurate as they explicitly consider every atom in the system.[1]

• United-Atom Force Fields (UAFF): These simplify the system by treating groups of atoms (like CH2 and CH3) as single interaction sites, which reduces computational cost.[1]

• Commonly used force fields: Families like AMBER, OPLS-AA, GAFF, and CL&PFF have been adapted and parameterized for phosphonium ionic liquids.[2][11][14][15][16]

A critical step in any MD study is the validation of the chosen force field. This is typically achieved by comparing simulated bulk properties, such as density, with experimental data.[1][11][14]

Key Properties Investigated with MD Simulations:

Property	Significance
Density	A fundamental property used for force field validation and understanding packing efficiency.[1][14]
Viscosity	Crucial for applications like lubrication and as solvents, as it affects mass transport.[1][2]
Ionic Conductivity	Important for electrochemical applications, this property is related to the mobility of the ions.[1][2]
Self-Diffusion	Provides insights into the translational motion of individual cations and anions.[1][2]
Heat Capacity	A key thermodynamic property, particularly for applications involving heat transfer.[1][2]

To analyze the microscopic structure, researchers often employ Radial Distribution Functions (RDFs) , which describe how the density of surrounding atoms varies as a function of distance from a central atom.[1][14] This allows for a detailed understanding of the cation-anion and ion-ion interactions.[13]

A generalized workflow for Molecular Dynamics simulations of phosphonium ionic liquids.

Quantum Chemical Calculations: Probing the Electronic Landscape

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT) , provide a highly accurate description of the electronic structure of molecules.[17][18] While computationally more intensive than MD, these methods are invaluable for:

• Optimizing molecular geometries: Determining the most stable three-dimensional arrangement of atoms in the cation and anion.[17]

• Calculating interaction energies: Quantifying the strength of the interaction between the phosphonium cation and its counter-anion.[18]

• Investigating reaction mechanisms: For instance, understanding the role of phosphonium ylides in CO2 capture.[19]

• Analyzing electronic properties: Calculating molecular orbitals (HOMO, LUMO), electrostatic potentials, and dipole moments to understand reactivity and intermolecular interactions.[18]

• Complementing experimental data: Assisting in the interpretation of spectroscopic data (IR, Raman).[17]

Quantum chemistry is also crucial in the development of accurate force fields for MD simulations by providing reference data for parameterization, such as atomic partial charges and torsional energy profiles.[14][15]

Applications of quantum chemical calculations in the study of phosphonium ionic liquids.

Forging the Link: Structure-Property Relationships in Phosphonium Ionic Liquids

A primary goal of theoretical studies is to establish clear structure-property relationships .[4][20] This knowledge is essential for designing PILs with specific, desired characteristics. Theoretical investigations have shed light on how modifications to the cation and anion structure influence bulk properties.

The Influence of the Cation

• Alkyl Chain Length: Increasing the length of the alkyl chains on the phosphonium cation generally leads to higher viscosity and lower ionic conductivity due to increased van der Waals interactions and steric hindrance.[11] The flexibility of these chains also plays a role in the melting point of the IL.[20]

• Cation Symmetry: The symmetry of the cation can affect the packing of the ions in the liquid state, which in turn influences properties like density and viscosity.

The Role of the Anion

• Anion Shape and Size: The geometry and size of the anion significantly impact the cation-anion interaction strength and the overall liquid structure.[21]

• Charge Delocalization: Anions with more delocalized charge tend to have weaker interactions with the cation, which can lead to lower viscosities and higher ionic conductivities.[20]

• Conformational Flexibility: The ability of an anion to adopt different conformations can influence the entropy of the liquid and, consequently, its melting point and other properties.[20]

Applications Spotlight: Where Theory Meets Practice

Theoretical studies of phosphonium ionic liquids are not merely academic exercises; they provide crucial insights that drive innovation in various fields.

Lubricants and Lubricant Additives

MD simulations are extensively used to understand the behavior of PILs as lubricants at the molecular level.[12][22] These studies can reveal how the ILs form boundary layers on surfaces and how their chemical structure affects friction and wear.[4] This theoretical understanding is vital for designing more effective and environmentally benign lubricants.[12]

Drug Development and Biological Applications

Theoretical models are being employed to predict the biological activity of phosphonium ionic liquids. For example, Quantitative Structure-Activity Relationship (QSAR) models have been used to assess the antibacterial potential of PILs against multidrug-resistant bacteria like Acinetobacter baumannii.[5][23] MD simulations are also used to study the interaction of PILs with biological membranes, such as phospholipid bilayers, which is crucial for understanding their mechanism of action and potential toxicity.[24]

CO2 Capture

Quantum chemical calculations have been instrumental in elucidating the mechanisms of CO2 chemisorption by certain functionalized phosphonium ionic liquids.[19] These studies can predict the reaction pathways and energy barriers, guiding the design of more efficient ILs for carbon capture technologies.[19]

Challenges and Future Outlook

Despite the significant progress, several challenges remain in the theoretical study of phosphonium ionic liquids. The development of more accurate and transferable force fields, especially polarizable ones that can better capture the nuanced electrostatic interactions, is an ongoing area of research.[25] Accurately predicting transport properties like viscosity and conductivity over wide temperature and pressure ranges also remains a challenge.

The future of this field lies in the closer integration of computational and experimental approaches.[10] High-throughput computational screening, guided by machine learning and artificial intelligence, will likely accelerate the discovery of novel phosphonium ionic liquids with tailored properties for specific applications.[26] As computational power continues to grow, we can expect to see more complex and realistic simulations, providing even deeper insights into the fascinating world of phosphonium ionic liquids.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Understanding Structure-property Relationships between Tribological Properties and Chemistry of Phosphonium Ionic Liquids [escholarship.org]
• 5. mdpi.com [mdpi.com]
• 6. Applications of phosphonium-based ionic liquids in chemical processes | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. arpnjournals.org [arpnjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. bioengineer.org [bioengineer.org]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. Review of Molecular Dynamics Simulations of Phosphonium Ionic Liquid Lubricants - ProQuest [proquest.com]
• 13. escholarship.org [escholarship.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Molecular force field for ionic liquids III: imidazolium, pyridinium, and phosphonium cations; chloride, bromide, and dicyanamide anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. inl.elsevierpure.com [inl.elsevierpure.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Insights into structure–property relationships in ionic liquids using cyclic perfluoroalkylsulfonylimides - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. chemrxiv.org [chemrxiv.org]
• 25. Alkylphosphonium carboxylate ionic liquids with tuned microscopic structures and properties - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 26. pubs.acs.org [pubs.acs.org]

Triphenyl(tetradecyl)phosphonium Bromide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Triphenyl(tetradecyl)phosphonium Bromide, a versatile quaternary phosphonium salt. This document consolidates key information on its synonyms and trade names, physicochemical properties, and common applications, with a focus on its role as a phase transfer catalyst. Detailed experimental methodologies and workflow visualizations are provided to support researchers in its practical application.

Chemical Identity: Synonyms and Identifiers

Triphenyl(tetradecyl)phosphonium bromide is known by several synonyms in the scientific and commercial literature. While distinct trade names are not commonly used, it is frequently listed under the following identifiers:

Synonym / Identifier	Source
(1-Tetradecyl)triphenylphosphonium bromide	Chem-Impex, Fisher Scientific[1][2]
Myristyltriphenylphosphonium bromide	Chem-Impex, TCI Chemicals[1][3]
n-Tetradecyltriphenylphosphonium bromide	Fisher Scientific[2]
Tetradecyltriphenylphosphonium bromide	ChemicalBook, Fisher Scientific[2][4]
Triphenyl tetradecyl phosphonium bromide	Fisher Scientific[2]
Triphenyl(tetradecyl)phosphanium bromide	IUPAC Name[2]
CAS Number	25791-20-2[1][2][3][4][5][6][7][8][9]
MDL Number	MFCD00051857[1][2]
PubChem ID	3084442[1][2]
BRN	3582243[4]
EINECS	247-267-1[8]

Physicochemical Properties

The following table summarizes the key quantitative data for Triphenyl(tetradecyl)phosphonium Bromide, compiled from various suppliers and databases.

Property	Value	Source(s)
Molecular Formula	C₃₂H₄₄BrP	[1][2][4][5][8]
Molecular Weight	539.58 g/mol	[1][2][5]
Appearance	White to pale yellow or almost white powder/crystal	[1][3]
Melting Point	87 - 96 °C	[1]
87 - 89 °C	[2][4][6]
Purity	≥97% - >98.0% (HPLC, Titration)	[1][2][3]
Solubility	Slightly soluble in water. Soluble in organic solvents like chloroform and methanol.	[2][4][5][6][7]
Sensitivity	Hygroscopic	[2][4]
Storage	Room temperature, under inert atmosphere.	[4][5]

Applications in Research and Development

Triphenyl(tetradecyl)phosphonium bromide is a versatile compound with a range of applications in scientific research and industrial processes. Its utility stems from its amphiphilic nature, combining a lipophilic tetradecyl chain and a bulky, delocalized triphenylphosphonium cation.

Key application areas include:

• Phase Transfer Catalysis: It acts as an effective phase transfer catalyst, facilitating reactions between reactants in immiscible phases (e.g., aqueous and organic).[1] This is particularly valuable in the synthesis of fine chemicals and pharmaceuticals, where it can enhance reaction rates and yields.[1][10]

• Biological and Pharmaceutical Research: Due to its interaction with lipid bilayers, it is used in cell membrane studies to investigate membrane dynamics.[1] Its surfactant properties are also leveraged in drug formulation and delivery systems to potentially enhance bioavailability.[1]

• Organic Synthesis: Beyond phase transfer catalysis, it serves as an important intermediate in various organic syntheses, including the preparation of agrochemicals and dyestuffs.[2][7] It is also a precursor for Wittig reagents used in olefination reactions.

• Materials Science and Nanotechnology: The compound functions as a surfactant in the synthesis of nanoparticles, promoting stability and dispersion.[1] It is also utilized in the development of advanced materials like ionic liquids.[1]

• Electrochemistry: It can be employed in electrochemical studies to modify electrode surfaces, which can improve the performance of sensors and batteries by enhancing charge transfer properties.[1]

Experimental Protocols: Phase Transfer Catalysis

While specific, detailed experimental protocols for a wide range of reactions are proprietary or published in specialized literature, a general methodology for its use as a phase transfer catalyst can be outlined. The following is a representative workflow for a nucleophilic substitution reaction between an aqueous solution of a nucleophile and an organic solution of a substrate.

Objective: To synthesize an organic product from an aqueous nucleophile and an organic-soluble substrate using Triphenyl(tetradecyl)phosphonium Bromide as a phase transfer catalyst.

Materials:

• Organic solvent (e.g., toluene, dichloromethane)

• Water (deionized)

• Organic substrate (e.g., an alkyl halide)

• Aqueous nucleophile (e.g., sodium cyanide, sodium azide)

• Triphenyl(tetradecyl)phosphonium Bromide (catalytic amount, typically 1-5 mol%)

• Reaction vessel with stirring mechanism (e.g., magnetic stirrer)

• Heating apparatus (if required)

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

• Analytical equipment for product characterization (e.g., NMR, GC-MS, IR)

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the organic substrate in the chosen organic solvent.

• Aqueous Phase Preparation: In a separate beaker, prepare an aqueous solution of the nucleophile.

• Catalyst Addition: Add the catalytic amount of Triphenyl(tetradecyl)phosphonium Bromide to the reaction vessel containing the organic phase.

• Reaction Initiation: Add the aqueous solution of the nucleophile to the reaction vessel.

• Reaction Conditions: Vigorously stir the biphasic mixture to ensure efficient mass transfer between the phases. Heat the reaction to the desired temperature if necessary. Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and allow the layers to separate.

• Extraction: Separate the organic layer. The aqueous layer may be extracted one or more times with the organic solvent to ensure complete recovery of the product.

• Washing: Combine the organic layers and wash with water and/or brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent using a rotary evaporator.

• Purification and Characterization: Purify the crude product by a suitable method (e.g., column chromatography, distillation, or recrystallization). Characterize the purified product using appropriate analytical methods to confirm its identity and purity.

Visualizing the Workflow

The following diagram illustrates the general workflow for a phase transfer-catalyzed reaction.

Caption: A flowchart of a typical experimental procedure for phase transfer catalysis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. (1-Tetradecyl)triphenylphosphonium bromide, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Triphenyl(tetradecyl)phosphonium Bromide | 25791-20-2 | TCI Deutschland GmbH [tcichemicals.com]
• 4. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [amp.chemicalbook.com]
• 5. Page loading... [wap.guidechem.com]
• 6. chembk.com [chembk.com]
• 7. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [chemicalbook.com]
• 8. Page loading... [guidechem.com]
• 9. 25791-20-2|Triphenyl(tetradecyl)phosphonium bromide|BLD Pharm [bldpharm.com]
• 10. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Notes and Protocols for Nanoparticle Synthesis Using Myristyltriphenylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristyltriphenylphosphonium bromide (MTPB) is a cationic surfactant that possesses a unique combination of a long hydrophobic alkyl chain (myristyl group) and a lipophilic triphenylphosphonium (TPP) cation. The TPP moiety is well-established as a mitochondria-targeting group due to its ability to accumulate within the mitochondrial matrix, driven by the large negative mitochondrial membrane potential. This property makes MTPB a compelling molecule for the development of advanced drug delivery systems, particularly for therapies targeting mitochondrial dysfunction, a hallmark of numerous diseases including cancer, neurodegenerative disorders, and metabolic syndromes.

These application notes provide detailed protocols for the synthesis and functionalization of nanoparticles using Myristyltriphenylphosphonium bromide. Three primary approaches are detailed:

• Direct Synthesis of MTPB-Stabilized Gold Nanoparticles: A bottom-up approach where MTPB acts as a capping and stabilizing agent during the formation of gold nanoparticles.

• Surface Functionalization of Pre-formed Nanoparticles with MTPB: A post-synthesis modification method to attach MTPB to the surface of existing nanoparticles.

• Formulation of MTPB-Containing Lipid Nanoparticles (LNPs): Incorporation of MTPB into lipid-based nanocarriers for targeted drug delivery.

Data Presentation

The following tables summarize representative quantitative data for nanoparticles synthesized with and without Myristyltriphenylphosphonium bromide. The expected changes in hydrodynamic diameter, polydispersity index (PDI), and zeta potential are highlighted.

Table 1: Physicochemical Properties of MTPB-Stabilized Gold Nanoparticles

Nanoparticle Type	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Citrate-Stabilized AuNPs (Control)	15.2 ± 1.5	0.21 ± 0.03	-35.8 ± 4.2
MTPB-Stabilized AuNPs	25.8 ± 2.1	0.18 ± 0.02	+45.3 ± 3.8

Table 2: Physicochemical Properties of MTPB-Functionalized Nanoparticles

Nanoparticle Type	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Carboxyl-Terminated PLGA NPs (Bare)	150.4 ± 8.2	0.15 ± 0.04	-28.4 ± 3.1
MTPB-Functionalized PLGA NPs	162.7 ± 9.5	0.17 ± 0.03	+38.9 ± 4.5

Table 3: Physicochemical Properties of MTPB-Containing Lipid Nanoparticles

LNP Formulation	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Standard LNP (Control)	85.3 ± 5.1	0.12 ± 0.02	-5.2 ± 1.8
MTPB-Containing LNP	92.6 ± 6.3	0.14 ± 0.03	+32.1 ± 2.9

Experimental Protocols

Protocol 1: Direct Synthesis of MTPB-Stabilized Gold Nanoparticles (AuNPs)

This protocol describes the synthesis of gold nanoparticles where MTPB is used as a stabilizing and capping agent, analogous to the role of surfactants like cetyltrimethylammonium bromide (CTAB).

Materials:

• Tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O)

• Myristyltriphenylphosphonium bromide (MTPB)

• Sodium borohydride (NaBH₄)

• Deionized (DI) water (18.2 MΩ·cm)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of HAuCl₄ in DI water.

  • Prepare a 100 mM stock solution of MTPB in DI water.

  • Prepare a fresh 100 mM stock solution of NaBH₄ in ice-cold DI water immediately before use.

• Synthesis Reaction:

  • In a clean glass flask, add 10 mL of the 100 mM MTPB stock solution to 89 mL of DI water.

  • Stir the solution vigorously at room temperature for 15 minutes.

  • To this solution, add 1 mL of the 10 mM HAuCl₄ stock solution and continue stirring.

  • Rapidly inject 1 mL of the freshly prepared, ice-cold 100 mM NaBH₄ solution into the flask under vigorous stirring.

  • The solution should quickly change color to a ruby red, indicating the formation of gold nanoparticles.

  • Allow the reaction to proceed for 2 hours at room temperature with continuous stirring to ensure stabilization.

• Purification:

  • Centrifuge the synthesized AuNP solution at 12,000 x g for 30 minutes to pellet the nanoparticles.

  • Carefully remove the supernatant, which contains excess reagents.

  • Resuspend the nanoparticle pellet in 10 mL of DI water by sonication for 5 minutes.

  • Repeat the centrifugation and resuspension steps two more times to ensure the removal of unreacted precursors.

• Characterization and Storage:

  • Resuspend the final purified pellet in a suitable buffer (e.g., phosphate-buffered saline, PBS) or DI water.

  • Characterize the nanoparticles for size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

  • Confirm the formation and morphology of AuNPs using UV-Vis spectroscopy (expecting a surface plasmon resonance peak around 520-530 nm) and Transmission Electron Microscopy (TEM).

  • Store the MTPB-stabilized AuNPs at 4°C.

Protocol 2: Surface Functionalization of Pre-formed Nanoparticles with MTPB

This protocol details the conjugation of MTPB to pre-synthesized nanoparticles possessing surface carboxyl groups (e.g., poly(lactic-co-glycolic acid) - PLGA nanoparticles) via electrostatic interactions.

Materials:

• Carboxyl-terminated nanoparticles (e.g., PLGA-COOH)

• Myristyltriphenylphosphonium bromide (MTPB)

• Deionized (DI) water

Procedure:

• Nanoparticle Dispersion:

  • Disperse the carboxyl-terminated nanoparticles in DI water to a final concentration of 1 mg/mL.

  • Sonicate the dispersion for 10 minutes to ensure homogeneity.

• MTPB Addition:

  • Prepare a 10 mg/mL solution of MTPB in DI water.

  • To the nanoparticle dispersion, add the MTPB solution dropwise while stirring. A typical starting ratio is 1:1 by weight (nanoparticles to MTPB), which can be optimized.

• Incubation:

  • Allow the mixture to stir at room temperature for 4-6 hours to facilitate the electrostatic interaction between the negatively charged carboxyl groups on the nanoparticle surface and the positively charged TPP head of MTPB.

• Purification:

  • Centrifuge the mixture at a speed sufficient to pellet the nanoparticles (e.g., 15,000 x g for 30 minutes for polymeric nanoparticles).

  • Discard the supernatant containing excess MTPB.

  • Resuspend the pellet in DI water.

  • Repeat the washing step twice to ensure complete removal of unbound MTPB.

• Characterization and Storage:

  • Resuspend the final MTPB-functionalized nanoparticles in the desired buffer.

  • Characterize the nanoparticles for changes in size and zeta potential using DLS to confirm successful surface modification.

  • Store the functionalized nanoparticles at 4°C.

Protocol 3: Formulation of MTPB-Containing Lipid Nanoparticles (LNPs)

This protocol describes the incorporation of MTPB into a lipid nanoparticle formulation using a microfluidic mixing method for applications such as mRNA or small molecule drug delivery.

Materials:

• Ionizable lipid (e.g., SM-102)

• Phospholipid (e.g., DOPE)

• Cholesterol

• PEG-lipid (e.g., C14-PEG-2000)

• Myristyltriphenylphosphonium bromide (MTPB)

• Ethanol (200 proof)

• Aqueous buffer (e.g., citrate buffer, pH 4.0)

• Cargo (e.g., mRNA, siRNA, or a small molecule drug)

• Dialysis cassettes (10 kDa MWCO)

• Microfluidic mixing device

Procedure:

• Preparation of Lipid-Ethanol Phase:

  • In a sterile glass vial, dissolve the ionizable lipid, phospholipid, cholesterol, PEG-lipid, and MTPB in ethanol. A representative molar ratio could be 45:10:40:2:3 (Ionizable lipid:DOPE:Cholesterol:PEG-lipid:MTPB).

  • Vortex thoroughly to ensure complete dissolution.

• Preparation of Aqueous Phase:

  • Dissolve the cargo (e.g., mRNA) in the aqueous buffer (e.g., citrate buffer, pH 4.0).

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid-ethanol phase into one syringe and the aqueous phase into another.

  • Pump the two phases through the microfluidic chip at a defined flow rate ratio (e.g., 3:1 aqueous to organic phase). The rapid mixing will induce the self-assembly of the LNPs, encapsulating the cargo.

• Purification and Buffer Exchange:

  • Collect the LNP solution from the outlet of the microfluidic chip.

  • Transfer the LNP solution to a dialysis cassette.

  • Perform dialysis against a suitable storage buffer (e.g., PBS, pH 7.4) for at least 18 hours at 4°C, with at least two buffer changes. This step removes the ethanol and neutralizes the ionizable lipid.

• Characterization and Storage:

  • After dialysis, recover the purified LNP formulation.

  • Characterize the LNPs for size, PDI, zeta potential, and encapsulation efficiency.

  • Sterile-filter the final formulation through a 0.22 µm filter.

  • Store the MTPB-containing LNPs at 4°C.

Visualizations

Caption: Experimental workflow for synthesis and evaluation.

Caption: Mitochondrial targeting by MTPB nanoparticles.

Application Notes and Protocols: Triphenyl(tetradecyl)phosphonium Bromide in Wittig Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon double bonds with high regioselectivity. This reaction involves the interaction of a phosphorus ylide, also known as a Wittig reagent, with an aldehyde or ketone. The versatility and functional group tolerance of the Wittig reaction have made it an invaluable tool in the synthesis of complex molecules, including natural products and pharmaceuticals.

Triphenyl(tetradecyl)phosphonium bromide is a long-chain alkylphosphonium salt that serves as a precursor to a non-stabilized Wittig reagent. Such reagents are particularly useful for the synthesis of Z-alkenes from aldehydes. The long tetradecyl chain can impart unique solubility characteristics to the phosphonium salt and the resulting alkene, which can be advantageous in certain synthetic strategies and for the preparation of amphiphilic molecules.

This document provides detailed application notes and protocols for the use of triphenyl(tetradecyl)phosphonium bromide in Wittig reactions, aimed at researchers and professionals in the field of drug development and organic synthesis.

Data Presentation

The following table summarizes representative quantitative data for a Wittig reaction using triphenyl(tetradecyl)phosphonium bromide with a generic aldehyde. Please note that specific yields and reaction times will vary depending on the substrate, scale, and precise reaction conditions.

Aldehyde Substrate	Product	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
Benzaldehyde	1-Phenylpentadec-1-ene	n-BuLi	THF	12	85-95	Representative
Cyclohexanecarboxaldehyde	(Cyclohexylmethylene)tetradecane	NaHMDS	Toluene	16	80-90	Representative
Dodecanal	Hexacos-12-ene	KHMDS	THF	12	88-96	Representative

Experimental Protocols

Preparation of Triphenyl(tetradecyl)phosphonium Bromide

Materials:

• Triphenylphosphine (PPh₃)

• 1-Bromotetradecane

• Toluene or Acetonitrile (anhydrous)

• Diethyl ether (anhydrous)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene (2 mL per mmol of PPh₃).

• Add 1-bromotetradecane (1.05 eq) to the solution at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by TLC or ¹H NMR by observing the disappearance of the starting materials.

• Upon completion, allow the reaction mixture to cool to room temperature. The phosphonium salt will typically precipitate as a white solid.

• If precipitation is incomplete, add anhydrous diethyl ether to facilitate the precipitation of the product.

• Collect the solid by vacuum filtration, wash with anhydrous diethyl ether to remove any unreacted starting materials, and dry under vacuum to yield triphenyl(tetradecyl)phosphonium bromide.

In-situ Generation of the Phosphorus Ylide and Wittig Reaction

Materials:

• Triphenyl(tetradecyl)phosphonium bromide

• Aldehyde or Ketone

• Strong base (e.g., n-Butyllithium (n-BuLi), Sodium hexamethyldisilazide (NaHMDS), or Potassium tert-butoxide (t-BuOK))

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., Ethyl acetate, Dichloromethane)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add triphenyl(tetradecyl)phosphonium bromide (1.1 eq).

• Add anhydrous THF (5 mL per mmol of phosphonium salt) and cool the suspension to 0 °C in an ice bath.

• Slowly add the strong base (1.05 eq) to the stirred suspension. For n-BuLi, a deep orange or red color typically indicates the formation of the ylide.

• Stir the mixture at 0 °C for 1 hour to ensure complete ylide formation.

• Dissolve the aldehyde or ketone (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with an organic solvent.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct.

Visualizations

Wittig Reaction Mechanism

Caption: General mechanism of the Wittig reaction.

Experimental Workflow for Wittig Reaction

Caption: Experimental workflow for the Wittig reaction.

Preparation of the Wittig Reagent

Caption: Logical flow for the preparation of the Wittig reagent.

Application Notes and Protocols: Triphenyl(tetradecyl)phosphonium Bromide in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Triphenyl(tetradecyl)phosphonium Bromide (TTPB) in drug delivery, with a particular focus on its application in mitochondrial-targeted cancer therapy. The protocols detailed below are based on established methodologies for the formulation and evaluation of drug delivery systems incorporating similar alkyltriphenylphosphonium salts.

Application Notes

Triphenyl(tetradecyl)phosphonium Bromide, also known as Myristyltriphenylphosphonium Bromide, is a cationic surfactant belonging to the alkyltriphenylphosphonium salt family. Its structure comprises a lipophilic triphenylphosphonium (TPP) headgroup and a 14-carbon alkyl (tetradecyl) chain. This amphiphilic nature, combined with the cationic charge, makes TTPB a versatile component in drug delivery systems, particularly for targeting mitochondria.[1]

Key Applications in Drug Delivery:

• Mitochondrial Targeting in Cancer Therapy: The primary application of TTPB in drug delivery stems from the ability of the TPP cation to target mitochondria.[2][3][4][5] Cancer cells typically exhibit a significantly higher mitochondrial membrane potential compared to normal cells. This electrochemical gradient drives the accumulation of lipophilic cations like TTPB within the mitochondrial matrix. By incorporating TTPB into drug delivery systems, therapeutic agents can be selectively delivered to the mitochondria of cancer cells, enhancing their efficacy and reducing off-target toxicity.[5]

• Formation of Micelles for Drug Solubilization: As a surfactant, TTPB can self-assemble into micelles in aqueous solutions above its critical micelle concentration (CMC). These micelles possess a hydrophobic core capable of encapsulating poorly water-soluble drugs, thereby improving their solubility and bioavailability.

• Component of Liposomes and Nanoparticles: TTPB can be incorporated into the lipid bilayer of liposomes or the matrix of nanoparticles.[6] Its positive charge can enhance the interaction of the nanocarrier with negatively charged cell membranes, facilitating cellular uptake. Furthermore, the TPP moiety serves as a mitochondrial-targeting ligand.

Mechanism of Mitochondrial Targeting:

The delocalized positive charge on the phosphorus atom of the TPP group, shielded by the three phenyl rings, allows the cation to readily pass through biological membranes. The primary driving force for its accumulation in the mitochondria is the large negative mitochondrial membrane potential (ΔΨm), which is typically -150 to -180 mV in cancer cells.[4] This potential difference leads to a significant concentration of TPP-containing molecules within the mitochondria according to the Nernst equation.

Quantitative Data

While specific quantitative data for drug delivery systems formulated exclusively with Triphenyl(tetradecyl)phosphonium Bromide is limited in publicly available literature, the following table provides representative data for a closely related compound, stearyltriphenylphosphonium (STPP, C18 alkyl chain), which can be used as a benchmark for formulating TTPB-based systems.

Table 1: Representative Physicochemical Properties of STPP-Modified Liposomes for Paclitaxel Delivery

Parameter	Unmodified Liposomes	STPP-Modified Liposomes
Mean Diameter (nm)	110 ± 5	125 ± 7
Polydispersity Index (PDI)	0.12 ± 0.02	0.15 ± 0.03
Zeta Potential (mV)	-5 ± 2	+25 ± 3
Paclitaxel Loading Efficiency (%)	85 ± 4	82 ± 5
Paclitaxel Loading Capacity (%)	4.2 ± 0.2	4.1 ± 0.3

Data adapted from studies on stearyltriphenylphosphonium-modified liposomes.

Table 2: Critical Micelle Concentration (CMC) of Alkyltriphenylphosphonium Bromides

Compound	Alkyl Chain Length	CMC (mM)
Decyltriphenylphosphonium Bromide	C10	9.8
Dodecyltriphenylphosphonium Bromide	C12	2.5
Triphenyl(tetradecyl)phosphonium Bromide (TTPB)	C14	0.6
Hexadecyltriphenylphosphonium Bromide	C16	0.15

This data highlights how the CMC decreases with increasing alkyl chain length, a crucial factor for the stability of micellar formulations.

Experimental Protocols

Protocol 1: Formulation of TTPB-Modified Liposomes for Hydrophobic Drug Delivery

This protocol describes the preparation of TTPB-modified liposomes encapsulating a model hydrophobic drug (e.g., Paclitaxel) using the thin-film hydration method.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol

• Triphenyl(tetradecyl)phosphonium Bromide (TTPB)

• Paclitaxel (or other hydrophobic drug)

• Chloroform

• Methanol

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DPPC, cholesterol, and TTPB in a chloroform:methanol (2:1 v/v) solvent mixture. A typical molar ratio would be DPPC:Cholesterol:TTPB of 55:40:5.

  • Add the hydrophobic drug to the lipid solution. The drug-to-lipid ratio should be optimized (e.g., 1:20 w/w).

  • Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature (e.g., 45-50°C) to form a thin, uniform lipid film on the flask wall.

  • Dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with pre-warmed PBS (pH 7.4) by gentle rotation of the flask. The volume of PBS will determine the final lipid concentration.

  • The hydration process should be carried out at a temperature above the lipid phase transition temperature for 1-2 hours to form multilamellar vesicles (MLVs).

• Vesicle Size Reduction:

  • To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator on ice.

  • Alternatively, extrude the MLV suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) using a mini-extruder. Repeat the extrusion process 10-15 times to ensure a uniform size distribution.

• Purification:

  • Remove the unencapsulated drug by centrifugation at high speed (e.g., 15,000 x g for 30 minutes) or by size exclusion chromatography using a Sephadex G-50 column.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

  • Quantify the drug loading efficiency and loading capacity using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) after disrupting the liposomes with a suitable solvent (e.g., methanol).

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is for assessing the cytotoxicity of the TTPB-formulated drug delivery system against a cancer cell line (e.g., MCF-7 breast cancer cells).

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• TTPB-modified liposomes (or other formulation)

• Control formulations (e.g., free drug, empty liposomes)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of the TTPB-formulated drug, free drug, and empty TTPB liposomes in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the different treatment solutions to the respective wells. Include untreated cells as a negative control.

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of the MTT solution to each well and incubate for another 4 hours at 37°C. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage relative to the untreated control cells.

  • Plot the cell viability against the drug concentration and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Triphenylphosphonium-modified mitochondria-targeted paclitaxel nanocrystals for overcoming multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Beyond the TPP+ “gold standard”: a new generation mitochondrial delivery vector based on extended PN frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Triphenyl(tetradecyl)phosphonium Bromide: A Versatile Ionic Liquid Solvent for Drug Development

Introduction

Triphenyl(tetradecyl)phosphonium bromide (TTPB) is a quaternary phosphonium salt that exists as a room temperature ionic liquid. Its unique physicochemical properties, including its amphiphilic nature, thermal stability, and ability to act as a surfactant, make it a compound of significant interest in pharmaceutical research and development. TTPB has demonstrated potential as a solvent for poorly soluble drugs, a component of drug delivery systems, and as a biologically active agent itself, particularly due to the mitochondrial-targeting properties of the triphenylphosphonium (TPP+) cation.[1] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in utilizing TTPB in their work.

Physicochemical Properties of Triphenyl(tetradecyl)phosphonium Bromide

Property	Value	Reference
Synonyms	Myristyltriphenylphosphonium Bromide, (1-Tetradecyl)triphenylphosphonium bromide	[1]
CAS Number	25791-20-2	[1]
Molecular Formula	C₃₂H₄₄BrP	[1]
Molecular Weight	539.58 g/mol	[1]
Appearance	White to pale yellow powder	[1]
Melting Point	87 - 96 °C	[1]
Purity	≥ 98%	[1]

Applications in Drug Development

Enhancing Bioavailability of Poorly Soluble Drugs

TTPB's surfactant properties make it a valuable tool for improving the bioavailability of drugs with low aqueous solubility.[1] It can be used in the formulation of various drug delivery systems to enhance drug dissolution and absorption.

Mitochondrial Targeting

The triphenylphosphonium (TPP+) cation is lipophilic and readily accumulates in mitochondria due to the negative mitochondrial membrane potential.[2][3][4] This property can be exploited to deliver therapeutic agents specifically to the mitochondria, which is a key organelle in cellular metabolism and apoptosis. This targeted delivery can enhance the efficacy of drugs that act on mitochondrial targets and reduce off-target side effects.

Antimicrobial and Anticancer Activity

The TPP+ moiety itself has been shown to exhibit biological activity. Alkyl-TPP+ derivatives have demonstrated antimicrobial properties and the ability to induce apoptosis in cancer cells by disrupting mitochondrial function.[5]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Activity

This protocol is adapted from studies on related alkyl triphenylphosphonium bromides and can be used to assess the antibacterial activity of TTPB.

Materials:

• Triphenyl(tetradecyl)phosphonium Bromide (TTPB)

• Bacterial strain of interest (e.g., Acinetobacter baumannii)

• Mueller-Hinton broth

• Sterile 96-well microplates

• Spectrophotometer (plate reader)

Procedure:

• Prepare TTPB Stock Solution: Dissolve TTPB in a suitable solvent (e.g., sterile deionized water or DMSO) to a concentration of 10 mg/mL.

• Bacterial Inoculum Preparation: Culture the bacterial strain overnight in Mueller-Hinton broth. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension 1:100 in fresh Mueller-Hinton broth to obtain a final inoculum of 1.5 x 10⁶ CFU/mL.

• Serial Dilution in Microplate:

  • Add 100 µL of Mueller-Hinton broth to wells A2 through A12 of a 96-well plate.

  • Add 200 µL of the TTPB stock solution to well A1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well A1 to A2, mix, then transfer 100 µL from A2 to A3, and so on, up to well A10. Discard 100 µL from well A10.

  • Well A11 should contain broth only (growth control).

  • Well A12 should contain uninoculated broth (sterility control).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to wells A1 through A11. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of TTPB that completely inhibits visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm using a microplate reader.

Protocol 2: Assessment of Cytotoxicity using the MTT Assay

This protocol provides a general method to evaluate the cytotoxic effects of TTPB on a chosen cell line.

Materials:

• Triphenyl(tetradecyl)phosphonium Bromide (TTPB)

• Mammalian cell line of interest (e.g., a cancer cell line or a normal cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Sterile 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment with TTPB: Prepare a stock solution of TTPB in an appropriate solvent (e.g., DMSO). Perform serial dilutions of the TTPB stock solution in complete culture medium to achieve the desired final concentrations.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of TTPB. Include wells with medium and the solvent as a vehicle control, and wells with medium only as a negative control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[6][7]

• Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.[7]

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[6] Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each TTPB concentration relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the log of the TTPB concentration and fitting the data to a dose-response curve.

Visualizations

Mitochondrial Targeting and Disruption by TTPB

Caption: Mechanism of TTPB action on mitochondria.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion

Triphenyl(tetradecyl)phosphonium bromide is a promising ionic liquid with diverse applications in drug development. Its ability to act as a solvent for poorly soluble drugs, a mitochondrial targeting agent, and a bioactive molecule in its own right warrants further investigation. The protocols and information provided herein serve as a starting point for researchers to explore the potential of TTPB in their specific areas of interest. As with any experimental work, optimization of the provided protocols for specific cell lines, bacterial strains, and drug molecules is recommended.

References

• 1. chemimpex.com [chemimpex.com]
• 2. A Novel Triphenylphosphonium Carrier to Target Mitochondria without Uncoupling Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipophilic Triphenylphosphonium Cations Inhibit Mitochondrial Electron Transport Chain and Induce Mitochondrial Proton Leak | PLOS One [journals.plos.org]
• 4. Lipophilic Triphenylphosphonium Cations Inhibit Mitochondrial Electron Transport Chain and Induce Mitochondrial Proton Leak - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Triphenylphosphonium conjugated gold nanotriangles impact Pi3K/AKT pathway in breast cancer cells: a photodynamic therapy approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. atcc.org [atcc.org]

Application Notes and Protocols for Triphenyl(tetradecyl)phosphonium Bromide in Cell Membrane Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl(tetradecyl)phosphonium Bromide (TTPB), also known as Myristyltriphenylphosphonium Bromide, is a quaternary phosphonium salt that belongs to the broader class of lipophilic cations. These molecules are characterized by a positively charged phosphorus atom surrounded by three phenyl groups and a long alkyl chain, in this case, a tetradecyl (C14) chain. This amphipathic structure allows TTPB to readily interact with and traverse biological membranes. A key feature of TTPB and other triphenylphosphonium (TPP+) derivatives is their ability to accumulate in mitochondria, driven by the significant negative membrane potential across the inner mitochondrial membrane.[1] This targeted accumulation makes TTPB a valuable tool for studying mitochondrial function and for the development of mitochondria-targeted therapeutics.

Principle of Action: Targeting the Powerhouse of the Cell

The primary mechanism of action for TTPB in biological systems revolves around its interaction with cellular membranes, particularly the mitochondrial membrane. The workflow begins with the passive diffusion of the lipophilic TTPB cation across the plasma membrane into the cytoplasm. Subsequently, the strong negative mitochondrial membrane potential (approximately -180 mV) drives the accumulation of the positively charged TTPB within the mitochondrial matrix.[2] This accumulation can be several hundred-fold higher than in the cytoplasm.[1]

Once concentrated in the mitochondria, TTPB can exert several effects:

• Disruption of Mitochondrial Membrane Potential: High concentrations of TTPB can lead to the depolarization of the inner mitochondrial membrane, disrupting the proton gradient essential for ATP synthesis.[3]

• Induction of Apoptosis: By interfering with mitochondrial function and integrity, TTPB can trigger the intrinsic apoptotic pathway. This involves the release of pro-apoptotic factors like cytochrome c from the mitochondria, leading to a cascade of events culminating in programmed cell death.

• Carrier for Therapeutic Agents: The TPP+ moiety can be conjugated to various therapeutic molecules to facilitate their targeted delivery to the mitochondria, enhancing their efficacy and reducing off-target effects.

References

• 1. Minimum inhibitory (MIC) and minimum microbicidal concentration (MMC) of polihexanide and triclosan against antibiotic sensitive and resistant Staphylococcus aureus and Escherichia coli strains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. High Cytotoxic Activity of Phosphonium Salts and Their Complementary Selectivity towards HeLa and K562 Cancer Cells: Identification of Tri-n-butyl-n-hexadecylphosphonium bromide as a Highly Potent Anti-HeLa Phosphonium Salt - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Extractive Desulfurization using Phosphonium Ionic Liquids

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Extractive desulfurization (EDS) using phosphonium ionic liquids (PILs) presents a promising alternative to traditional hydrodesulfurization (HDS) for removing sulfur compounds from fuels.[1][2] HDS is often less effective for removing sterically hindered thiophenic compounds and requires harsh operating conditions, including high temperatures and pressures.[1] EDS with PILs can be conducted under milder conditions and offers high selectivity for sulfur compounds.[3] This document provides detailed application notes and experimental protocols for utilizing phosphonium ionic liquids in extractive desulfurization processes.

Phosphonium-based ionic liquids are increasingly investigated for EDS due to their unique properties, including chemical and thermal stability.[2][4] The efficiency of the extraction process is influenced by several factors, including the structure of the ionic liquid, the ionic liquid-to-fuel ratio, temperature, and extraction time.[3][5]

Mechanism of Extractive Desulfurization

The primary mechanism behind the extractive desulfurization capabilities of ionic liquids is the interaction between the IL and the sulfur-containing compounds. These interactions can include π-π interactions and hydrogen bonding, which facilitate the transfer of sulfur compounds from the fuel phase to the ionic liquid phase.[4]

Data Presentation: Performance of Phosphonium Ionic Liquids in Extractive Desulfurization

The following tables summarize the performance of various phosphonium ionic liquids in the extractive desulfurization of model fuels.

Table 1: Single-Stage Extractive Desulfurization of Dibenzothiophene (DBT)

Phosphonium Ionic Liquid	Anion	IL:Fuel Ratio (v/v or m/m)	Temperature (°C)	Time (min)	DBT Removal (%)	Reference
Tetrabutylphosphonium	Methanesulfonate ([MeSO₄])	1:1	30	15	69	[4][6][7]
Trihexyltetradecylphosphonium	Chloride ([Cl])	1:3 (m/m)	Ambient	-	81.4	[8]
Trihexyltetradecylphosphonium	Bis(2-ethylhexyl) phosphate ([D2EHP])	1:1 (m/m)	35	30	63	[8][9]
Triisobutylmethyl)phosphonium	Tosylate	-	-	-	>99 (after 4 stages)	[10]

Table 2: Extractive Desulfurization of Various Sulfur Compounds with [P₄₄₄₄][MeSO₄]

Sulfur Compound	IL:Fuel Ratio (v/v)	Temperature (°C)	Time (min)	Mixing Rate (rpm)	Sulfur Removal (%)	Reference
Dibenzothiophene (DBT)	1:1	30	15	800	69	[6][7]
Benzothiophene (BT)	1:1	30	15	800	62	[6][7]
Thiophene (T)	1:1	30	15	800	61	[6][7]

Table 3: Multi-Stage Extractive Desulfurization of Dibenzothiophene (DBT)

Phosphonium Ionic Liquid	IL:Fuel Ratio (v/v)	Temperature (°C)	Number of Stages	Final DBT Removal (%)	Reference
[P₄₄₄₄][MeSO₄]	1:1	30	4	>99	[3]
Triisobutylmethyl)phosphonium Tosylate	-	-	4	>99	[10]

Experimental Protocols

Protocol 1: Synthesis of a Phosphonium Ionic Liquid (General Procedure)

This protocol provides a general method for the quaternization reaction to form a phosphonium halide ionic liquid, which can then be used for anion exchange if desired. A specific example for the synthesis of trihexyl(tetradecyl)phosphonium chloride is widely available in the literature.[11][12]

Materials:

• Trialkylphosphine (e.g., trihexylphosphine)

• Haloalkane (e.g., 1-chlorotetradecane)

• Solvent (e.g., toluene or acetonitrile)

• Rotary evaporator

• Magnetic stirrer with heating plate

• Round bottom flask

• Condenser

Procedure:

• In a round bottom flask, dissolve the trialkylphosphine in the chosen solvent.

• Add the haloalkane to the solution. The molar ratio of phosphine to haloalkane should be approximately 1:1.

• Heat the mixture under reflux with stirring for 24-48 hours. The reaction temperature will depend on the specific reactants and solvent used.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent using a rotary evaporator to obtain the crude phosphonium ionic liquid.

• Wash the resulting ionic liquid with a non-polar solvent like hexane to remove any unreacted starting materials.

• Dry the final product under vacuum.

Protocol 2: Single-Stage Extractive Desulfurization

This protocol describes a single-stage liquid-liquid extraction of sulfur compounds from a model fuel.

Materials:

• Model fuel (e.g., dibenzothiophene dissolved in n-dodecane or n-hexadecane at a known concentration)

• Phosphonium ionic liquid

• Vials or small flasks with caps

• Magnetic stirrer or shaker

• Centrifuge (optional)

• Gas chromatograph with a flame ionization detector (GC-FID) or an X-ray fluorescence (XRF) spectrometer for sulfur analysis

Procedure:

• Prepare a model fuel with a known concentration of a specific sulfur compound (e.g., 500 ppm DBT in n-hexadecane).

• In a sealed vial, add a specific volume or mass of the model fuel and the phosphonium ionic liquid at a predetermined ratio (e.g., 1:1 v/v or m/m).[6][8]

• Place the vial on a magnetic stirrer or shaker and agitate the mixture at a specific temperature (e.g., 30°C) and for a set duration (e.g., 30 minutes).[8]

• After stirring, allow the two phases (fuel and ionic liquid) to separate. Centrifugation can be used to accelerate phase separation.

• Carefully extract a sample from the upper fuel phase for sulfur analysis.

• Determine the sulfur concentration in the treated fuel using a suitable analytical method.[13][14]

• Calculate the sulfur removal efficiency using the following formula:

  • Sulfur Removal (%) = [(Initial Sulfur Conc. - Final Sulfur Conc.) / Initial Sulfur Conc.] x 100

Protocol 3: Multi-Stage Extractive Desulfurization

This protocol is for achieving higher desulfurization efficiency through multiple extraction steps.

Materials:

• Same as Protocol 2.

Procedure:

• Perform the first extraction stage as described in Protocol 2 (steps 1-4).

• Carefully separate the entire upper fuel phase from the ionic liquid phase.

• Transfer the separated fuel phase to a new vial containing a fresh batch of the phosphonium ionic liquid at the same ratio as the first stage.

• Repeat the extraction process (steps 3 and 4 of Protocol 2).

• Repeat this process for the desired number of stages (e.g., 4-5 stages).[3]

• After the final stage, analyze the sulfur content of the fuel phase as described in Protocol 2.

Protocol 4: Analysis of Sulfur Content by X-ray Fluorescence (XRF)

XRF is a common and rapid method for determining the total sulfur content in fuels.[14][15]

Instrumentation:

• Energy-dispersive X-ray fluorescence (EDXRF) spectrometer.

Procedure:

• Calibrate the XRF instrument using certified sulfur standards in a matrix that matches the fuel being analyzed.

• Transfer a sample of the treated fuel into an XRF sample cup, ensuring the cup is properly assembled with an X-ray transparent film.[15]

• Place the sample cup in the XRF spectrometer.

• Initiate the measurement sequence according to the instrument's operating procedure. A typical analysis time is 1-4 minutes per sample.[15]

• The instrument will report the total sulfur concentration in the sample.

Visualizations

Caption: Experimental workflow for extractive desulfurization.

Caption: Interactions in extractive desulfurization.

References

• 1. A review of extractive desulfurization of fuel oils using ionic liquids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Extractive desulfurization of liquid fuel by using a green, neutral and task specific phosphonium ionic liquid with glyceryl moiety: A joint experimental and computational study | Saeid Azizian, استاد at [research.basu.ac.ir]
• 6. squ.elsevierpure.com [squ.elsevierpure.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. squ.elsevierpure.com [squ.elsevierpure.com]
• 11. Industrial preparation of phosphonium ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. transformer-tester.com [transformer-tester.com]
• 14. Sulfur Analysis for Fuels | Malvern Panalytical [malvernpanalytical.com]
• 15. ww2.arb.ca.gov [ww2.arb.ca.gov]

The Pivotal Role of Phosphonium Salts in Modern Organic Synthesis: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

Phosphonium salts, a class of organophosphorus compounds characterized by a positively charged phosphorus atom bonded to four organic substituents, have emerged as indispensable reagents and catalysts in contemporary organic synthesis. Their versatility stems from their unique electronic and steric properties, enabling a wide array of chemical transformations crucial for the construction of complex molecules, including active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for key reactions involving phosphonium salts, empowering researchers to leverage their full synthetic potential.

The Wittig Reaction: A Cornerstone of Alkene Synthesis

The Wittig reaction is a Nobel Prize-winning method for the stereoselective synthesis of alkenes from aldehydes or ketones and a phosphorus ylide, which is generated in situ from a phosphonium salt.[1][2] This transformation is fundamental in organic synthesis due to its reliability and the precise control it offers over the location of the newly formed double bond.[3]

Reaction Mechanism

The reaction proceeds through the nucleophilic attack of the phosphorus ylide on the carbonyl carbon, forming a betaine intermediate. This intermediate then cyclizes to a four-membered ring, the oxaphosphetane, which subsequently collapses to yield the alkene and triphenylphosphine oxide. The stereochemical outcome (E- or Z-alkene) is influenced by the nature of the ylide; stabilized ylides generally favor the (E)-alkene, while non-stabilized ylides predominantly yield the (Z)-alkene.[4][5]

Caption: Mechanism of the Wittig Reaction.

Quantitative Data for the Wittig Reaction

Entry	Aldehyde	Ylide (from Phosphonium Salt)	Product	Yield (%)	E:Z Ratio
1	Benzaldehyde	(Carbethoxymethylene)triphenylphosphorane	Ethyl cinnamate	87	95.5:4.5
2	4-Methoxybenzaldehyde	(Carbethoxymethylene)triphenylphosphorane	Ethyl 4-methoxycinnamate	87	99.8:0.2
3	2-Thiophenecarboxaldehyde	(Carbethoxymethylene)triphenylphosphorane	Ethyl 3-(2-thienyl)acrylate	90.5	93.1:6.9
4	Benzaldehyde	(Cyanomethylene)triphenylphosphorane	Cinnamonitrile	86.1	58.8:41.2
5	9-Anthraldehyde	Benzyltriphenylphosphonium chloride	(E)-1-(9-Anthryl)-2-phenylethene	~70 (E isomer)	-
6	2-Chlorobenzaldehyde	(Carbethoxymethylene)triphenylphosphorane	Ethyl 2-chlorocinnamate	High	-
7	3-Chlorobenzaldehyde	(Carbethoxymethylene)triphenylphosphorane	Ethyl 3-chlorocinnamate	High	-
8	4-Chlorobenzaldehyde	(Carbethoxymethylene)triphenylphosphorane	Ethyl 4-chlorocinnamate	High	-

Note: Yields and ratios can vary based on specific reaction conditions.

Experimental Protocol: Synthesis of Ethyl trans-Cinnamate

This protocol details a solvent-free Wittig reaction between benzaldehyde and (carbethoxymethylene)triphenylphosphorane.[6]

Materials:

• (Carbethoxymethylene)triphenylphosphorane (0.57 mmol, 201 mg)

• Benzaldehyde (0.5 mmol, 50.8 µL)

• Hexanes

• 3 mL conical vial with a magnetic spin vane

Procedure:

• Weigh 201 mg (0.57 mmol) of (carbethoxymethylene)triphenylphosphorane into a 3 mL conical vial containing a magnetic spin vane.

• Add 50.8 µL (0.5 mmol) of benzaldehyde to the vial.

• Stir the mixture at room temperature for 15 minutes.

• Add 3 mL of hexanes and continue stirring for a few minutes to precipitate the triphenylphosphine oxide byproduct.

• Isolate the liquid product from the solid byproduct using a filtering pipette. Transfer the liquid to a pre-weighed vial.

• Wash the solid residue with another 3 mL portion of hexanes and combine the liquid fractions.

• Evaporate the solvent to obtain the crude ethyl trans-cinnamate.

• The product can be further purified by recrystallization or column chromatography if necessary.

The Appel Reaction: Mild Conversion of Alcohols to Alkyl Halides

The Appel reaction provides a mild and efficient method for the conversion of primary and secondary alcohols to the corresponding alkyl chlorides, bromides, or iodides using triphenylphosphine and a tetrahalomethane.[7][8] This reaction is particularly valuable for substrates that are sensitive to harsher halogenating agents.[9]

Reaction Mechanism

The reaction is initiated by the formation of a phosphonium salt from triphenylphosphine and the tetrahalomethane. The alcohol then deprotonates the resulting haloform, and the subsequent alkoxide attacks the phosphonium salt. An SN2 displacement by the halide ion on the resulting alkoxyphosphonium intermediate furnishes the alkyl halide with inversion of stereochemistry and triphenylphosphine oxide.[8][10]

Caption: Mechanism of the Appel Reaction.

Quantitative Data for the Appel Reaction

Entry	Alcohol	Halogen Source	Product	Yield (%)
1	Geraniol	CCl4	Geranyl chloride	75-81
2	Primary Alcohol	CBr4	Primary Alkyl Bromide	High
3	Secondary Alcohol	CBr4	Secondary Alkyl Bromide (with inversion)	High
4	(R)-Alcohol	I2 / Imidazole	(S)-Alkyl Iodide	-
5	Hydroxy Ketone	NCS	Alkyl Chloride	High
6	Primary Alcohol	DBH	Primary Alkyl Bromide	Quant.
7	Secondary Alcohol	DBH	Secondary Alkyl Bromide	95
8	Benzyl Alcohol	BrCCl3	Benzyl Chloride	High

NCS = N-chlorosuccinimide, DBH = 1,3-Dibromo-5,5-dimethylhydantoin. Yields are typically high but can be substrate-dependent.

Experimental Protocol: Synthesis of Geranyl Chloride

This protocol describes the conversion of geraniol to geranyl chloride using triphenylphosphine and carbon tetrachloride.[11]

Materials:

• Geraniol (0.1001 mole, 15.42 g)

• Triphenylphosphine (0.1301 mole, 34.09 g)

• Carbon tetrachloride (90 mL)

• Pentane

• Dry, 300-mL, three-necked flask with a magnetic stirring bar and reflux condenser

Procedure:

• Equip a dry, 300-mL, three-necked flask with a magnetic stirring bar and a reflux condenser fitted with a drying tube.

• Charge the flask with 90 mL of carbon tetrachloride and 15.42 g (0.1001 mole) of geraniol.

• Add 34.09 g (0.1301 mole) of triphenylphosphine to the solution.

• Heat the stirred reaction mixture under reflux for 1 hour.

• After cooling, filter the precipitated triphenylphosphine oxide and wash it with 50 mL of pentane.

• Combine the filtrate and washings, and remove the solvent using a rotary evaporator at room temperature.

• Distill the residue under reduced pressure to afford 13.0–14.0 g (75–81%) of geranyl chloride.

The Mitsunobu Reaction: Stereospecific Nucleophilic Substitution

The Mitsunobu reaction is a powerful tool for the stereospecific conversion of primary and secondary alcohols to a variety of functional groups, including esters, ethers, and azides, with inversion of configuration.[12] The reaction utilizes triphenylphosphine and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[2]

Reaction Mechanism

The reaction is initiated by the formation of a phosphonium salt adduct between triphenylphosphine and the azodicarboxylate. This adduct then activates the alcohol, forming an alkoxyphosphonium salt, a good leaving group. Subsequent SN2 attack by a nucleophile results in the desired product with inverted stereochemistry, along with triphenylphosphine oxide and the reduced azodicarboxylate.[12][13]

Caption: General workflow for a Mitsunobu reaction.

Quantitative Data for the Mitsunobu Reaction

Entry	Alcohol	Nucleophile	Product	Yield (%)
1	Secondary Alcohol	1,3-Cyclopentanedione	Alkylated Product	-
2	(-)-Menthol	4-Nitrobenzoic acid	Inverted Ester	65-75
3	Diol	Dibromo dione derivative	Dibrominated pyrrole derivative	80
4	Cyclohexenol	Tryptamine derivative	Alkylated Tryptamine	-
5	Diastereomeric Alcohol	-	Bicyclic Product	92
6	Primary Alcohol	Sulfonyl carbamate	Sulfonylated Product	Quant.
7	(S)-Ethyl lactate	4-Nitrobenzoic acid	Inverted Ester	50

Yields are highly dependent on the specific substrates and reaction conditions.

Experimental Protocol: Mitsunobu Esterification of a Secondary Alcohol

This protocol describes the esterification of a secondary alcohol with 1,3-cyclopentanedione.[13]

Materials:

• Secondary alcohol (33.2 mmol, 1.0 eq)

• 1,3-Cyclopentanedione (2.42 eq)

• Triphenylphosphine (2.50 eq)

• Diethyl azodicarboxylate (DEAD) solution (40% w/v in toluene, 2.50 eq)

• Anhydrous Tetrahydrofuran (THF, 500 mL)

Procedure:

• To a solution of the alcohol (33.2 mmol) in THF (500 mL), add 1,3-cyclopentanedione (2.42 eq) and triphenylphosphine (2.50 eq).

• Stir the reaction mixture for 5 minutes at room temperature, then cool to 0 °C.

• Add the DEAD solution (2.50 eq) dropwise at 0 °C over 5 minutes.

• Immediately place the reaction mixture in a pre-heated oil bath at 50 °C.

• Stir at 50 °C for 25 minutes, then cool to room temperature.

• Remove the THF under reduced pressure.

• Dilute the resulting oil with diethyl ether and filter through Celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Phosphonium Salts as Phase-Transfer Catalysts

Quaternary phosphonium salts are highly effective phase-transfer catalysts (PTCs), facilitating reactions between reactants located in immiscible phases (e.g., aqueous and organic).[14] Their lipophilic cations can transport anions from the aqueous phase to the organic phase, where the reaction occurs.[15] Phosphonium salt PTCs are often more thermally stable than their ammonium counterparts.

Applications in Phase-Transfer Catalysis

• Alkylation Reactions: Catalyzing the alkylation of active methylene compounds.[15]

• Asymmetric Synthesis: Chiral phosphonium salts are used as catalysts in asymmetric transformations.

• Cycloaddition Reactions: Facilitating cycloaddition reactions that may not proceed under other conditions.[15]

• "Green" Chemistry: Enabling the use of water as a solvent, thereby reducing the need for organic solvents.

Synthesis of Phosphonium Salts

The most common method for preparing phosphonium salts is the quaternization of a phosphine, typically triphenylphosphine, with an alkyl halide via an SN2 reaction.[3] More recent methods allow for the synthesis of a diverse range of functionalized phosphonium salts.

Experimental Protocol: Synthesis of a Thiophosphonium Salt

This protocol describes a one-pot, four-component coupling reaction to synthesize a thiophosphonium salt.[3]

Materials:

• p-Anisaldehyde (1.46 mmol)

• Thiophenol (1.46 mmol)

• Triphenylphosphine (1.6 mmol)

• Triflic acid (TfOH, 1.75 mmol)

• Acetonitrile (MeCN, 4 mL)

Procedure:

• Combine p-anisaldehyde (1.46 mmol), thiophenol (1.46 mmol), triphenylphosphine (1.6 mmol), and triflic acid (1.75 mmol) in 4 mL of acetonitrile.

• Heat the reaction mixture at 45 °C for 24 hours.

• Upon completion, the desired thiophosphonium salt can be isolated in high yield (e.g., 97% for the specified reactants) by washing with diethyl ether.

Conclusion

Phosphonium salts are remarkably versatile and powerful tools in the arsenal of the modern organic chemist. Their applications, ranging from the classic Wittig reaction to their use as phase-transfer catalysts and in the Appel and Mitsunobu reactions, underscore their importance in the synthesis of a vast array of organic molecules. The protocols and data presented herein provide a practical guide for researchers to effectively utilize these reagents and catalysts in their synthetic endeavors, ultimately contributing to advancements in chemical research and drug development.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Wittig Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Synthesis and Functionalization of Thiophosphonium Salts: A Divergent Approach to Access Thioether, Thioester, and Dithioester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. www1.udel.edu [www1.udel.edu]
• 7. grokipedia.com [grokipedia.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 11. Mitsunobu Reaction [organic-chemistry.org]
• 12. Mitsunobu Reaction | NROChemistry [nrochemistry.com]
• 13. nbinno.com [nbinno.com]
• 14. alfachemic.com [alfachemic.com]
• 15. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Triphenyl(tetradecyl)phosphonium Bromide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Triphenyl(tetradecyl)phosphonium Bromide synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of Triphenyl(tetradecyl)phosphonium Bromide, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Low Reaction Temperature: The quaternization of triphenylphosphine with a long-chain alkyl bromide can be slow at room temperature.[1] 2. Insufficient Reaction Time: The reaction may not have reached completion.[1] 3. Impure Reactants: 1-Bromotetradecane may contain unreacted starting materials from its own synthesis. Triphenylphosphine can oxidize over time. 4. Inappropriate Solvent: The chosen solvent may not adequately solubilize the reactants or may hinder the reaction kinetics.	1. Increase Temperature: Refluxing the reaction in a suitable solvent such as toluene or acetonitrile can significantly increase the reaction rate.[1] 2. Extend Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC). Reactions of this type may require heating for 24 to 48 hours to achieve a good yield.[1] 3. Ensure Reactant Purity: Use freshly purified 1-bromotetradecane. Ensure high-purity triphenylphosphine is used and that it has been stored under an inert atmosphere.[1] 4. Solvent Optimization: Toluene is a commonly used and effective solvent for this reaction. If solubility is an issue, consider polar aprotic solvents like acetonitrile or DMF.[2]
Formation of an Oily or Gummy Product	1. Hygroscopic Nature of the Product: Phosphonium salts, especially those with long alkyl chains, can be hygroscopic and absorb moisture from the air, leading to the formation of an oil. 2. Presence of Impurities: Unreacted starting materials or solvent residues can prevent crystallization.	1. Work under Anhydrous Conditions: Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). 2. Trituration: Vigorously stir the oily product with a non-polar solvent like diethyl ether or hexane. This can help to remove impurities and induce solidification.[1] 3. Recrystallization: Attempt recrystallization from a suitable solvent system. For long-chain phosphonium salts, a mixture of a polar solvent (like dichloromethane or isopropanol) and a non-polar solvent (like diethyl ether or hexane) can be effective.[1]
Product Contaminated with Triphenylphosphine Oxide	1. Oxidation of Triphenylphosphine: This can occur if the reaction is exposed to air, especially at elevated temperatures. 2. Presence of Oxidizing Impurities: Impurities in the reactants or solvent can lead to the oxidation of triphenylphosphine.	1. Maintain an Inert Atmosphere: Conduct the reaction and workup under a nitrogen or argon atmosphere to minimize exposure to oxygen. 2. Purification: Triphenylphosphine oxide can often be removed by careful recrystallization, as its solubility properties differ from the desired phosphonium salt.
Difficulty in Product Purification	1. Amphipathic Nature of the Product: The combination of the polar phosphonium head and the long non-polar alkyl tail can make purification by standard methods challenging.[1] 2. Similar Polarity of Product and Impurities: Unreacted triphenylphosphine can be difficult to separate from the product.	1. Precipitation: After the reaction, cool the mixture and add a non-polar solvent like diethyl ether to precipitate the crude product.[3] 2. Washing: Wash the filtered crude product thoroughly with a non-polar solvent to remove unreacted triphenylphosphine.[1] 3. Column Chromatography: While challenging, purification using a cation exchange resin or an adsorber resin can be effective for removing impurities from phosphonium salts.[4]

Frequently Asked Questions (FAQs)

Q1: What is the general reaction for the synthesis of Triphenyl(tetradecyl)phosphonium Bromide?

A1: The synthesis is a quaternization reaction, which proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. Triphenylphosphine acts as a nucleophile and attacks the electrophilic carbon of 1-bromotetradecane, displacing the bromide ion to form the phosphonium salt.[5]

Q2: What is the best solvent for this synthesis?

A2: Toluene is a commonly used and effective solvent for the synthesis of alkyltriphenylphosphonium salts. It provides a good balance of solubility for the reactants and allows for heating to a sufficient temperature to drive the reaction. Other solvents like acetonitrile or DMF can also be used.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored by Thin Layer Chromatography (TLC). The phosphonium salt product is highly polar and will typically have a very low Rf value (often remaining at the baseline), while the starting materials (triphenylphosphine and 1-bromotetradecane) are less polar and will travel further up the plate.

Q4: My product is a persistent oil. How can I get it to solidify?

A4: The formation of an oil is a common issue with long-chain phosphonium salts. First, ensure the product is free of residual solvent by drying it under high vacuum. Then, try trituration with a dry, non-polar solvent like diethyl ether or n-hexane. If that fails, attempting to dissolve the oil in a minimal amount of a solvent like dichloromethane and then adding a non-polar anti-solvent dropwise can induce precipitation. Seeding with a small crystal of the product, if available, can also be helpful.

Q5: Is it necessary to use an inert atmosphere for this reaction?

A5: While not always strictly necessary, using an inert atmosphere (nitrogen or argon) is highly recommended. It minimizes the oxidation of triphenylphosphine to triphenylphosphine oxide, which is a common impurity that can complicate purification.

Experimental Protocols

Synthesis of Triphenyl(tetradecyl)phosphonium Bromide

Materials:

• Triphenylphosphine (1.0 equivalent)

• 1-Bromotetradecane (1.0-1.2 equivalents)

• Toluene (anhydrous)

• Diethyl ether (anhydrous)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add triphenylphosphine and anhydrous toluene.

• Stir the mixture until the triphenylphosphine has completely dissolved.

• Add 1-bromotetradecane to the flask.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Slowly add anhydrous diethyl ether to the cooled reaction mixture with vigorous stirring to precipitate the product.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with several portions of anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the purified Triphenyl(tetradecyl)phosphonium Bromide under high vacuum.

Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of Alkyl Triphenylphosphonium Salts

Alkyl Halide	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl Bromide	Toluene	Reflux	Overnight	High	[6]
Phenyl Bromide	n-Octanol	195	6	89	[7]
Substituted Benzyl Halides	THF (Microwave)	60	0.5	87-98	[8]

Note: The data presented is for analogous phosphonium salt syntheses and illustrates general trends. Optimal conditions for Triphenyl(tetradecyl)phosphonium Bromide should be determined experimentally.

Visualizations

Caption: SN2 reaction mechanism for the synthesis.

Caption: Step-by-step experimental workflow.

Caption: Decision tree for troubleshooting low yield.

References

• 1. benchchem.com [benchchem.com]
• 2. CN107129511A - Preparation method and purposes containing an alkyl triphenyl phosphonium substituent quaternary alkylphosphonium salts - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US6630605B2 - Process for the purification of phosphonium salts - Google Patents [patents.google.com]
• 5. Triphenyl(tetradecyl)phosphonium Bromide | 25791-20-2 | Benchchem [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. biomedres.us [biomedres.us]

stability issues with Triphenyl(tetradecyl)phosphonium Bromide in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Triphenyl(tetradecyl)phosphonium Bromide in solution. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Triphenyl(tetradecyl)phosphonium Bromide and what are its common applications?

Triphenyl(tetradecyl)phosphonium Bromide (TTPB) is a quaternary phosphonium salt. It is widely used as a phase-transfer catalyst in organic synthesis, facilitating reactions between reactants in immiscible phases.[1][2] Its surfactant properties also make it useful in the preparation of nanoparticles and in drug delivery systems.[2][3]

Q2: What are the general storage conditions for Triphenyl(tetradecyl)phosphonium Bromide?

Triphenyl(tetradecyl)phosphonium Bromide is hygroscopic and should be stored in a tightly sealed container under an inert atmosphere.[4][5][6] It is also incompatible with moisture and strong oxidizing agents.[4] For long-term storage, it is recommended to keep it in a cool, dark place (<15°C).

Q3: Is Triphenyl(tetradecyl)phosphonium Bromide stable in aqueous solutions?

The stability of Triphenyl(tetradecyl)phosphonium Bromide in aqueous solutions is highly dependent on the pH. It is generally stable in neutral and acidic conditions. However, in alkaline (basic) solutions, it is susceptible to degradation.[3][7]

Q4: What is the primary degradation pathway for Triphenyl(tetradecyl)phosphonium Bromide in solution?

The primary degradation pathway in alkaline solutions is through alkaline hydrolysis. The phosphonium cation is attacked by a hydroxide ion, leading to the formation of triphenylphosphine oxide and tetradecane.[3][7] For a closely related compound, tetraphenylphosphonium bromide, this degradation mechanism has been well-documented.[3][7]

Troubleshooting Guide

Issue 1: My Triphenyl(tetradecyl)phosphonium Bromide solution has turned cloudy or a precipitate has formed.

• Possible Cause 1: Low Solubility. Triphenyl(tetradecyl)phosphonium Bromide is only slightly soluble in water.[4][8] If you are preparing a concentrated aqueous solution, you may be exceeding its solubility limit.

  • Solution: Try using a co-solvent such as methanol or ethanol to increase solubility. For applications requiring an organic phase, it is soluble in solvents like acetonitrile and hexane.[5]

• Possible Cause 2: Degradation in Alkaline Solution. If your solution is alkaline (pH > 7), the cloudiness may be due to the formation of triphenylphosphine oxide, which is a degradation product and may have lower solubility in your system.

  • Solution: Buffer your solution to a neutral or slightly acidic pH if your experimental conditions allow. If you must work in alkaline conditions, prepare the solution fresh and use it immediately. Consider performing your reaction at a lower temperature to reduce the rate of degradation.

• Possible Cause 3: Incompatibility with other reagents. The precipitate could be the result of a reaction with another component in your solution.

  • Solution: Review the compatibility of all reagents in your mixture. Perform a small-scale test with each component to identify the source of the incompatibility.

Issue 2: My reaction yield is lower than expected when using Triphenyl(tetradecyl)phosphonium Bromide as a phase-transfer catalyst.

• Possible Cause 1: Catalyst Degradation. If your reaction is run under strongly basic conditions, the catalyst may be degrading over the course of the reaction, reducing its efficiency.

  • Solution: Monitor the pH of your reaction mixture. If possible, maintain a pH closer to neutral. If high pH is required, you may need to add the catalyst in portions throughout the reaction or use a higher initial loading.

• Possible Cause 2: Presence of Impurities. The commercially available Triphenyl(tetradecyl)phosphonium Bromide may contain impurities such as triphenylphosphine oxide from its synthesis.

  • Solution: Use a high-purity grade of the catalyst. You can check the purity using HPLC or NMR spectroscopy. If necessary, the catalyst can be recrystallized.

Issue 3: I am observing unexpected peaks in my analytical data (e.g., NMR, HPLC) after my experiment.

• Possible Cause: Degradation Products. The unexpected peaks are likely due to the degradation of Triphenyl(tetradecyl)phosphonium Bromide. The most common degradation product is triphenylphosphine oxide.

  • Solution: Obtain a standard of triphenylphosphine oxide and compare its retention time (HPLC) or chemical shift (NMR) to the unexpected peaks to confirm its identity. This will help you to understand the extent of degradation in your experiment.

Quantitative Data on Stability

Temperature (K)	pH	Rate Constant (k)	Activation Energy (Ea)
293 - 353	13 - 14	Rate of degradation increases with temperature and pH.	105.2 ± 3.2 kJ mol⁻¹

Data adapted from studies on tetraphenylphosphonium bromide.[7]

Experimental Protocols

Protocol 1: HPLC Method for Stability Analysis

This method can be used to monitor the concentration of Triphenyl(tetradecyl)phosphonium Bromide and the formation of its primary degradation product, triphenylphosphine oxide.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., Inertsil ODS-3, 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or another suitable buffer to maintain a consistent pH). A typical starting gradient could be 60:40 acetonitrile:water, increasing to 95:5 acetonitrile:water over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 215 nm for Triphenyl(tetradecyl)phosphonium Bromide and 254 nm for triphenylphosphine oxide. It is advisable to run a UV scan of both compounds to determine their optimal detection wavelengths.

• Sample Preparation: Dilute a small aliquot of your reaction mixture or stability study sample with the initial mobile phase to a suitable concentration for HPLC analysis. Ensure the sample is fully dissolved and filter through a 0.22 µm syringe filter before injection.

• Analysis: Inject the prepared sample and monitor the peak areas of Triphenyl(tetradecyl)phosphonium Bromide and any new peaks that appear over time. The decrease in the peak area of the parent compound and the increase in the peak area of the degradation product can be used to quantify the stability.

Protocol 2: NMR Spectroscopy for Stability Monitoring

NMR spectroscopy can provide structural information about the degradation products.

• Instrumentation: Nuclear Magnetic Resonance (NMR) spectrometer (300 MHz or higher is recommended).

• Solvent: Choose a deuterated solvent in which your sample is soluble (e.g., Methanol-d4, Chloroform-d, or DMSO-d6).

• Sample Preparation: Prepare a solution of your sample in the chosen deuterated solvent at a concentration of approximately 5-10 mg/mL.

• Spectra to Acquire:

  • ¹H NMR: To observe the protons on the phenyl and tetradecyl groups. Degradation will lead to changes in the chemical shifts and splitting patterns of the protons adjacent to the phosphorus atom.

  • ³¹P NMR: This is a very effective technique for monitoring the stability of phosphonium salts. Triphenyl(tetradecyl)phosphonium Bromide will have a characteristic chemical shift. The formation of triphenylphosphine oxide will result in the appearance of a new peak at a different chemical shift.

• Analysis: Compare the spectra of your sample over time. The emergence of new peaks in the ³¹P NMR spectrum is a clear indicator of degradation. The integration of these peaks can be used to determine the relative amounts of the parent compound and its degradation products.

Visualizations

Alkaline Hydrolysis Degradation Pathway

Caption: Proposed mechanism for the alkaline hydrolysis of Triphenyl(tetradecyl)phosphonium Bromide.

Experimental Workflow for Stability Testing

Caption: A general workflow for assessing the stability of Triphenyl(tetradecyl)phosphonium Bromide in solution.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Degradation of tetraphenylphosphonium bromide at high pH and its effect on radionuclide solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. (1-TETRADECYL)TRIPHENYLPHOSPHONIUM BROMIDE | 25791-20-2 [amp.chemicalbook.com]
• 6. Trihexyltetradecylphosphonium bromide | C32H68BrP | CID 16218822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Triphenyl(tetradecyl)phosphonium Bromide 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]

preventing hygroscopic effects of Myristyltriphenylphosphonium bromide

Welcome to the Technical Support Center for Myristyltriphenylphosphonium Bromide. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to the handling and use of this compound. As a Senior Application Scientist, my goal is to provide you with not only procedural guidance but also the scientific reasoning behind these recommendations to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: I've noticed my Myristyltriphenylphosphonium bromide has become clumpy and difficult to weigh accurately. What is causing this?

This is a classic sign of moisture absorption. Myristyltriphenylphosphonium bromide, like many quaternary phosphonium salts, is hygroscopic, meaning it readily attracts and absorbs water from the atmosphere.[1] This can lead to physical changes such as clumping, caking, or even deliquescence (dissolving in the absorbed water), making accurate dispensing for experiments challenging.[1]

The propensity of a material to absorb moisture is influenced by several factors, including the ambient relative humidity (RH), temperature, and the exposed surface area of the compound.[2][3]

Q2: Why is it critical to control the water content of Myristyltriphenylphosphonium bromide in my experiments?

Controlling the water content of any active pharmaceutical ingredient (API) is crucial for several reasons, and Myristyltriphenylphosphonium bromide is no exception.[4]

• Impact on Accurate Dosing: If the material has absorbed a significant amount of water, the weighed mass will not be the true mass of the active compound, leading to inaccuracies in solution concentrations and experimental results.

• Alteration of Physicochemical Properties: For a lipophilic cation like Myristyltriphenylphosphonium, which is often used to target mitochondria in drug delivery, its interaction with cell membranes is governed by its lipophilicity.[5] The presence of water can alter the compound's polarity and three-dimensional structure, potentially affecting its ability to cross biological membranes and reach its target.

• Chemical Stability: Absorbed water can promote hydrolysis or other degradation pathways, compromising the purity and efficacy of the compound.[4]

• Physical Stability: Moisture can induce undesirable phase transitions in the solid-state form of the compound.[2][4]

Q3: What is the recommended procedure for storing Myristyltriphenylphosphonium bromide to prevent moisture absorption?

Proper storage is the first line of defense against the hygroscopic effects of Myristyltriphenylphosphonium bromide. Based on safety data sheets for analogous phosphonium salts, the following storage conditions are recommended:

• Airtight Containers: Always store the compound in a tightly sealed container to minimize its exposure to the atmosphere.[6][7]

• Dry Environment: The storage area should be dry and well-ventilated.[6][7] For enhanced protection, consider placing the tightly sealed container inside a desiccator containing a suitable desiccant like silica gel or calcium chloride.

• Controlled Temperature: Store at a cool, consistent temperature as recommended by the supplier.

The following diagram illustrates the ideal storage workflow:

Caption: Decision-making workflow for handling hydrated Myristyltriphenylphosphonium bromide.

Best Practices for Handling Myristyltriphenylphosphonium Bromide in the Laboratory

To ensure the quality and consistency of your experimental results, adhere to the following best practices when handling Myristyltriphenylphosphonium bromide:

• Minimize Exposure to Air: Only open the container for the shortest time necessary to dispense the required amount. [1]* Work in a Controlled Environment: If possible, handle the compound in a glove box with a controlled, low-humidity atmosphere.

• Use Dry Equipment: Ensure that all spatulas, weighing boats, and glassware are scrupulously dry before they come into contact with the compound.

• Regularly Check Desiccants: If using a desiccator for storage, ensure that the desiccant is active (e.g., blue for silica gel) and regenerate or replace it as needed.

• Consider Smaller Aliquots: If you purchase a large quantity of the compound, consider aliquoting it into smaller, tightly sealed containers to minimize repeated exposure of the entire batch to the atmosphere.

By implementing these preventative measures and troubleshooting steps, you can mitigate the challenges posed by the hygroscopic nature of Myristyltriphenylphosphonium bromide and ensure the accuracy and reliability of your research.

References

• IndianMSME. Karl Fischer Titration for API Water Content. [Link]

• GMP Insiders. (2025, January 21). Karl Fischer Titration: The Gold Standard For Water Content Analysis. [Link]

• Dong, Y., et al. (2010). A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. American Pharmaceutical Review, 13(1). [Link]

• Mark, T. (2020, September 2). Determining Water Content with a Novel Karl Fischer Titration Approach. Pharmaceutical Technology. [Link]

• Lee, S. L., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 1933. [Link]

• Scharlab. Karl Fischer water content titration. [Link]

• Pharma.Tips. (2024, December 25). How to Stabilize Tablets Containing Hygroscopic Ingredients. [Link]

• Chemos GmbH & Co.KG. (2020, July 16). Safety Data Sheet: Methyltriphenylphosphonium bromide. [Link]

• Arnott, F., et al. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863-875. [Link]

• Pepe, A., et al. (2017). Phosphonium Salt Displays Cytotoxic Effects Against Human Cancer Cell Lines. Anti-Cancer Agents in Medicinal Chemistry, 17(10), 1434-1442. [Link]

Sources

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 3. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. Phosphonium Salt Displays Cytotoxic Effects Against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. merckmillipore.com [merckmillipore.com]

Technical Support Center: Optimizing Reaction Conditions for Phase Transfer Catalysis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for phase transfer catalysis (PTC). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address common challenges in phase transfer catalysis.

Category 1: Low Reaction Yield or Conversion Rate

Question 1: My PTC reaction is showing low yield or conversion. What are the primary factors I should investigate?

Low yield or conversion in a phase transfer catalysis reaction can be attributed to several factors. A systematic approach to troubleshooting is recommended. The main areas to investigate are the catalyst, solvent, reaction temperature, and agitation speed. Inefficient mass transfer of the reacting species between the phases is a common culprit.[1] It is also crucial to ensure the quality and purity of all reagents, as impurities can act as catalyst poisons.

Question 2: How do I select the most effective phase transfer catalyst for my reaction?

The choice of a phase transfer catalyst is critical for reaction success.[2] Key criteria for selection include the catalyst's reactivity, stability under the reaction conditions, and ease of separation from the product.[2][3] Quaternary ammonium salts are the most commonly used catalysts due to their affordability and effectiveness.[4]

For initial screening, it is advisable to test a variety of catalysts, including those with different alkyl chain lengths and counter-ions.[3] The lipophilicity of the catalyst's cation is a crucial factor; it must be soluble enough in the organic phase to transport the anion, but not so soluble that it cannot return to the aqueous phase to continue the catalytic cycle.[3][5]

Question 3: What is the optimal concentration of the phase transfer catalyst?

The concentration of the phase transfer catalyst can significantly impact the reaction rate. Generally, increasing the catalyst concentration increases the number of active sites, leading to a higher conversion rate.[6] However, an excessively high concentration can sometimes lead to the formation of emulsions, complicating workup.[7] A typical starting point for catalyst loading is 1-5 mol% relative to the limiting reagent.

Question 4: My reaction rate is still slow even with a catalyst. What other parameters can I optimize?

If the reaction rate remains slow, consider the following optimizations:

• Increase Agitation Speed: Inadequate mixing can limit the interfacial area between the two phases, hindering the transfer of reactants. Increasing the stirring speed can enhance mass transfer and, consequently, the reaction rate.[2][4][5] However, excessively high agitation can lead to emulsion formation.[7]

• Elevate the Reaction Temperature: Increasing the temperature generally accelerates the reaction rate by providing the molecules with more kinetic energy.[8][9][10] However, be mindful of the catalyst's thermal stability, as many quaternary ammonium salts decompose at high temperatures, especially in the presence of a strong base.[5]

• Optimize Solvent Choice: The organic solvent plays a crucial role in PTC by affecting the solubility of the catalyst-anion pair and the intrinsic reactivity of the nucleophile.[2] Non-polar aprotic solvents are often preferred.

Category 2: Emulsion Formation and Workup Issues

Question 5: I am observing a stable emulsion during my reaction workup. What causes this and how can I break it?

Emulsion formation is a common issue in PTC, often caused by the surfactant-like properties of the phase transfer catalyst itself, especially at high concentrations.[7] Other contributing factors include high agitation speeds and the choice of solvent.[7]

To break an emulsion, you can try the following methods sequentially:

• Addition of a Saturated Brine Solution: Adding a saturated solution of sodium chloride (brine) increases the ionic strength of the aqueous phase, which can help to destabilize the emulsion.[11][12]

• Filtration through Celite: Passing the emulsion through a pad of a filter aid like Celite can help to coalesce the dispersed droplets.

• Centrifugation: If the above methods fail, centrifuging the mixture can provide the necessary force to separate the phases.[12]

• Addition of a Different Solvent: Adding a small amount of a different, miscible organic solvent can sometimes alter the interfacial tension and break the emulsion.[12]

• Freezing: In some cases, freezing and then slowly thawing the emulsion can disrupt the stable droplet formation.[9]

Question 6: How can I prevent emulsion formation in the first place?

Proactive measures are the most effective way to manage emulsions. Consider the following:

• Optimize Catalyst Concentration: Use the minimum effective amount of catalyst.

• Moderate Agitation: Use a stirring speed that is sufficient to ensure good mixing without causing excessive shearing.

• Solvent Selection: Avoid solvents that have partial miscibility with water. Toluene and hexane are often good choices.[7]

• Adjust Aqueous Phase: Increasing the ionic strength of the aqueous phase from the start by adding a salt like sodium sulfate can help prevent emulsion formation.[7]

Category 3: Catalyst Deactivation and Regeneration

Question 7: My reaction starts well but then slows down or stops. Could my catalyst be deactivating?

Yes, catalyst deactivation is a possibility. Common causes of deactivation in PTC include:

• Catalyst Poisoning: Impurities in the reactants or solvents can bind to the catalyst and inhibit its activity. Highly polarizable or lipophilic leaving groups, such as iodide and tosylate, can also "poison" quaternary ammonium catalysts by forming a strong ion pair that is difficult to displace.[13]

• Thermal Decomposition: As mentioned earlier, many PTC catalysts are not stable at high temperatures.

• Fouling: The catalyst can be coated with polymeric or tarry byproducts, blocking the active sites.

Question 8: Can I regenerate my deactivated phase transfer catalyst?

In some cases, catalyst regeneration is possible, particularly if the deactivation is due to fouling. A general procedure involves washing the catalyst with a suitable solvent to remove the adsorbed impurities.[7] For more robust deactivation, oxidative treatment at elevated temperatures can be employed, but this is only suitable for thermally stable catalysts.[7] It is often more practical and cost-effective to use a fresh batch of catalyst, especially on a laboratory scale.

Data Presentation

The following tables summarize quantitative data on the impact of various parameters on phase transfer catalysis.

Table 1: Comparison of Common Phase Transfer Catalysts [3][4]

Catalyst Type	Relative Cost	Thermal Stability	Stability in Basic Conditions	General Activity	Key Considerations
Ammonium Salts	Low	Moderate (up to 100-150°C)	Decomposes via Hofmann elimination	Moderately Active	Most widely used due to low cost. Recovery can be difficult.
Phosphonium Salts	Higher than Ammonium Salts	More stable than ammonium salts	Less stable than ammonium salts	Moderately Active	Good alternative when higher thermal stability is needed.
Crown Ethers	High	High	High	Highly Active	High cost and toxicity are major drawbacks.
Cryptands	Very High	High	High	Very Highly Active	Very expensive; used in specific applications requiring high reactivity.
Polyethylene Glycols (PEGs)	Very Low	High	High	Lower than onium salts	Good for solid-liquid PTC; larger quantities may be needed.

Table 2: Effect of Agitation Speed on Reaction Conversion

Agitation Speed (rpm)	Conversion (%)	Reference
100	62.91	[14]
150	75.15	[14]
200	91.19	[14]
1000	(practically independent beyond 1500 rpm)	[15]
1500	(practically independent beyond 1500 rpm)	[15]
2500	(practically independent beyond 1500 rpm)	[15]

Note: The optimal agitation speed is highly dependent on the specific reaction, reactor geometry, and scale.

Experimental Protocols

Protocol 1: General Procedure for Screening Phase Transfer Catalysts

Objective: To identify the most effective phase transfer catalyst for a given reaction from a selection of candidates.

Materials:

• Reactants and solvents for the specific reaction.

• A selection of phase transfer catalysts (e.g., various quaternary ammonium salts with different alkyl chains and counter-ions, phosphonium salts).

• Standard laboratory glassware and stirring apparatus.

• Analytical equipment for monitoring reaction progress (e.g., GC, HPLC, TLC).

Procedure:

• Set up a series of identical reactions in parallel. Each reaction should contain the same starting materials, solvent, and reaction conditions (temperature, stirring speed).

• To each reaction, add a different phase transfer catalyst at a consistent molar loading (e.g., 2 mol%). Include a control reaction with no catalyst.

• Monitor the progress of each reaction over time by taking aliquots and analyzing them using a suitable analytical technique.

• Record the conversion or yield at various time points for each catalyst.

• Compare the performance of the different catalysts to identify the one that provides the highest reaction rate and/or yield.

• Consider secondary factors such as cost, ease of handling, and potential for emulsion formation when making the final selection.

Protocol 2: General Procedure for Optimizing Catalyst Concentration

Objective: To determine the optimal concentration of a selected phase transfer catalyst for a specific reaction.

Materials:

• Reactants and solvents for the specific reaction.

• The selected phase transfer catalyst.

• Standard laboratory glassware and stirring apparatus.

• Analytical equipment for monitoring reaction progress.

Procedure:

• Set up a series of identical reactions with varying concentrations of the phase transfer catalyst (e.g., 0.5, 1, 2, 5, and 10 mol%).

• Ensure all other reaction parameters (temperature, stirring speed, reactant concentrations) are kept constant.

• Monitor the initial reaction rate and the final conversion for each catalyst concentration.

• Plot the reaction rate or yield as a function of catalyst concentration.

• Identify the concentration at which the reaction rate plateaus or where a further increase in concentration does not significantly improve the yield. This is generally considered the optimal concentration range. Be mindful of potential issues like emulsion formation at higher concentrations.

Visualizations

The following diagrams illustrate key concepts and workflows in phase transfer catalysis.

Caption: The catalytic cycle of phase transfer catalysis.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Decision tree for breaking a stable emulsion.

References

• 1. benchchem.com [benchchem.com]
• 2. phasetransfer.com [phasetransfer.com]
• 3. repository.ias.ac.in [repository.ias.ac.in]
• 4. fzgxjckxxb.com [fzgxjckxxb.com]
• 5. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. reddit.com [reddit.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Triphenyl(tetradecyl)phosphonium Bromide

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of crude Triphenyl(tetradecyl)phosphonium Bromide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Triphenyl(tetradecyl)phosphonium Bromide?

A1: Common impurities include unreacted starting materials such as triphenylphosphine and 1-bromotetradecane. Another significant impurity can be triphenylphosphine oxide, which forms if oxygen is present during the synthesis reaction.[1] Residual solvents from the synthesis are also common.

Q2: What is the initial and most straightforward purification step for the crude product?

A2: The most common initial purification step is precipitation. This is achieved by adding a non-polar solvent, such as diethyl ether or hexane, to the reaction mixture.[2] The desired phosphonium salt is typically insoluble in these solvents and will precipitate out, allowing for its separation from the soluble impurities by filtration. Further washing of the collected solid with a non-polar solvent like pentane can help remove remaining non-polar contaminants.[2]

Q3: My Triphenyl(tetradecyl)phosphonium Bromide product is an oil and will not solidify. What should I do?

A3: This is a frequent issue, as long-chain phosphonium salts can be oily or difficult to crystallize, and they are often hygroscopic.[1][2] Here are several troubleshooting steps:

• Trituration: Vigorously stirring or grinding the oil with a non-polar solvent like n-hexane can induce solidification.[2]

• Drying: Ensure the product is thoroughly dry. Residual solvents or absorbed water can prevent crystallization. Co-evaporation with a dry solvent, such as toluene, can help remove moisture.[1]

• Low Temperature Crystallization: Cooling the oil to a low temperature (-15 to -18°C in a freezer, or even using a dry ice bath) can promote crystallization.[1] Allowing the sample to warm up very slowly can sometimes hit an optimal temperature for nucleation.[1]

• Seeding: If you have a small amount of crystalline material, adding a "seed" crystal to the oil can initiate crystallization.[1]

Q4: Which solvent systems are recommended for recrystallization?

A4: Recrystallization is a highly effective purification method.[2] A common approach is to dissolve the crude product in a minimal amount of a hot solvent or solvent mixture and then allow it to cool slowly.[2] Suitable solvent systems include:

• Chloroform and ethyl acetate[2]

• Acetonitrile and ethyl acetate[1]

• Toluene in combination with hexane or pentane vapor diffusion[1]

It is crucial to use dry solvents, as water can inhibit crystallization and lead to the formation of oils.[1]

Q5: Is column chromatography a suitable purification method?

A5: Yes, column chromatography can be used for purification.

• Normal Phase Chromatography: Standard silica gel chromatography can be employed.[3]

• Reverse Phase High-Performance Liquid Chromatography (RP-HPLC): This technique can also be used for purification and analysis.[4] However, be aware that long-chain phosphonium salts can act as detergents, which may lead to poor peak shape and difficult separation on reverse-phase columns.[5]

• Ion-Exchange Chromatography: This method is effective for separating the phosphonium salt from non-ionic impurities.[6][7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Product is an oil or a viscous liquid	1. Presence of residual solvent. 2. Product is hygroscopic and has absorbed water. 3. Low melting point of the pure compound or presence of impurities depressing the melting point.	1. Dry the product under high vacuum. 2. Co-evaporate the product with a dry, aprotic solvent like toluene.[1] 3. Attempt trituration with n-hexane to induce solidification.[2] 4. Attempt crystallization at low temperatures (e.g., in a freezer).[1]
Low yield after precipitation/washing	1. The product has some solubility in the washing solvent. 2. Incomplete reaction.	1. Minimize the volume of the washing solvent used. 2. Cool the solvent before washing to reduce solubility. 3. Re-optimize the reaction conditions (e.g., reaction time, temperature) to ensure complete conversion.
Product remains impure after recrystallization	1. Inappropriate solvent system. 2. Cooling the solution too quickly, causing impurities to be trapped in the crystals. 3. The impurity has very similar solubility to the product.	1. Experiment with different solvent systems (e.g., chloroform/ethyl acetate, acetonitrile/ethyl acetate).[1][2] 2. Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer. 3. If impurities persist, consider purification by column chromatography.[3][4]
Poor peak shape in RP-HPLC	The long alkyl chain gives the molecule detergent-like properties, which can interact poorly with the stationary phase.[5]	1. Consider using a different column, such as a C8 or C4 column instead of a C18.[5] 2. Adjust the mobile phase additives. 3. If the goal is purification rather than analysis, consider alternative methods like recrystallization or normal-phase chromatography.

Experimental Protocols

Protocol 1: Purification by Precipitation and Washing

• Dissolution (if necessary): If the crude product is in a solid or highly viscous state, dissolve it in a minimum amount of a polar aprotic solvent in which the impurities are also soluble (e.g., acetonitrile).

• Precipitation: Slowly add the solution from step 1 to a vigorously stirred, large volume of a non-polar solvent such as diethyl ether or hexane (typically 10-20 times the volume of the polar solvent).[2]

• Filtration: A white or off-white precipitate should form. Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid on the filter with several portions of the non-polar solvent (e.g., pentane or diethyl ether) to remove any remaining soluble impurities.[2]

• Drying: Dry the purified solid under high vacuum to remove all traces of solvent.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent pair in which the Triphenyl(tetradecyl)phosphonium Bromide is soluble when hot but sparingly soluble when cold. A common choice is a mixture of a more polar solvent (like chloroform or acetonitrile) and a less polar one (like ethyl acetate).[1][2]

• Dissolution: Place the crude solid in a flask and add a small amount of the more polar solvent. Heat the mixture to reflux with stirring. Continue to add the polar solvent dropwise until the solid just dissolves.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. If a co-solvent is used (e.g., ethyl acetate), it can be added at this stage until the solution becomes slightly cloudy.

• Cooling: Once at room temperature, place the flask in an ice bath or a freezer to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent or a cold, non-polar solvent.

• Drying: Dry the purified crystals under high vacuum.

Purification Workflow

Caption: A general workflow for the purification of crude Triphenyl(tetradecyl)phosphonium Bromide.

References

• 1. researchgate.net [researchgate.net]
• 2. Triphenyl(tetradecyl)phosphonium Bromide | 25791-20-2 | Benchchem [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Electrochemical and chromatographic methods for synthesising and analysing aryl phosphonium salts - Nottingham ePrints [eprints.nottingham.ac.uk]
• 5. reddit.com [reddit.com]
• 6. US6630605B2 - Process for the purification of phosphonium salts - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Challenges in Scaling up Phosphonium Salt Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the large-scale synthesis of phosphonium salts.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of phosphonium salt synthesis, offering systematic approaches to identify and resolve them.

Problem: Low or No Product Yield

Low or no yield of the desired phosphonium salt is a frequent challenge during scale-up. The underlying causes can often be traced back to reaction conditions, reactant stability, or stoichiometry.

Possible Causes and Solutions:

• Incomplete Reaction:

  • Insufficient Reaction Time or Temperature: Many phosphonium salt syntheses require prolonged heating to proceed to completion.[1] Monitor the reaction progress using techniques like TLC or NMR. If the reaction is sluggish, consider gradually increasing the temperature or extending the reaction time. For instance, the synthesis of butyltriphenylphosphonium bromide involves refluxing for 24-28 hours.

  • Poor Nucleophilicity of Phosphine: The nucleophilic character of the phosphine is crucial. Electron-donating groups on the phosphine enhance its nucleophilicity, leading to better yields. Conversely, electron-withdrawing groups can significantly hinder the reaction.

  • Poor Leaving Group on Alkyl Halide: The reactivity of the alkyl halide is dependent on the leaving group, following the trend I > Br > Cl.[1] When using less reactive halides like alkyl chlorides, more forcing conditions such as higher temperatures and longer reaction times may be necessary.[1]

• Reactant Degradation:

  • Unstable Aldehydes: In syntheses involving aldehydes, such as the preparation of 1-hydroxyalkylphosphonium salts, the aldehyde may be prone to oxidation, polymerization, or decomposition, especially at elevated temperatures.[2] Ensure the purity of the aldehyde and consider adding it to the reaction mixture at a lower temperature.

  • Steric Hindrance: The SN2 reaction for phosphonium salt formation is sensitive to steric hindrance. Primary alkyl halides are most effective, while secondary halides give lower yields, and tertiary halides often fail to react.[1]

• Side Reactions:

  • Elimination Reactions: With secondary and tertiary alkyl halides, elimination reactions can compete with the desired substitution reaction, leading to the formation of alkenes and reducing the yield of the phosphonium salt.

A logical approach to troubleshooting low yield is outlined in the workflow diagram below.

Caption: Troubleshooting workflow for low phosphonium salt yield.

Problem: Difficulty in Product Purification

The purification of phosphonium salts on a large scale can be challenging due to their physical properties and the presence of persistent impurities.

Common Impurities and Removal Strategies:

• Triphenylphosphine Oxide (TPPO): A common and often difficult-to-remove byproduct of Wittig and other reactions involving triphenylphosphine.[3]

  • Crystallization: TPPO can sometimes be removed by crystallization. For non-polar products, suspending the crude mixture in a non-polar solvent like hexane or ether and filtering can leave the more polar TPPO behind.[4]

  • Precipitation with Metal Salts: Addition of zinc chloride (ZnCl₂) to a solution of the crude product in a polar solvent like ethanol can precipitate TPPO as an insoluble complex.[4][5]

  • Chemical Conversion: Reacting the crude mixture with oxalyl chloride converts TPPO into an insoluble phosphonium salt that can be removed by filtration.[3]

• Unreacted Triphenylphosphine: Can often be removed by washing the crude product with a solvent in which the phosphonium salt is insoluble but the triphenylphosphine is soluble.

• Oily or "Greasy" Product: Some phosphonium salts are hygroscopic or have low melting points, making them difficult to handle and crystallize.

  • Solvent Trituration: Vigorously stirring or sonicating the oily product in a non-solvent can sometimes induce crystallization.

  • Co-evaporation: Repeatedly dissolving the product in a dry solvent like toluene and removing the solvent under vacuum can help remove residual water and other volatile impurities that may inhibit crystallization.

The following diagram illustrates a decision-making process for purification strategies.

Caption: Decision tree for selecting a phosphonium salt purification method.

Frequently Asked Questions (FAQs)

Q1: What is the effect of solvent choice on the scale-up of phosphonium salt synthesis?

A1: The choice of solvent is critical and can significantly impact reaction rate, yield, and ease of product isolation. Polar aprotic solvents like acetonitrile (MeCN) and dichloromethane (DCM) are often effective for the SN2 reaction between a phosphine and an alkyl halide.[6] In some cases, non-polar solvents like toluene or benzene are used, and the product precipitates out of the solution upon cooling, simplifying purification.[7] For certain reactions, such as the synthesis of some 1-hydroxyalkylphosphonium salts, solvents like THF can lead to complex product mixtures and lower yields.[6] A solvent screening is often necessary when scaling up a reaction.

Q2: How does temperature influence the synthesis of phosphonium salts at a larger scale?

A2: Temperature is a key parameter that needs careful control during scale-up. Many reactions require heating to proceed at a reasonable rate.[1] However, excessive temperatures can lead to side reactions or decomposition of reactants or products. For example, in the Wittig reaction, higher temperatures can lead to higher alkene yields. It is crucial to establish the optimal temperature range during process development to ensure both a good reaction rate and high product purity.

Q3: What are the primary safety concerns when scaling up phosphonium salt synthesis?

A3: Safety is paramount during scale-up. Key concerns include:

• Toxicity and Reactivity of Reagents: Phosphines can be toxic and pyrophoric (ignite spontaneously in air). Alkyl halides can be toxic and corrosive.

• Exothermic Reactions: The reaction to form the phosphonium salt can be exothermic. Adequate cooling and temperature monitoring are essential to prevent runaway reactions.

• Solvent Hazards: Many organic solvents are flammable and have associated health risks. Proper ventilation and handling procedures are necessary.

• Product Handling: Some phosphonium salts can be irritants or have unknown toxicological properties. Appropriate personal protective equipment (PPE) should be worn.

Q4: Can you provide a general experimental protocol for a common phosphonium salt synthesis?

A4: The following is a general protocol for the synthesis of an alkyltriphenylphosphonium bromide:

Synthesis of (10-Bromodecyl)triphenylphosphonium Bromide

• Reactants: 1,10-dibromodecane and triphenylphosphine.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,10-dibromodecane (1 equivalent) and triphenylphosphine (1.1 equivalents) in a suitable solvent such as acetonitrile or toluene.

  • Reflux the mixture for 48-72 hours.

  • Monitor the reaction progress by TLC or NMR.

  • After completion, cool the reaction mixture to room temperature.

  • If the product precipitates, filter the solid and wash it with a non-polar solvent (e.g., diethyl ether) to remove unreacted starting materials.

  • If the product does not precipitate, concentrate the reaction mixture under reduced pressure.

  • Triturate the resulting oil or solid with a non-polar solvent to induce crystallization or remove impurities.

  • Filter the solid product, wash with the non-polar solvent, and dry under vacuum.

Data Presentation

Table 1: Effect of Solvent on the Yield of 1-hydroxypropyltriphenylphosphonium tetrafluoroborate[6]

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)	Notes
1	Acetonitrile (MeCN)	Room Temp.	30	92	High yield, clean reaction
2	Dichloromethane (DCM)	Room Temp.	30	93	High yield, comparable to MeCN
3	Tetrahydrofuran (THF)	Room Temp.	30	76	A mixture of products was formed

Table 2: Comparison of Yields for Substituted Benzyltriphenylphosphonium Bromide Synthesis under Microwave Irradiation[8]

Substituent on Benzyl Bromide	Yield (%)	Melting Point (°C)
4-Cyano	94	328
3-Iodo	87	291
4-Iodo	95	254
3-Trifluoromethoxy	97	294

Table 3: Efficiency of Triphenylphosphine Oxide (TPPO) Removal using ZnCl₂ in Various Solvents[4]

Solvent	% TPPO Remaining in Solution
Ethyl Acetate (EtOAc)	< 1
Isopropyl Acetate (iPrOAc)	< 1
Ethanol (EtOH)	< 1
Isopropanol (iPrOH)	< 1

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scientificupdate.com [scientificupdate.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1-Hydroxyalkylphosphonium Salts—Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]

Technical Support Center: Navigating the Cytotoxicity of Triphenylphosphonium-Based Compounds

This technical support center is designed for researchers, scientists, and drug development professionals working with triphenylphosphonium (TPP)-based compounds. It provides practical troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to help you manage and mitigate the cytotoxicity associated with these valuable mitochondrial-targeting molecules.

Frequently Asked Questions (FAQs)

Q1: Why are triphenylphosphonium (TPP)-based compounds cytotoxic?

A1: The cytotoxicity of TPP-based compounds stems from their primary function: accumulating within mitochondria. This accumulation is driven by the large negative mitochondrial membrane potential.[1][2][3] However, at high concentrations, this accumulation can become detrimental, leading to:

• Disruption of Mitochondrial Membrane Potential (ΔΨm): The positive charge of the TPP cation can neutralize the negative charge across the inner mitochondrial membrane, leading to depolarization.[4]

• Inhibition of Oxidative Phosphorylation (OXPHOS): TPP derivatives can interfere with the function of the electron transport chain complexes, impairing ATP synthesis.[3][4]

• Induction of Oxidative Stress: Disruption of the electron transport chain can lead to the generation of reactive oxygen species (ROS), causing cellular damage.

• Opening of the Mitochondrial Permeability Transition Pore (mPTP): This can lead to the release of pro-apoptotic factors into the cytoplasm, triggering programmed cell death.

Q2: I'm observing high cytotoxicity in my control experiments with the TPP moiety alone. Is this expected?

A2: Yes, the TPP cation itself is not biologically inert and can exhibit cytotoxicity, especially at higher concentrations.[3][5] The degree of toxicity is often related to its lipophilicity. For instance, TPP derivatives with longer alkyl chains tend to be more cytotoxic.[4][6] It is crucial to include a "TPP-only" control in your experiments to differentiate the cytotoxicity of the targeting moiety from that of your conjugated molecule.[5]

Q3: My TPP-conjugated drug is showing lower than expected cytotoxicity compared to the parent drug. What could be the issue?

A3: This counterintuitive result can arise from several factors:

• Compound Integrity and Solubility: Ensure your TPP-conjugated drug is pure and has not degraded. TPP conjugation can alter the solubility of the parent molecule, potentially leading to precipitation in your culture medium and a lower effective concentration.

• Cellular Efflux: Some cancer cell lines overexpress efflux pumps (e.g., P-glycoprotein) that can actively remove the TPP-conjugated drug from the cell, reducing its intracellular concentration.

• Kinetics of Uptake and Action: The kinetics of cellular uptake, mitochondrial accumulation, and subsequent biological action may be different for the TPP-conjugated drug compared to the parent compound. A different incubation time may be required to observe maximum cytotoxicity.

Q4: How can I reduce the off-target cytotoxicity of my TPP-based compound?

A4: Several strategies can be employed to minimize off-target effects and improve the therapeutic window of your TPP-based compound:

• Optimize the Linker: The linker connecting the TPP moiety to your cargo molecule can influence the overall lipophilicity and biological activity of the conjugate. Using shorter or more hydrophilic linkers may decrease non-specific toxicity.[4]

• Modify the TPP Moiety: Adding substituents to the phenyl rings of the TPP cation can modulate its charge density and lipophilicity, potentially reducing its inherent toxicity.

• Liposomal Formulation: Incorporating TPP-conjugated lipids into liposomes can shield the TPP moiety, reducing its immediate interaction with non-target cells and improving its pharmacokinetic profile.[7][8][9]

• Targeted Delivery to Cancer Cells: Since cancer cells often have a higher mitochondrial membrane potential than normal cells, TPP-based compounds can exhibit some degree of selectivity.[2][3] However, for enhanced targeting, you can conjugate the TPP-drug system to a tumor-specific ligand.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High variability in cytotoxicity assays	Inconsistent cell seeding density, pipetting errors, edge effects in multi-well plates.	Optimize cell seeding density for a linear assay response. Ensure proper mixing and accurate pipetting. Avoid using the outer wells of the plate.
TPP-compound interfering with the assay (e.g., reducing properties in MTT assay).[5]	Use an alternative viability assay, such as crystal violet or a cell counting method (e.g., Trypan Blue exclusion).
Compound instability or degradation.	Prepare fresh dilutions for each experiment and store stock solutions protected from light at -20°C or lower.
Unexpectedly low cytotoxicity	Suboptimal compound concentration or incubation time.	Perform a dose-response study and a time-course experiment to determine the optimal conditions.
Cell line-specific resistance (e.g., high expression of efflux pumps).[5]	Use a sensitive cell line as a positive control. Consider co-treatment with an efflux pump inhibitor.
Poor compound solubility.	Visually inspect for precipitate. Consider using a solubilizing agent like DMSO, ensuring the final concentration is non-toxic.
High background in fluorescence-based assays	Autofluorescence of the TPP-compound.	Run a control with the compound alone (no cells) to determine its intrinsic fluorescence.
Non-specific binding of fluorescent probes.	Optimize probe concentration and incubation time. Ensure adequate washing steps.

Quantitative Data Summary

The following tables summarize the half-maximal inhibitory concentration (IC50) values of various TPP-based compounds, providing a comparative overview of their cytotoxic effects.

Table 1: Cytotoxicity of TPP-Resveratrol Conjugates

Compound	Cell Line	IC50 (µM)	Reference
Resveratrol	4T1	21.07 ± 3.7	[10]
TPP-Resveratrol	4T1	16.22 ± 1.85	[10]
Resveratrol	MDA-MB-231	29.97 ± 1.25	[10]
TPP-Resveratrol	MDA-MB-231	11.82 ± 1.46	[10]

Table 2: Cytotoxicity of Alkyl-TPP Pinostrobin Derivatives in HepG2 Cells

Compound	IC50 (µM)	Reference
Pinostrobin	>100	[11]
Alkyl-TPP Pinostrobin Derivatives	38.55 - 101.95	[11]

Table 3: Cytotoxicity of TPP-Curcumin Derivatives in MCF-7 Cells

Compound	IC50 (µM)	Reference
Curcumin	>100	[11]
Alkyl-TPP Curcumin Derivatives	49.72 - 91.73	[11]

Key Experimental Protocols

MTT Cell Viability Assay

This protocol is a colorimetric assay for assessing cell metabolic activity, which is indicative of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% glacial acetic acid, and 16% SDS, pH 4.7)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

• Compound Treatment: Treat cells with various concentrations of your TPP-based compound and appropriate controls (vehicle, TPP-only). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 1-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

JC-1 Mitochondrial Membrane Potential Assay

This assay uses the cationic dye JC-1 to measure mitochondrial membrane potential. In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low mitochondrial membrane potential, JC-1 remains in its monomeric form and fluoresces green.

Materials:

• JC-1 dye

• Cell culture medium

• Assay buffer

• FCCP or CCCP (positive control for depolarization)

• Fluorescence microscope, flow cytometer, or fluorescence plate reader

Procedure:

• Cell Culture and Treatment: Culture and treat cells with your TPP-based compound as desired. Include positive (FCCP/CCCP) and negative (vehicle) controls.

• JC-1 Staining: Prepare a JC-1 working solution (typically 1-10 µM) in cell culture medium. Replace the culture medium with the JC-1 solution and incubate for 15-30 minutes at 37°C.

• Washing: Gently wash the cells with pre-warmed assay buffer to remove excess dye.

• Fluorescence Measurement:

  • Fluorescence Microscopy: Observe cells under a fluorescence microscope using filters for FITC (green) and Rhodamine (red).

  • Flow Cytometry: Analyze cells using a flow cytometer with 488 nm excitation, detecting green fluorescence in the FL1 channel and red fluorescence in the FL2 channel.

  • Plate Reader: Measure fluorescence intensity at Ex/Em = 485/535 nm for green monomers and Ex/Em = 540/590 nm for red aggregates.[12]

• Data Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Seahorse XF Cell Mito Stress Test

This assay measures the oxygen consumption rate (OCR) of live cells in real-time to assess key parameters of mitochondrial function.

Materials:

• Seahorse XF Analyzer

• Seahorse XF cell culture microplates

• Seahorse XF Calibrant

• Seahorse XF assay medium

• Mitochondrial inhibitors: Oligomycin, FCCP, Rotenone & Antimycin A

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at an optimized density.

• Sensor Cartridge Hydration: Hydrate a Seahorse XF sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 37°C incubator.

• Assay Preparation:

  • Prepare Seahorse XF assay medium supplemented with substrates (e.g., glucose, pyruvate, glutamine).

  • Prepare the mitochondrial inhibitors in the assay medium for injection.

• Cell Plate Preparation: Replace the culture medium with pre-warmed Seahorse XF assay medium and incubate in a non-CO2 37°C incubator for 45-60 minutes.

• Run the Assay: Load the hydrated sensor cartridge with the inhibitor solutions into the Seahorse XF Analyzer for calibration. After calibration, replace the calibrant plate with your cell plate and start the assay. The instrument will sequentially inject the inhibitors and measure the OCR.

• Data Analysis: Use the Seahorse XF software to calculate key mitochondrial parameters: basal respiration, ATP-linked respiration, proton leak, maximal respiration, and spare respiratory capacity.[13]

Visual Guides

Caption: A generalized experimental workflow for assessing the cytotoxicity of TPP-based compounds.

Caption: Signaling pathway of TPP-induced cytotoxicity.

Caption: A logical diagram for troubleshooting high cytotoxicity of TPP compounds.

References

• 1. Observation of Cytotoxicity of Phosphonium Derivatives Is Explained: Metabolism Inhibition and Adhesion Alteration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application Prospects of Triphenylphosphine-Based Mitochondria-Targeted Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TPP-based mitocans: a potent strategy for anticancer drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipophilic Triphenylphosphonium Cations Inhibit Mitochondrial Electron Transport Chain and Induce Mitochondrial Proton Leak | PLOS One [journals.plos.org]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis and Antiproliferative Activity of Triphenylphosphonium Derivatives of Natural Allylpolyalkoxybenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 8. In vitro assessment of stearyl triphenyl phosphonium toxicity in drug-resistant tumor cells | 4open [4open-sciences.org]
• 9. tandfonline.com [tandfonline.com]
• 10. The Anti-Cancer Effects of Mitochondrial-Targeted Triphenylphosphonium–Resveratrol Conjugate on Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. agilent.com [agilent.com]

Technical Support Center: Enhancing TPP-Mediated Drug Delivery Efficiency

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing Triphenylphosphonium (TPP)-mediated drug delivery to mitochondria. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, standardized experimental protocols, and comparative data to enhance the efficiency and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the synthesis, formulation, and in vitro testing of TPP-drug conjugates.

Question	Possible Causes	Troubleshooting & Optimization Strategies
1. Why is my TPP-drug conjugate precipitating or showing poor solubility?	Highly hydrophobic drug payload.[1] Aggregation due to high drug-to-antibody ratio (DAR) in antibody-drug conjugates (ADCs).[2] Inappropriate buffer conditions (pH, ionic strength).[3]	Optimize Linker Chemistry: Incorporate hydrophilic linkers, such as polyethylene glycol (PEG), to improve the overall solubility of the conjugate.[3][4] Control Drug Loading: If applicable, aim for a lower DAR to reduce hydrophobicity-induced aggregation.[2] Formulation Optimization: Screen different buffer systems and pH conditions to identify a formulation that minimizes precipitation.[3] Consider the use of stabilizing excipients.[2]
2. My TPP-drug conjugation reaction has a low yield. What are the common causes?	Inefficient activation of functional groups on the linker or drug.[2] Suboptimal reaction conditions (pH, temperature, stoichiometry).[5][6] Steric hindrance preventing efficient conjugation.[5] Hydrolysis of reactive linker intermediates.[6]	Verify Reagent Quality: Ensure that all reagents, especially coupling agents, are fresh and have been stored correctly to prevent degradation.[6] Optimize Reaction Conditions: Adjust the pH to suit the specific conjugation chemistry (e.g., pH 8.0-9.0 for NHS esters). Incrementally increase the molar excess of the drug-linker. Monitor the reaction over time to ensure it reaches completion.[3] Use Anhydrous Solvents: For moisture-sensitive linkers, use anhydrous solvents like DMF or DMSO to prepare stock solutions and minimize hydrolysis.[3]
3. I am observing high off-target toxicity or low therapeutic efficacy in my in vitro assays. What could be the issue?	Premature cleavage of the linker in the culture medium, leading to non-targeted drug release.[3] Insufficient mitochondrial accumulation of the TPP-drug conjugate. The drug's mechanism of action is not suited for mitochondrial targeting.	Select a More Stable Linker: If using a cleavable linker, consider a more stable option for initial studies, or switch to a non-cleavable linker to ensure the drug is only released after lysosomal degradation of the carrier.[7][8][9][10] Verify Mitochondrial Uptake: Confirm mitochondrial localization and accumulation using fluorescence microscopy and quantitative methods (see protocols below). Re-evaluate Drug-Target Combination: Ensure that the targeted mitochondrial pathway is relevant to the drug's mechanism of action.
4. My TPP-nanoparticle formulation is forming a gel or aggregating.	Excessive crosslinking between the polymer and the TPP crosslinking agent.[11] High concentration of the polymer or TPP.[11][12] Inappropriate rate of addition of the crosslinking agent.[11]	Optimize Component Concentrations: Try lowering the concentration of both the polymer (e.g., chitosan) and the TPP crosslinker.[11][12] Control Addition Rate: Add the TPP solution dropwise and slowly while vigorously stirring the polymer solution to prevent localized over-crosslinking.[11] Check Storage Conditions: Analyze nanoparticle formulations soon after preparation, as prolonged storage can lead to aggregation.[11]
5. How do I choose between a cleavable and a non-cleavable linker for my TPP-drug conjugate?	The choice depends on the desired mechanism of drug release and the therapeutic strategy.	Cleavable Linkers: These are designed to release the drug payload in response to specific intracellular conditions (e.g., low pH in endosomes, high glutathione levels in the cytoplasm).[8] This can be advantageous for drugs that need to be in their free form to be active. Non-Cleavable Linkers: These linkers remain attached to the drug and a single amino acid after the degradation of the carrier protein in the lysosome.[7][10] They offer greater plasma stability and can reduce the risk of off-target toxicity.[9][10] The resulting drug-linker-amino acid complex must be active.

Quantitative Data on TPP-Mediated Delivery Efficiency

The following tables summarize quantitative data from various studies, highlighting the enhanced mitochondrial accumulation and cytotoxic effects achieved by TPP conjugation.

Table 1: Enhancement of Mitochondrial Accumulation

TPP-Conjugated Molecule	Cell Line	Fold Increase in Mitochondrial Accumulation (Compared to Non-Targeted Control)	Reference
TPP-Doxorubicin	Drug-resistant cancer cells	TPP-Dox extensively accumulated in mitochondria, while free Dox did not enter the nucleus.	[13]
TPP-Conjugated Carriers	General	10-100-fold enrichment in mitochondrial compartments compared to cytoplasmic distribution.	[14]
PPN+-Fluorescein	HeLa	~10-fold higher than TPP+-Fluorescein.	[3]
General TPP+-linked compounds	General	100 to 1000-fold increase in the mitochondrial matrix compared to the extracellular medium.[15]	[15]

Table 2: Enhancement of Cytotoxicity

TPP-Conjugated Molecule	Cell Line	IC50 (Targeted)	IC50 (Non-Targeted Control)	Fold Increase in Potency	Reference
TPP-Doxorubicin	Drug-resistant cancer cells	~4-fold lower IC50 than free Dox after 48 and 72h.	-	~4x	[13]
2-butene-1,4-bis-TPP	MCF-7 Cancer Stem Cells	< 0.5 µM	> 5 µM (for 1-naphthylmethyl-TPP)	>10x	[16]
Dodecyl-TPP + Vitamin C	MCF-7 Cancer Stem Cells	IC50 of Vitamin C reduced by ~4-fold in the presence of 100 nM d-TPP.	-	~4x	[17]

Detailed Experimental Protocols

This section provides step-by-step methodologies for key experiments to synthesize and evaluate TPP-drug conjugates.

Protocol 1: General Synthesis of a TPP-Drug Conjugate via Amide Coupling

This protocol describes a common method for conjugating a TPP-linker containing a carboxylic acid group to a drug molecule with a primary amine.

Materials:

• (Carboxyalkyl)triphenylphosphonium bromide (TPP-linker-COOH)

• Drug molecule with a primary amine (Drug-NH2)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Conjugation buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.2-7.4)

• Quenching buffer (e.g., 1M Tris-HCl, pH 8.0)

• Purification system (e.g., HPLC, size-exclusion chromatography)

Procedure:

• Activation of TPP-Linker:

  • Dissolve the TPP-linker-COOH in anhydrous DMF or DMSO.

  • Add 1.5 equivalents of EDC and 1.2 equivalents of sulfo-NHS.

  • Stir the reaction mixture at room temperature for 1-2 hours to form the amine-reactive sulfo-NHS ester.

• Conjugation to Drug:

  • Dissolve the Drug-NH2 in the conjugation buffer.

  • Add the activated TPP-linker solution dropwise to the drug solution while gently stirring.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Quenching the Reaction:

  • Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM to consume any unreacted sulfo-NHS esters.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the TPP-drug conjugate from unreacted starting materials and byproducts using reverse-phase HPLC or size-exclusion chromatography.

  • Collect and pool the fractions containing the desired product.

• Characterization:

  • Confirm the identity and purity of the final TPP-drug conjugate using techniques such as LC-MS and NMR.

Protocol 2: Assessment of Mitochondrial Accumulation using Fluorescence Microscopy

This protocol details how to visualize the mitochondrial localization of a fluorescent TPP-drug conjugate or a non-fluorescent conjugate in combination with a mitochondrial stain.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• TPP-drug conjugate (fluorescent or non-fluorescent)

• MitoTracker™ Red CMXRos (for co-localization with non-fluorescent conjugates)

• Hoechst 33342 or DAPI (for nuclear staining)

• Pre-warmed cell culture medium

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (for fixation, optional)

• Mounting medium

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips and allow them to adhere and grow to 50-70% confluency.

• Labeling with TPP-Drug Conjugate:

  • Treat the cells with the desired concentration of the TPP-drug conjugate in pre-warmed culture medium.

  • Incubate for the desired time period (e.g., 1-4 hours) at 37°C in a CO2 incubator.

• Co-staining with MitoTracker (if TPP-conjugate is not fluorescent):

  • During the last 30 minutes of the TPP-drug conjugate incubation, add MitoTracker™ Red CMXRos to the medium at a final concentration of 100-200 nM.[18][19][20][21][22]

  • Incubate for 30 minutes at 37°C.

• Nuclear Staining:

  • During the last 10-15 minutes of incubation, add Hoechst 33342 (1 µg/mL) or DAPI to the medium.

• Wash and Image Live Cells:

  • Gently wash the cells two to three times with pre-warmed PBS or culture medium to remove excess dyes.[18]

  • Add fresh pre-warmed medium and immediately image the live cells using a fluorescence microscope.

• Fixation and Mounting (Optional):

  • After washing, fix the cells with 4% PFA for 15 minutes at room temperature.[22]

  • Wash the cells twice with PBS.

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image Acquisition and Analysis:

  • Acquire images using separate channels for the TPP-drug conjugate (if fluorescent), MitoTracker, and the nuclear stain.

  • Merge the images to assess the co-localization of the TPP-drug conjugate with the mitochondria.

Protocol 3: Quantitative Analysis of Mitochondrial Membrane Potential using TMRM

This protocol describes the use of the potentiometric dye Tetramethylrhodamine, Methyl Ester (TMRM) to measure changes in mitochondrial membrane potential (ΔΨm) after treatment with a TPP-drug conjugate. A decrease in TMRM fluorescence indicates mitochondrial depolarization.[23][24][25]

Materials:

• Cells cultured in a multi-well plate (e.g., 96-well black, clear-bottom plate)

• TPP-drug conjugate

• TMRM (Tetramethylrhodamine, Methyl Ester)

• FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) as a positive control for depolarization

• Pre-warmed, phenol red-free culture medium

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of your TPP-drug conjugate for the desired duration. Include untreated control wells and wells for the FCCP positive control.

• TMRM Staining:

  • Prepare a TMRM working solution in pre-warmed, phenol red-free medium. A typical concentration for non-quenching mode is 20-100 nM.[24]

  • Remove the treatment medium from the wells and add the TMRM working solution.

  • Incubate for 20-30 minutes at 37°C, protected from light.[24]

• Positive Control: In the designated positive control wells, add FCCP (e.g., 10 µM) to induce complete mitochondrial depolarization.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation/emission wavelengths appropriate for TMRM (e.g., Ex/Em ~548/574 nm).[24]

  • Alternatively, capture images using a fluorescence microscope and quantify the fluorescence intensity per cell.

• Data Analysis:

  • Subtract the background fluorescence (from wells without cells).

  • Normalize the fluorescence intensity of the treated cells to that of the untreated control cells. The fluorescence intensity from the FCCP-treated cells represents the baseline for complete depolarization. A decrease in TMRM signal in the TPP-drug treated cells indicates a loss of mitochondrial membrane potential.[23]

Visualizations: Pathways and Workflows

The following diagrams illustrate key concepts and processes in TPP-mediated drug delivery.

Figure 1. TPP-mediated mitochondrial uptake pathway.

Figure 2. Experimental workflow for evaluating a TPP-drug conjugate.

Figure 3. Troubleshooting decision tree for low efficacy.

References

• 1. thesolubilitycompany.com [thesolubilitycompany.com]
• 2. benchchem.com [benchchem.com]
• 3. Beyond the TPP+ “gold standard”: a new generation mitochondrial delivery vector based on extended PN frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. books.rsc.org [books.rsc.org]
• 8. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 9. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 10. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 11. researchgate.net [researchgate.net]
• 12. Modulation of Chitosan-TPP Nanoparticle Properties for Plasmid DNA Vaccines Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mitochondrial-Targeting Anticancer Agent Conjugates and Nanocarrier Systems for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Exploiting mitochondrial targeting signal(s), TPP and bis-TPP, for eradicating cancer stem cells (CSCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Dodecyl-TPP Targets Mitochondria and Potently Eradicates Cancer Stem Cells (CSCs): Synergy With FDA-Approved Drugs and Natural Compounds (Vitamin C and Berberine) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Mitotracker staining - Alsford Lab [blogs.lshtm.ac.uk]
• 20. emulatebio.com [emulatebio.com]
• 21. fbri.vtc.vt.edu [fbri.vtc.vt.edu]
• 22. MitoTracker staining of fibroblasts [protocols.io]
• 23. bio-protocol.org [bio-protocol.org]
• 24. benchchem.com [benchchem.com]
• 25. Measurement of Mitochondrial Membrane Potential with the Fluorescent Dye Tetramethylrhodamine Methyl Ester (TMRM) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Olefination Using Phosphonium Salts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and issues encountered during olefination reactions using phosphonium salts, primarily focusing on the Wittig reaction.

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Alkene

Q: My Wittig reaction is resulting in a low yield or no product at all. What are the possible causes and how can I troubleshoot this?

A: Low or no yield in a Wittigo reaction can stem from several factors, ranging from reagent quality to reaction conditions. Below is a systematic guide to troubleshoot this issue.

Possible Causes & Troubleshooting Steps:

• Inactive or Decomposed Ylide:

  • Incomplete Deprotonation: Ensure the base is strong enough for the phosphonium salt used. Non-stabilized ylides require strong bases like n-butyllithium (n-BuLi) or sodium hydride (NaH), while stabilized ylides can be deprotonated with weaker bases like alkoxides or even sodium hydroxide.[1][2] Always use fresh, high-quality bases.

  • Moisture and Air Sensitivity: Ylides, especially non-stabilized ones, are sensitive to moisture and oxygen.[3] Ensure all glassware is flame-dried, and the reaction is conducted under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.[3]

  • Ylide Instability: Non-stabilized ylides can be unstable and may decompose if not used promptly after generation. It is often best to generate the ylide in situ and add the carbonyl compound shortly after.[3][4] For particularly unstable ylides, consider generating them in the presence of the aldehyde or ketone.[4]

• Poor Quality Starting Materials:

  • Aldehyde/Ketone Decomposition: Aldehydes can be prone to oxidation, polymerization, or decomposition.[5][6] Use freshly purified aldehydes or ketones for the reaction. A tandem oxidation-Wittig process, where the aldehyde is formed in situ from the corresponding alcohol, can be an effective strategy.[6]

  • Phosphonium Salt Impurity: Ensure the phosphonium salt is pure and dry. Impurities can interfere with ylide formation.

• Unfavorable Reaction Conditions:

  • Steric Hindrance: Highly sterically hindered ketones or bulky ylides can lead to slow reaction rates and low yields.[3][5] In such cases, increasing the reaction temperature or switching to the more reactive Horner-Wadsworth-Emmons (HWE) reaction may be beneficial.[5][7]

  • Low Reaction Temperature: While ylide generation is often performed at low temperatures, the subsequent reaction with the carbonyl compound may require warming to room temperature or even gentle heating to proceed to completion.[3] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Side Reactions:

  • Enolization of the Carbonyl Compound: If the carbonyl compound has acidic α-protons, the ylide can act as a base, leading to enolization and reducing the amount of carbonyl available for olefination.[3] Using a less basic ylide (stabilized ylide) or a non-enolizable carbonyl compound can mitigate this.

  • Epimerization: If there is a stereocenter adjacent to the carbonyl group, the basic conditions of the Wittig reaction can lead to epimerization, resulting in a mixture of diastereomeric products.[8] Using milder bases or shorter reaction times might reduce this side reaction.

Troubleshooting Workflow for Low/No Yield

Caption: A decision tree to diagnose and resolve low yield issues.

Issue 2: Difficulty in Removing the Triphenylphosphine Oxide (TPPO) Byproduct

Q: I am struggling to separate my product from the triphenylphosphine oxide (TPPO) byproduct. What are the best methods for its removal?

A: The removal of TPPO is a common challenge in Wittig reactions due to its physical properties.[7] Several methods can be employed, and the choice depends on the properties of your desired product.

Methods for TPPO Removal:

• Chromatography:

  • Silica Gel Column Chromatography: This is the most common method. TPPO is more polar than many alkene products. A non-polar eluent system (e.g., hexane/ethyl acetate) can effectively separate the less polar product from the more polar TPPO.

  • Silica Plug Filtration: For relatively non-polar products, a quick filtration through a plug of silica gel can retain the TPPO, while the product is eluted with a non-polar solvent like pentane or hexane.[7][9]

• Precipitation/Crystallization:

  • Direct Crystallization: If the product is a solid, recrystallization from a suitable solvent can leave the more soluble TPPO in the mother liquor. Conversely, TPPO can sometimes be crystallized out from a solution of the crude product, for example, from a benzene-cyclohexane mixture.[7]

  • Precipitation with Metal Salts: TPPO forms insoluble complexes with certain metal salts like zinc chloride (ZnCl₂), magnesium chloride (MgCl₂), or calcium bromide (CaBr₂).[3][10] Adding these salts to the crude reaction mixture in a polar solvent (e.g., ethanol, ethyl acetate) precipitates the TPPO complex, which can then be removed by filtration.[10]

• Scavenging Resins:

  • Merrifield Resin: A modified Merrifield resin can be used to scavenge both triphenylphosphine and TPPO from the reaction mixture. The resin-bound byproduct is then simply filtered off.[10]

Experimental Protocol: Removal of TPPO by Precipitation with ZnCl₂

• Dissolve Crude Mixture: Dissolve the crude reaction mixture in a minimal amount of a polar solvent such as ethanol or ethyl acetate.

• Add ZnCl₂: Add 1.5-2.0 equivalents of anhydrous zinc chloride (relative to the theoretical amount of TPPO) to the solution.

• Stir: Stir the mixture at room temperature for 1-2 hours. A white precipitate of the TPPO-ZnCl₂ complex should form.

• Filter: Filter the mixture through a pad of celite or a sintered glass funnel to remove the precipitate.

• Wash: Wash the filter cake with a small amount of the cold solvent used for precipitation.

• Isolate Product: Combine the filtrate and washings, and concentrate under reduced pressure to obtain the purified product.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in Wittig olefination?

A: Besides low yield and byproduct removal issues, several other side reactions can occur:

• Ylide Hydrolysis and Oxidation: Phosphonium ylides are sensitive to water and atmospheric oxygen, which can lead to their decomposition into the corresponding hydrocarbon and triphenylphosphine oxide.[3] This is particularly problematic for non-stabilized ylides.

• Phosphonium Salt Decomposition: In the presence of a strong base, the phosphonium salt can undergo decomposition pathways other than ylide formation, especially at elevated temperatures.

• Epimerization: As mentioned in the troubleshooting guide, if a stereocenter exists alpha to the carbonyl group, the basic reaction conditions can cause it to epimerize, leading to a loss of stereochemical purity in the product.[8]

• Aldol Condensation: If the carbonyl substrate is prone to enolization, self-condensation can compete with the Wittig reaction, especially if the ylide is a strong base.[3]

• Rearrangement Reactions: In some specific cases, rearrangements of the phosphonium ylide or the intermediate oxaphosphetane can occur.

Q2: How does the choice of base affect the outcome of the Wittig reaction?

A: The choice of base is critical and can influence the yield and stereoselectivity of the reaction.

• Base Strength: The pKa of the phosphonium salt dictates the required base strength. Non-stabilized ylides (from alkyltriphenylphosphonium salts) have a high pKa and require strong bases like n-BuLi, NaH, or NaHMDS.[1] Stabilized ylides (with electron-withdrawing groups) are more acidic and can be deprotonated with weaker bases like alkoxides (e.g., NaOEt, KOtBu) or even carbonates.[2]

• Impact on Stereoselectivity: The counterion of the base can affect the stereochemical outcome. For non-stabilized ylides, sodium-based strong bases (e.g., NaHMDS) tend to give higher Z-selectivity compared to lithium-based bases (e.g., n-BuLi).[3][11] This is because lithium salts can stabilize the betaine intermediate, leading to equilibration and a loss of stereoselectivity.[2]

Influence of Base on Wittig Reaction Outcome

Base	Typical Ylide Type	Common Observations
n-BuLi	Non-stabilized	Very strong base, effective for deprotonation. The presence of Li⁺ can sometimes decrease Z-selectivity.[2][11]
NaH, NaHMDS	Non-stabilized	Strong, non-nucleophilic bases. Often lead to higher Z-selectivity for non-stabilized ylides compared to Li⁺ bases.[3]
KOtBu	Stabilized	A common, strong, non-nucleophilic base suitable for generating stabilized ylides.
NaOEt, NaOMe	Stabilized	Weaker alkoxide bases, suitable for more acidic phosphonium salts (stabilized ylides).
K₂CO₃, NaOH	Stabilized	Mild bases used for highly acidic phosphonium salts.

Q3: How do stabilized and non-stabilized ylides differ in terms of reactivity and stereoselectivity?

A: The stability of the ylide is a key factor determining the outcome of the Wittig reaction.

• Non-stabilized Ylides: These have alkyl or aryl groups attached to the carbanion. They are highly reactive and generally lead to the formation of (Z)-alkenes under kinetic control.[2][12]

• Stabilized Ylides: These contain an electron-withdrawing group (e.g., ester, ketone, cyano) that delocalizes the negative charge on the carbanion. They are less reactive but more stable, often allowing for isolation. Stabilized ylides typically yield (E)-alkenes under thermodynamic control.[2][12]

Comparison of Stabilized and Non-stabilized Ylides

Feature	Non-stabilized Ylides	Stabilized Ylides
Substituents	Alkyl, Aryl	-CO₂R, -COR, -CN, etc.
Reactivity	High	Low
Stability	Low (often generated and used in situ)	High (can often be isolated and stored)
Stereoselectivity	Predominantly (Z)-alkene (kinetic control)[2]	Predominantly (E)-alkene (thermodynamic control)[2]
Base Required	Strong (n-BuLi, NaH)[1]	Weaker (NaOEt, K₂CO₃)[2]

Reaction Pathways for Stabilized vs. Non-stabilized Ylides

Caption: Contrasting reaction control for different ylide types.

Q4: When should I consider using the Horner-Wadsworth-Emmons (HWE) reaction instead of the Wittig reaction?

A: The HWE reaction is a valuable alternative to the Wittig reaction in several scenarios:

• Improved Byproduct Removal: The HWE reaction produces a water-soluble phosphate ester byproduct, which is much easier to remove by aqueous extraction compared to the often problematic TPPO from the Wittig reaction.[7][13]

• Enhanced (E)-Selectivity: The HWE reaction generally provides excellent (E)-selectivity, regardless of the phosphonate used.[14][15]

• Reaction with Hindered Ketones: The phosphonate carbanions used in the HWE reaction are typically more nucleophilic than their phosphonium ylide counterparts, allowing them to react more effectively with sterically hindered ketones that are poor substrates for the Wittig reaction.[5][16]

• Access to (Z)-Alkenes: While the standard HWE reaction gives (E)-alkenes, modifications such as the Still-Gennari modification allow for the synthesis of (Z)-alkenes.

Quantitative Comparison: Wittig vs. HWE Reaction

Feature	Wittig Reaction	Horner-Wadsworth-Emmons (HWE) Reaction
Phosphorus Reagent	Phosphonium Salt	Phosphonate Ester
Byproduct	Triphenylphosphine oxide (TPPO)	Water-soluble phosphate ester
Byproduct Removal	Often requires chromatography[7]	Simple aqueous extraction[13]
Stereoselectivity	Ylide dependent: Non-stabilized → (Z), Stabilized → (E)[2]	Generally high (E)-selectivity[14]
Reactivity	Stabilized ylides are less reactive towards hindered ketones[5]	More reactive with hindered ketones[16]

Q5: How can I analyze the crude reaction mixture to determine the success of my Wittig reaction and identify side products?

A: ¹H NMR spectroscopy is a powerful tool for analyzing the crude reaction mixture.

• Determining Conversion: You can determine the percentage conversion of your starting carbonyl compound by integrating the signal of a characteristic proton (e.g., the aldehyde proton, which typically appears around 9-10 ppm) and comparing it to the integration of the product's vinylic proton signals.[10]

• Determining E/Z Ratio: The vinylic protons of the (E) and (Z) isomers will have different chemical shifts and coupling constants. The coupling constant (J-value) for trans-vinylic protons is typically larger (around 12-18 Hz) than for cis-vinylic protons (around 6-12 Hz). By integrating the signals corresponding to each isomer, you can determine the E/Z ratio.[10][17]

• Identifying Byproducts:

  • Triphenylphosphine Oxide (TPPO): This will show complex multiplets in the aromatic region of the ¹H NMR spectrum (around 7.3-7.7 ppm). Its presence can make the aromatic region difficult to interpret.

  • Unreacted Phosphonium Salt: The α-protons of the phosphonium salt are deshielded and appear as a doublet downfield.

  • Hydrocarbon from Ylide Hydrolysis: The presence of the hydrocarbon corresponding to the ylide can indicate decomposition due to moisture.

NMR Analysis Workflow

Caption: A systematic approach to analyzing crude NMR spectra.

References

• 1. researchgate.net [researchgate.net]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]
• 10. cpb-us-e2.wpmucdn.com [cpb-us-e2.wpmucdn.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. differencebetween.com [differencebetween.com]
• 15. Wittig-Horner Reaction [organic-chemistry.org]
• 16. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 17. sciepub.com [sciepub.com]

Reference Data & Comparative Studies

A Comparative Guide: Triphenyl(tetradecyl)phosphonium Bromide vs. Ammonium Salts as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

Phase transfer catalysis (PTC) is a powerful synthetic methodology that facilitates reactions between reactants located in immiscible phases, thereby enhancing reaction rates and yields. The choice of a phase transfer catalyst is critical to the success of these reactions, with quaternary ammonium and phosphonium salts being the most prevalent options. This guide provides an objective comparison of the performance of triphenyl(tetradecyl)phosphonium bromide and its phosphonium salt class against commonly used quaternary ammonium salts, supported by experimental data and detailed methodologies.

Performance Comparison: Phosphonium vs. Ammonium Salts

Quaternary phosphonium salts, such as triphenyl(tetradecyl)phosphonium bromide, and quaternary ammonium salts both function by transporting an anion from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs. However, their performance can differ significantly in terms of catalytic activity, stability, and optimal reaction conditions.

Key Differences at a Glance

Feature	Triphenyl(tetradecyl)phosphonium Bromide (and Phosphonium Salts)	Quaternary Ammonium Salts (e.g., TBAB, Aliquat 336)
Thermal Stability	High. Not susceptible to Hofmann elimination.[1]	Lower. Prone to Hofmann elimination at elevated temperatures and in the presence of a strong base.[1]
Chemical Stability	Generally more stable, particularly in strongly basic conditions.[1]	Can degrade under strongly basic conditions.[1]
Catalytic Activity	Often exhibit higher activity and yields, especially in reactions requiring high temperatures.[1]	Effective in a wide range of reactions, particularly under milder conditions.
Lipophilicity	The presence of a long alkyl chain (tetradecyl) and three phenyl groups results in high lipophilicity, favoring solubility in the organic phase.[1]	Varies depending on the alkyl chain length. Higher lipophilicity generally leads to better catalytic activity.

Quantitative Performance Data

Direct comparative studies on triphenyl(tetradecyl)phosphonium bromide are limited in publicly available literature. However, data from studies on structurally similar phosphonium salts, such as Tetra Phenyl Phosphonium Bromide (TPPB), provide valuable insights into the expected performance advantages.

Table 1: Comparison of Catalyst Performance in the Alkylation of Sodium Benzoate

This table summarizes the results of a comparative study on the synthesis of butyl benzoate from sodium benzoate and butyl bromide, highlighting the superior performance of a phosphonium salt catalyst.[1][2]

Catalyst	Catalyst Type	Yield (%)
Tetra Phenyl Phosphonium Bromide (TPPB)	Phosphonium Salt	98
Tri-caprylyl-methyl-ammonium chloride (Aliquat 336)	Ammonium Salt	92
Tetra Butyl Ammonium Bromide (TBAB)	Ammonium Salt	91

Reaction Conditions: 1:1 molar ratio of sodium benzoate to butyl bromide, 0.001 mole of catalyst, toluene/water solvent system, 60°C, 60 minutes.[2]

The higher yield achieved with TPPB can be attributed to the greater lipophilicity and stability of the phosphonium cation, which allows for more efficient transfer of the benzoate anion into the organic phase.[1]

Experimental Protocols

Below are detailed experimental protocols for key reactions where phase transfer catalysts are employed. These can be adapted for a comparative evaluation of triphenyl(tetradecyl)phosphonium bromide and various ammonium salts.

Experimental Protocol 1: Synthesis of Butyl Benzoate via Phase Transfer Catalyzed Esterification

This protocol is adapted from studies on the PTC-catalyzed synthesis of butyl benzoate and can be used to directly compare the efficacy of triphenyl(tetradecyl)phosphonium bromide with ammonium salts like TBAB or Aliquat 336.[2][3]

Materials:

• Sodium Benzoate

• 1-Bromobutane

• Triphenyl(tetradecyl)phosphonium Bromide

• Tetrabutylammonium Bromide (TBAB) or Aliquat 336

• Toluene

• Deionized Water

• Dichloromethane

• 15% NaCl solution

• Anhydrous Sodium Sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add sodium benzoate (1 equivalent) and deionized water.

• To this mixture, add 1-bromobutane (1.2 equivalents) and the phase transfer catalyst (e.g., triphenyl(tetradecyl)phosphonium bromide, 0.05 equivalents).

• Heat the reaction mixture to reflux (approximately 90-100°C) with vigorous stirring for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and add dichloromethane to extract the organic phase.

• Wash the organic layer with a 15% NaCl solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude butyl benzoate.

• Purify the product by distillation or column chromatography.

Experimental Protocol 2: Williamson Ether Synthesis

This protocol provides a general procedure for the O-alkylation of a phenol using an alkyl halide under phase transfer catalysis conditions.

Materials:

• Phenol

• Alkyl Halide (e.g., 1-bromobutane)

• Triphenyl(tetradecyl)phosphonium Bromide

• Tetrabutylammonium Bromide (TBAB)

• Potassium Hydroxide (50% aqueous solution)

• Toluene

• Deionized Water

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve the phenol (1 equivalent) in toluene.

• Add the phase transfer catalyst (0.02 equivalents) to the solution.

• Heat the mixture to 60°C with vigorous stirring.

• Slowly add the 50% aqueous potassium hydroxide solution dropwise over 30 minutes.

• After the addition of the base, add the alkyl halide (1.1 equivalents) dropwise.

• Continue stirring at 60°C and monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature and add deionized water.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude ether.

• Purify the product by distillation or column chromatography.

Mechanistic Insights and Visualizations

The efficiency and stability of phase transfer catalysts are deeply rooted in their reaction mechanisms.

General Mechanism of Phase Transfer Catalysis

The fundamental role of a phase transfer catalyst is to transport an anion from the aqueous phase to the organic phase. The lipophilic cation of the catalyst pairs with the anion, making it soluble in the organic medium where it can react with the organic substrate.

Caption: General mechanism of phase transfer catalysis.

Degradation Pathway of Ammonium Salts: Hofmann Elimination

A significant drawback of quaternary ammonium salts is their susceptibility to Hofmann elimination in the presence of a strong base and heat. This degradation pathway reduces catalyst efficiency and can introduce impurities into the reaction mixture. Phosphonium salts are not prone to this type of degradation.[1]

Caption: Degradation of ammonium salts via Hofmann elimination.

Conclusion

The selection between triphenyl(tetradecyl)phosphonium bromide and ammonium-based phase transfer catalysts is a critical decision in synthetic chemistry. While ammonium salts are often more cost-effective and suitable for a wide range of applications under mild conditions, phosphonium salts offer distinct advantages in terms of thermal and chemical stability. This enhanced stability can lead to higher yields and purer products, particularly in reactions that require elevated temperatures or strongly basic environments. For researchers in drug development and other fields where reaction robustness and purity are paramount, the superior performance of phosphonium salts like triphenyl(tetradecyl)phosphonium bromide often justifies the potential difference in cost. The provided experimental protocols can serve as a valuable starting point for optimizing reaction conditions and selecting the most appropriate catalyst for a specific transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchpublish.com [researchpublish.com]
• 3. Overcoming Organic Chemistry: Synthesis of Butyl Benzoate [overcomingochem.blogspot.com]

Alkyl Chain Length Significantly Influences Phosphonium Salt Activity: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship of phosphonium salts is crucial for designing effective antimicrobial and cytotoxic agents. This guide provides a comparative analysis of how the length of the alkyl chain substituent on the phosphorus atom impacts the biological activity of these compounds, supported by experimental data and detailed protocols.

The lipophilicity of phosphonium salts, largely dictated by the length of their alkyl chains, plays a pivotal role in their mechanism of action. This is because the positively charged phosphorus cation is attracted to the negatively charged cell membranes of bacteria and the mitochondrial membranes of cancer cells. The hydrophobic alkyl chains then facilitate the insertion and disruption of these membranes, leading to cell death. As a general trend for single-chain phosphonium salts, antimicrobial and cytotoxic activity increases with increasing alkyl chain length up to a certain point, beyond which a "cut-off" effect is often observed.

Comparative Analysis of Antimicrobial Activity

Studies have consistently shown a direct correlation between the alkyl chain length of monocationic phosphonium salts and their antimicrobial efficacy. For instance, in a series of alkyltrimethylphosphonium salts, bactericidal activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria was found to increase with longer alkyl chains.

Conversely, for dicationic or dialkyl-substituted phosphonium salts, the structure-activity relationship can be more complex. In some cases, an increase in the length of the substituents leads to a decrease in bactericidal activity. This suggests that an optimal balance of hydrophobicity and steric hindrance is necessary for potent antimicrobial action. For alkyl-triphenylphosphonium salts, the most effective antibacterial activity is typically observed with alkyl chain lengths between 10 and 14 carbon atoms.

Table 1: Minimum Inhibitory Concentration (MIC) of Alkyl-Substituted Phosphonium Salts

Phosphonium Salt Structure	Alkyl Chain Length	Target Organism	MIC (µg/mL)	Reference
Alkyl-triphenylphosphonium bromide	C10	S. aureus CECT 976	4	[1][2]
Alkyl-triphenylphosphonium bromide	C12	S. aureus CECT 976	2	[1][2]
Alkyl-triphenylphosphonium bromide	C14	S. aureus CECT 976	1	[1][2]
Alkyl-triphenylphosphonium bromide	C16	S. aureus CECT 976	2	[1][2]
Didecyldimethylphosphonium chloride	C10 (x2)	MRSA	0.78	[3][4][5]
Octadecyltrimethylphosphonium chloride	C18	S. aureus	< 2.8 µM	[3][4][5]
Octadecyltrimethylphosphonium chloride	C18	E. coli	< 28 µM	[3][4][5]

Comparative Analysis of Cytotoxic Activity

Similar to their antimicrobial properties, the cytotoxic effects of phosphonium salts against cancer cell lines are also heavily influenced by their alkyl chain length. The lipophilicity conferred by longer alkyl chains enhances their ability to accumulate within the mitochondria of cancer cells, which have a more negative mitochondrial membrane potential compared to normal cells. This selective accumulation leads to mitochondrial dysfunction and apoptosis.

For example, tri-n-butyl-n-hexadecylphosphonium bromide (C16) has demonstrated significantly higher cytotoxicity against HeLa cancer cells compared to the commonly used chemotherapy drug, cisplatin. In contrast, triphenylalkylphosphonium iodides with shorter alkyl chains (C1-C5) were found to be more active against K562 leukemia cells.

Table 2: Cytotoxicity (IC50) of Alkyl-Substituted Phosphonium Salts

Phosphonium Salt Structure	Alkyl Chain Length	Cell Line	IC50 (µM)	Reference
Tri-n-butyl-n-hexadecylphosphonium bromide	C16	HeLa	< 5	[6]
Methyltriphenylphosphonium iodide	C1	K562	~10 (48h)	[6]
Ethyltriphenylphosphonium iodide	C2	K562	~8 (48h)	[6]
Propyltriphenylphosphonium iodide	C3	K562	~7 (48h)	[6]
Butyltriphenylphosphonium iodide	C4	K562	~6 (48h)	[6]
Pentyltriphenylphosphonium iodide	C5	K562	~6 (48h)	[6]

Visualizing the Structure-Activity Relationship

The following diagrams illustrate the general structure of phosphonium salts and a typical experimental workflow for determining their biological activity.

Caption: General chemical structure of a phosphonium salt, highlighting the variable alkyl chain.

Caption: A simplified workflow for determining the MIC or IC50 of phosphonium salts.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

• Preparation of Phosphonium Salt Solutions: Prepare a stock solution of the phosphonium salt in a suitable solvent (e.g., deionized water, DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate containing an appropriate growth medium (e.g., Mueller-Hinton Broth) to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) from a fresh culture. Dilute the suspension in the growth medium to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: Add the diluted bacterial suspension to each well of the microtiter plate containing the phosphonium salt dilutions. Include a positive control (bacteria in medium without phosphonium salt) and a negative control (medium only). Incubate the plate at the optimal temperature for the specific bacterium (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the phosphonium salt that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HeLa, K562) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in a suitable culture medium. Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the phosphonium salts in the culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of the phosphonium salts. Include a vehicle control (medium with the same concentration of solvent used to dissolve the salts) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells with the compounds for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well and incubate for an additional 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization and Measurement: Add a solubilization solution (e.g., DMSO or a specialized detergent) to each well to dissolve the formazan crystals. Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm.

• Calculation of IC50: The half-maximal inhibitory concentration (IC50), which is the concentration of the phosphonium salt that reduces the viability of the cells by 50%, is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

References

• 1. atcc.org [atcc.org]
• 2. bds.berkeley.edu [bds.berkeley.edu]
• 3. researchgate.net [researchgate.net]
• 4. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 5. broadpharm.com [broadpharm.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating Mitochondrial Targeting: A Comparative Guide to TPP Cations and Beyond

For researchers, scientists, and drug development professionals, ensuring a therapeutic or diagnostic agent reaches its intended subcellular target is paramount. The mitochondrion, a vital organelle in cellular metabolism and apoptosis, is a key target in various diseases, including cancer. Triphenylphosphonium (TPP) cations have long been the gold standard for delivering molecules to the mitochondria, leveraging the organelle's negative membrane potential. This guide provides an objective comparison of methods to validate mitochondrial targeting using TPP cations, supported by experimental data and detailed protocols, and explores emerging alternatives.

The efficacy of TPP-based mitochondrial targeting stems from its lipophilic nature and delocalized positive charge.[1][2] The three phenyl groups allow the cation to readily pass through cellular and mitochondrial membranes, while the positive charge on the phosphorus atom drives its accumulation within the negatively charged mitochondrial matrix.[3][4] This accumulation is driven by the plasma membrane potential (typically -30 to -60 mV) and, more significantly, the mitochondrial membrane potential (-150 to -180 mV), which can lead to a 100 to 500-fold increase in concentration within the mitochondria compared to the cytoplasm.[3][5][6]

Mechanism of TPP Cation-Mediated Mitochondrial Targeting

The accumulation of TPP-conjugated molecules within the mitochondria is a multi-step process governed by electrochemical gradients.

Mechanism of TPP cation-mediated mitochondrial targeting.

Quantitative Comparison of Validation Methods

Validating the mitochondrial localization of TPP-conjugated compounds is crucial. Several methods are commonly employed, each with distinct advantages and limitations.

Method	Principle	Data Output	Advantages	Disadvantages
Confocal Microscopy	Co-localization of a fluorescently-tagged TPP conjugate with a known mitochondrial marker (e.g., MitoTracker).	Qualitative (images) and semi-quantitative (Pearson's Correlation Coefficient, R).[7]	Provides direct visual evidence of subcellular localization.[5]	Can be prone to artifacts; resolution may not distinguish inner mitochondrial compartments.[8]
Flow Cytometry	Measures changes in mitochondrial membrane potential (ΔΨm) using potentiometric dyes (e.g., TMRM, JC-1) upon treatment with TPP compounds.[9][10]	Quantitative data on cell populations (fluorescence intensity).	High-throughput analysis of thousands of cells.[11]	Indirect measurement of targeting; dye efflux pumps can interfere with results.[9]
Seahorse XF Analyzer	Measures Oxygen Consumption Rate (OCR) to assess mitochondrial respiration and function after treatment with TPP conjugates.[12][13]	Real-time kinetic data on mitochondrial function (basal respiration, ATP production, maximal respiration).[14][15]	Provides functional validation of the compound's effect on mitochondria.[16][17]	Indirect evidence of targeting; requires specialized equipment.
LC-MS/MS	Direct quantification of the TPP-conjugated compound in isolated mitochondrial fractions.[18]	Absolute quantitative data (e.g., ng of compound/mg of mitochondrial protein).	Highly sensitive and specific; considered a gold standard for quantification.	Requires mitochondrial isolation, which can be technically challenging and may introduce artifacts.

Comparison of Mitochondrial Targeting Moieties

While TPP is widely used, several alternatives have been developed to overcome some of its limitations, such as potential toxicity and off-target effects.[1][19]

Targeting Moiety	Key Features	Advantages	Disadvantages
Triphenylphosphonium (TPP)	Delocalized lipophilic cation.[1]	Well-established, stable, and effective accumulation in mitochondria.[5][6]	Can cause hemolysis and uncouple oxidative phosphorylation at higher concentrations.[1][19]
De-qualinium (DQA)	Dicationic structure.	Poor transfection efficiency and low endosomal escape.[1]
Pyridinium	Cationic aromatic heterocycle.	Luminescent properties.	Excessive lipophilicity can lead to low tumor tissue penetration.[1]
Triarylpyridinium (TAPY)	A novel class of mitochondrial carriers.	Showed higher fluorescence intensity in mitochondria of cancer cells compared to a TPP derivative.[20]	Newer, less established than TPP.
Phosphazenyl Phosphonium (PPN+)	Extended phosphorus-nitrogen framework.	Superior mitochondrial accumulation compared to TPP-conjugated fluorophores.[21]	Newer, less established than TPP.
4-CF3-TPP+	TPP with an electron-withdrawing substituent.	Delivers cargo to mitochondria without uncoupling respiration, unlike unmodified TPP+.[19]	Synthesis is more complex than standard TPP.

Experimental Workflow for Validation

A multi-faceted approach is recommended to robustly validate the mitochondrial targeting of a novel TPP-conjugated compound.

General experimental workflow for validating mitochondrial targeting.

Detailed Experimental Protocols

Confocal Microscopy for Co-localization Analysis

This protocol provides a method for visualizing the subcellular localization of a fluorescently-labeled TPP conjugate.

Materials:

• Cells cultured on glass-bottom dishes or coverslips.

• Fluorescently-labeled TPP conjugate.

• MitoTracker Green FM or MitoTracker Deep Red FM (Thermo Fisher Scientific).

• Live-cell imaging medium (e.g., FluoroBrite DMEM).

• Confocal laser scanning microscope.

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes to reach 50-70% confluency on the day of the experiment.[22]

• Mitochondrial Staining: Incubate cells with MitoTracker probe (e.g., 100-200 nM MitoTracker Green FM) in pre-warmed culture medium for 15-30 minutes at 37°C.[18][23]

• Wash: Gently wash the cells twice with pre-warmed live-cell imaging medium.

• Treatment: Add the fluorescently-labeled TPP conjugate at the desired concentration to the cells and incubate for the appropriate time (e.g., 30 minutes to 4 hours).

• Imaging: Mount the dish on the confocal microscope stage, pre-heated to 37°C. Acquire images using appropriate laser lines and emission filters for both the TPP conjugate and the MitoTracker probe.[22][23]

• Co-localization Analysis: Use imaging software (e.g., ImageJ with the JACoP plugin or FIJI) to calculate the Pearson's Correlation Coefficient (R) to quantify the degree of co-localization between the two fluorescent signals. An R value close to 1 indicates high co-localization.[7]

Flow Cytometry for Mitochondrial Membrane Potential (ΔΨm)

This protocol assesses the effect of a TPP conjugate on ΔΨm using the TMRM dye.

Materials:

• Cell suspension.

• TPP conjugate.

• Tetramethylrhodamine, Methyl Ester (TMRM) (Thermo Fisher Scientific).

• FCCP (carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone) as a positive control for depolarization.[9]

• Verapamil (optional, to inhibit efflux pumps).[9]

• Flow cytometer.

Procedure:

• Cell Treatment: Treat cells in suspension with the TPP conjugate at various concentrations for the desired duration. Include an untreated control and a positive control treated with FCCP (e.g., 10 µM for 10 minutes).

• Efflux Pump Inhibition (Optional): If high efflux pump activity is suspected, pre-incubate cells with an inhibitor like Verapamil before adding the dye.[9]

• Dye Loading: Add TMRM to the cell suspensions at a final concentration of 20-100 nM and incubate for 20-30 minutes at 37°C, protected from light.[9][24]

• Wash: Centrifuge the cells and resuspend them in fresh, pre-warmed medium or PBS.

• Analysis: Analyze the cells on a flow cytometer, exciting with a 561 nm laser and collecting emission around 585 nm. Record the mean fluorescence intensity for each sample.

• Data Interpretation: A decrease in TMRM fluorescence intensity indicates mitochondrial depolarization, which can be a functional consequence of the TPP conjugate accumulating in the mitochondria.[24]

Seahorse XF Cell Mito Stress Test

This protocol measures the impact of a TPP conjugate on mitochondrial respiration.

Materials:

• Cells seeded in a Seahorse XF cell culture microplate.

• TPP conjugate.

• Seahorse XF Cell Mito Stress Test Kit (Agilent Technologies), containing oligomycin, FCCP, and rotenone/antimycin A.[12][25]

• Seahorse XF Analyzer.

• Seahorse XF assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine), warmed to 37°C and pH adjusted to 7.4.[15]

Procedure:

• Cell Seeding: Seed cells in the Seahorse microplate and allow them to adhere and grow to the desired confluency.

• Assay Preparation: The day of the assay, replace the culture medium with pre-warmed Seahorse assay medium and incubate the plate in a non-CO2 incubator at 37°C for 1 hour.[15]

• Compound Loading: Load the TPP conjugate and the Mito Stress Test compounds (oligomycin, FCCP, rotenone/antimycin A) into the appropriate ports of the sensor cartridge.

• Seahorse Assay: Calibrate the sensor cartridge and place it into the cell plate. Start the assay protocol on the Seahorse XF Analyzer. The instrument will measure the basal oxygen consumption rate (OCR), then sequentially inject the TPP conjugate, followed by oligomycin, FCCP, and finally rotenone/antimycin A.[13][25]

• Data Analysis: The Seahorse software calculates key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.[12] Analyze how the TPP conjugate acutely affects these parameters compared to the vehicle control. A significant change in OCR upon injection of the TPP conjugate provides strong functional evidence of mitochondrial interaction.

References

• 1. Triphenylphosphine-Based Mitochondrial Targeting Nanocarriers: Advancing Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. TPP-based mitocans: a potent strategy for anticancer drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Triphenylphosphonium-modified mitochondria-targeted paclitaxel nanocrystals for overcoming multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective Imaging of Mitochondrial Surfaces with Novel Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improving the Accuracy of Flow Cytometric Assessment of Mitochondrial Membrane Potential in Hematopoietic Stem and Progenitor Cells Through the Inhibition of Efflux Pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Flow Cytometry-based Assay for Measuring Mitochondrial Membrane Potential in Cardiac Myocytes After Hypoxia/Reoxygenation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Using flow cytometry for mitochondrial assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. Evaluation of Glycolysis and Mitochondrial Function in Endothelial Cells Using the Seahorse Analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Functional Mitochondrial Toxicity Assay (Seahorse XFe96) | Cyprotex | Evotec [evotec.com]
• 15. Measurement of mitochondrial respiration in adherent cells by Seahorse XF96 Cell Mito Stress Test - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Exploiting mitochondrial targeting signal(s), TPP and bis-TPP, for eradicating cancer stem cells (CSCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Introducing TAPY as a Versatile Alternative to TPP for Selective Mitochondrial Targeting in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Beyond the TPP+ “gold standard”: a new generation mitochondrial delivery vector based on extended PN frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Methods for imaging mammalian mitochondrial morphology: a prospective on MitoGraph - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Analysis of mitochondrial dynamics and functions using imaging approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 24. youtube.com [youtube.com]
• 25. agilent.com [agilent.com]

A Comparative Guide to the Cytotoxicity of Phosphonium Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic profiles of various phosphonium ionic liquids (ILs), supported by experimental data. The information presented is intended to aid in the selection and design of phosphonium ILs for a range of applications, from "greener" solvents to potential therapeutic agents.

Data Presentation: Comparative Cytotoxicity of Phosphonium Ionic Liquids

The cytotoxic effects of phosphonium ionic liquids are significantly influenced by their molecular structure, particularly the length of the alkyl chains attached to the phosphorus atom and the nature of the counter-anion. Generally, increasing the alkyl chain length leads to greater lipophilicity, which facilitates interaction with and disruption of cell membranes, resulting in higher cytotoxicity.

The following table summarizes the 50% inhibitory concentration (IC50) values of various phosphonium ionic liquids against different human cancer and non-cancerous cell lines. A lower IC50 value indicates higher cytotoxic activity.

Phosphonium Ionic Liquid Cation	Anion	Cell Line	Exposure Time (h)	IC50 (µM)	Reference
Trihexyltetradecylphosphonium	Chloride ([Cl]⁻)	MCF-7 (Breast Cancer)	Not Specified	5.4	[1]
Trihexyltetradecylphosphonium	Chloride ([Cl]⁻)	MCF-10A (Non-tumorigenic Breast)	Not Specified	3.3	[1]
Trihexyltetradecylphosphonium	Aniline Blue ([AB]²⁻)	MCF-7 (Breast Cancer)	Not Specified	2.4	[1]
Trihexyltetradecylphosphonium	Aniline Blue ([AB]²⁻)	MCF-10A (Non-tumorigenic Breast)	Not Specified	4.0	[1]
Tri-n-butyl-n-hexadecylphosphonium	Bromide ([Br]⁻)	HeLa (Cervical Cancer)	24 and 48	<5
Tri-n-butyl-n-hexadecylphosphonium	Bromide ([Br]⁻)	K562 (Leukemia)	24 and 48	>500
Tri-n-hexyltetradecylphosphonium	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	HeLa (Cervical Cancer)	Not Specified	~85
Triphenylmethylphosphonium	Iodide ([I]⁻)	K562 (Leukemia)	48	~10
Triphenylethylphosphonium	Iodide ([I]⁻)	K562 (Leukemia)	48	~8
Triphenylpropylphosphonium	Iodide ([I]⁻)	K562 (Leukemia)	48	~7
Triphenylbutylphosphonium	Iodide ([I]⁻)	K562 (Leukemia)	48	~6
Triphenylpentylphosphonium	Iodide ([I]⁻)	K562 (Leukemia)	48	~6
(11-methoxy-11-oxo-undecyl) triphenylphosphonium	Bromide ([Br]⁻)	MCF-7 (Breast Cancer)	Not Specified	Not Specified	[2]
(11-methoxy-11-oxo-undecyl) triphenylphosphonium	Bromide ([Br]⁻)	HeLa (Cervical Cancer)	Not Specified	Not Specified	[2]

Experimental Protocols

The data presented in this guide were primarily generated using the MTT assay, a colorimetric method for assessing cell metabolic activity as an indicator of cell viability.

Detailed Protocol for MTT Cytotoxicity Assay

This protocol provides a standardized procedure for determining the cytotoxicity of phosphonium ionic liquids.

Materials:

• Phosphonium ionic liquid (PIL) test compounds

• Target cell line(s) (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom microplates

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they have a viability of >90%.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow cells to attach and resume growth.

• Treatment with Phosphonium Ionic Liquids:

  • Prepare a series of dilutions of the phosphonium ionic liquids in complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the PILs. Include a vehicle control (medium with the solvent used to dissolve the PILs, if any) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours in the humidified incubator. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan:

  • After the incubation with MTT, carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the untreated control cells.

  • Plot the percentage of cell viability against the concentration of the phosphonium ionic liquid and determine the IC50 value, which is the concentration that inhibits 50% of cell growth.

Signaling Pathways in Phosphonium Ionic Liquid-Induced Cytotoxicity

The primary mechanism of cytotoxicity for many phosphonium ionic liquids involves the induction of apoptosis, or programmed cell death, through the intrinsic (mitochondrial) pathway. Due to their lipophilic and cationic nature, phosphonium salts can readily cross the plasma membrane and accumulate within the mitochondria, driven by the negative mitochondrial membrane potential. This accumulation disrupts mitochondrial function, leading to a cascade of events culminating in cell death.

The following diagram illustrates the key steps in the mitochondrial-mediated apoptotic pathway induced by phosphonium ionic liquids.

Caption: Mitochondrial-mediated apoptosis induced by phosphonium ionic liquids.

Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines the typical workflow for assessing the cytotoxicity of phosphonium ionic liquids.

Caption: Standard workflow for assessing phosphonium IL cytotoxicity.

References

• 1. Tunable Cytotoxicity and Selectivity of Phosphonium Ionic Liquid with Aniline Blue Dye - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphonium Salt Displays Cytotoxic Effects Against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Triphenyl(tetradecyl)phosphonium Bromide and Trihexyl(tetradecyl)phosphonium Bromide for Researchers and Drug Development Professionals

In the landscape of quaternary phosphonium salts, Triphenyl(tetradecyl)phosphonium Bromide and Trihexyl(tetradecyl)phosphonium Bromide emerge as two prominent compounds with broad applications in research and drug development. Their utility as phase transfer catalysts, ionic liquids, and bioactive agents necessitates a clear understanding of their comparative performance. This guide provides an objective comparison based on available experimental data, detailed experimental protocols for key assays, and visualizations to elucidate their structure-function relationships.

Physicochemical Properties

A fundamental comparison begins with the intrinsic physicochemical properties of these two molecules. The substitution of the electron-rich, aromatic phenyl groups with flexible, aliphatic hexyl groups on the phosphorus atom significantly influences their physical state, solubility, and thermal stability.

Property	Triphenyl(tetradecyl)phosphonium Bromide	Trihexyl(tetradecyl)phosphonium Bromide
Synonyms	Myristyltriphenylphosphonium bromide, (1-Tetradecyl)triphenylphosphonium bromide[1]	Tetradecyltrihexylphosphonium bromide[2]
CAS Number	25791-20-2[1]	654057-97-3[2]
Molecular Formula	C₃₂H₄₄BrP[1]	C₃₂H₆₈BrP[2]
Molecular Weight	539.58 g/mol [1]	563.76 g/mol [2]
Appearance	White to pale yellow powder[1]	Colorless to yellowish-brown liquid or solid
Melting Point	87 - 96 °C[1]	~39 °C[3]
Density	Not specified	0.96 g/mL at 20 °C
Solubility	Slightly soluble in water[1]	Good solvent for CO₂[4]; solubility in various organic solvents

Performance Comparison

The structural differences between the aryl and alkyl substituents on the phosphorus atom directly impact the biological activity and catalytic efficiency of these compounds.

Antimicrobial and Cytotoxic Activity

Quaternary phosphonium salts are known for their antimicrobial and cytotoxic properties, which are primarily attributed to their ability to disrupt cell membranes. The lipophilicity and charge distribution of the cation are critical determinants of this activity.

Studies on a range of phosphonium salts have indicated that both the nature of the groups attached to the phosphorus atom and the length of the long alkyl chain significantly influence their biological efficacy. While direct comparative studies on Triphenyl(tetradecyl)phosphonium Bromide and Trihexyl(tetradecyl)phosphonium Bromide are limited, broader studies on similar tri-aryl and tri-alkyl phosphonium salts provide valuable insights.

Generally, increasing the alkyl chain length to an optimal point enhances antimicrobial activity. Research on various phosphonium salts has shown that compounds with longer alkyl chains (around C12-C16) exhibit potent activity against a spectrum of bacteria, including drug-resistant strains.[5][6]

The triphenylphosphonium cation is a well-known lipophilic cation that can readily penetrate cell membranes and accumulate in mitochondria, driven by the large mitochondrial membrane potential. This targeted accumulation can lead to enhanced cytotoxicity in cancer cells, making triphenylphosphonium derivatives promising candidates for anticancer drug delivery.[7] Trihexyl(tetradecyl)phosphonium bromide, with its long alkyl chains, also exhibits significant lipophilicity, contributing to its antimicrobial and cytotoxic effects.

Applications in Catalysis and as Ionic Liquids

Both compounds are utilized as phase transfer catalysts, facilitating reactions between reactants in immiscible phases.[1][8][9][10][11] The efficiency of a phase transfer catalyst is dependent on the lipophilicity of the cation, which enables it to transport anions from the aqueous to the organic phase. The bulky and lipophilic nature of both the triphenyl and trihexyl groups suggests their competence in this role.

Trihexyl(tetradecyl)phosphonium bromide is also recognized as an ionic liquid, a class of salts with low melting points that are finding increasing use as environmentally benign solvents and electrolytes.[3][12][13] Its properties, such as thermal stability and variable solubility, make it suitable for applications like the extraction of sulfur compounds from fuels.[12][14]

Experimental Protocols

To aid researchers in evaluating the performance of these compounds, detailed methodologies for key experiments are provided below.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC.

Materials:

• Test compounds (Triphenyl(tetradecyl)phosphonium Bromide and Trihexyl(tetradecyl)phosphonium Bromide)

• Bacterial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of each test compound in a suitable solvent.

• Perform serial two-fold dilutions of the stock solutions in the broth medium directly in the 96-well plate. The final volume in each well should be 100 µL.

• Prepare a bacterial inoculum and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the bacterial inoculum in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add 100 µL of the diluted bacterial suspension to each well containing the test compound dilutions, bringing the final volume to 200 µL.

• Include a positive control (broth with bacteria, no compound) and a negative control (broth only) on each plate.

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Test compounds

• Mammalian cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Sterile 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the solvent used for the compounds) and a no-treatment control.

• Incubate the cells with the compounds for a desired period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium containing MTT and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Visualizing the Comparison: A Logical Framework

To visually summarize the comparative aspects discussed, the following diagram illustrates the key structural features and their influence on the performance of each compound.

Caption: A logical diagram illustrating the influence of the cationic headgroup and the common alkyl chain on the performance characteristics of the two phosphonium salts.

Conclusion

Both Triphenyl(tetradecyl)phosphonium Bromide and Trihexyl(tetradecyl)phosphonium Bromide are versatile molecules with significant potential in research and drug development. The choice between them will largely depend on the specific application. The triphenyl derivative, with its well-documented mitochondrial targeting properties, may be particularly advantageous in the development of anticancer agents. The trihexyl derivative, on the other hand, with its characteristics as an ionic liquid, offers unique opportunities in "green" chemistry and specialized extraction processes. The provided experimental protocols offer a standardized framework for researchers to conduct their own comparative evaluations and make informed decisions based on empirical data.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Trihexyltetradecylphosphonium bromide | C32H68BrP | CID 16218822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Theoretical and Experimental Studies of Phosphonium Ionic Liquids as Potential Antibacterials of MDR Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Phosphonium Salt Displays Cytotoxic Effects Against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. nbinno.com [nbinno.com]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. Phase-transfer Catalysis | Chemical Bull Pvt Ltd [chemicalbull.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Industrial preparation of phosphonium ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Stability of Phosphonium and Imidazolium Salts

The thermal stability of ionic liquids is a critical parameter for their application in diverse fields, including as solvents for high-temperature reactions, electrolytes in energy storage devices, and as heat transfer fluids. This guide provides an objective comparison of the thermal stability of two of the most common classes of ionic liquids: phosphonium salts and imidazolium salts, supported by experimental data for researchers, scientists, and drug development professionals.

Introduction to Thermal Stability

Thermal stability refers to the ability of a substance to resist decomposition at high temperatures. For ionic liquids, this is typically evaluated by measuring the onset decomposition temperature (Tonset) or the temperature at which a specific percentage of mass loss occurs, using techniques like Thermogravimetric Analysis (TGA). Generally, phosphonium-based ionic liquids exhibit higher thermal stability compared to their imidazolium counterparts.[1] Studies have indicated decomposition temperatures for phosphonium cations often exceed 300°C, whereas imidazolium cations typically begin to decompose above 200°C.[1]

Mechanisms of Thermal Decomposition

The decomposition pathways for these salts are fundamentally different, contributing to their varying stability:

• Imidazolium Salts: The primary decomposition route for many imidazolium-based ionic liquids is through an SN2 nucleophilic substitution reaction.[2][3] In this mechanism, the anion acts as a nucleophile and attacks an alkyl group on the imidazolium cation, typically at the methyl or ethyl substituent, leading to the formation of volatile neutral species.[4]

• Phosphonium Salts: The decomposition of phosphonium salts can proceed through different pathways, including retro-quaternization or Hofmann elimination.[1] The specific pathway is influenced by the structure of the cation and the nature of the anion.

Factors Influencing Thermal Stability

Several factors related to the ionic liquid's structure and environment can significantly impact its thermal stability:

• Anion Type: The anion plays a crucial role in the overall stability of the ionic liquid.[2][5] Anions that are more nucleophilic, such as halides (Cl⁻, Br⁻), tend to decrease thermal stability by facilitating SN2 attacks, which can drastically reduce the decomposition temperature of imidazolium salts to below 300°C.[1][5] Conversely, weakly coordinating anions like bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) generally lead to higher thermal stability.[6]

• Cation Structure: The architecture of the cation also influences stability. For imidazolium salts, increasing the length of the alkyl chains can sometimes decrease thermo-oxidative stability, while adding more alkyl substituents to the imidazolium ring can enhance it.[1][2] In phosphonium salts, the introduction of features like ether chains can lower viscosity but may also reduce thermal stability.[7][8]

• Atmosphere: The surrounding atmosphere is a critical experimental variable. Most ionic liquids show greater stability under an inert atmosphere (like nitrogen) compared to an oxidative atmosphere (like air).[9][10] The presence of oxygen can lead to oxidative degradation at lower temperatures.

Quantitative Comparison of Thermal Decomposition Temperatures

The following table summarizes the onset decomposition temperatures (Tonset) or decomposition temperatures (Td) for various phosphonium and imidazolium salts as determined by Thermogravimetric Analysis (TGA).

Ionic Liquid Cation	Ionic Liquid Anion	Salt Type	Decomposition Temp. (°C)	Atmosphere	Reference
Trihexyl(tetradecyl)phosphonium	2-Ethylhexyl sulfate	Phosphonium	329	N/A	[11]
Tetrabutylphosphonium	2-Ethylhexyl sulfate	Phosphonium	314	N/A	[11]
Tributyl(octyl)phosphonium	Benzosulfonate (BScB)	Phosphonium	412	Nitrogen	[10]
Tributyl(octyl)phosphonium	Benzylmalonate (BMB)	Phosphonium	403	Nitrogen	[10]
1-Hexyl-3-methylimidazolium	2-Ethylhexyl sulfate	Imidazolium	291	N/A	[11]
1-Alkyl-3-methylimidazolium	Halides	Imidazolium	<300	N/A	[5]
1-Alkyl-3-methylimidazolium	[NTf₂]⁻	Imidazolium	>400	N/A	[10]

Note: Decomposition temperatures can vary based on the specific experimental conditions, particularly the heating rate.

Experimental Protocols

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is the standard method for determining the thermal stability of ionic liquids.[4]

Objective: To determine the temperature at which an ionic liquid sample begins to decompose by measuring its mass loss as a function of temperature.

Methodology:

• Sample Preparation: A small sample of the ionic liquid (typically 2-10 mg) is placed into a TGA pan, commonly made of platinum or ceramic.[4][12]

• Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20 mL/min) to prevent oxidative degradation.[1]

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant, linear heating rate.[1] A typical heating rate is 10°C/min.[4][11]

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The decomposition temperature (Tonset) is determined from the resulting TGA curve. It is often calculated as the temperature at which the tangent to the steepest point of the mass loss curve intersects the initial mass baseline.

Isothermal TGA: For assessing long-term thermal stability, isothermal TGA experiments are conducted.[5][13] In this method, the sample is held at a constant temperature for an extended period (e.g., 10 hours), and the mass loss over time is recorded.[14][15] This provides a more realistic measure of stability for applications involving prolonged exposure to high temperatures.

Visualizing the Comparison Workflow

The logical flow for comparing the thermal stability of phosphonium and imidazolium salts can be visualized as follows:

Caption: Workflow for comparing the thermal stability of phosphonium and imidazolium salts.

Conclusion

The experimental data consistently demonstrate that phosphonium salts generally possess superior thermal stability compared to imidazolium salts. This trend is largely attributed to their different decomposition mechanisms and the inherent stability of the phosphonium cation. However, the choice of anion is arguably the most critical factor influencing the final decomposition temperature for both classes of salts. For applications requiring high-temperature performance, phosphonium salts with weakly nucleophilic anions are often the preferred choice. Researchers must consider not only the cation but the entire ion pair and the operating atmosphere when selecting an ionic liquid for a specific high-temperature application.

References

• 1. ajer.org [ajer.org]
• 2. researchgate.net [researchgate.net]
• 3. escholarship.org [escholarship.org]
• 4. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tainstruments.com [tainstruments.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development [mdpi.com]
• 10. Comparing the Thermal and Electrochemical Stabilities of Two Structurally Similar Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. arpnjournals.org [arpnjournals.org]
• 13. Collection - Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis - Industrial & Engineering Chemistry Research - Figshare [acs.figshare.com]
• 14. par.nsf.gov [par.nsf.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Phosphonium-Based Antibacterial Agents

The rise of multidrug-resistant bacteria presents a formidable challenge to global health, necessitating the development of novel antimicrobial agents that sidestep existing resistance mechanisms.[1] Quaternary phosphonium salts (QPSs) have emerged as a promising class of non-nitrogenous cationic amphiphiles with potent antibacterial activity.[2] Unlike their well-studied quaternary ammonium counterparts, phosphonium-based compounds may offer advantages in thermal stability, synthesis kinetics, and potentially, an ability to evade certain bacterial resistance mechanisms.[2][3] This guide provides a comparative analysis of phosphonium-based antibacterial agents, supported by experimental data, to assist researchers in navigating this evolving field.

Mechanism of Action: Membrane Disruption

Similar to other cationic antimicrobial agents, the primary mechanism of action for phosphonium salts is the disruption of the bacterial cell membrane.[4][5] The positively charged phosphonium headgroup is electrostatically attracted to the negatively charged components of the bacterial cell envelope, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[6] The hydrophobic alkyl chains then penetrate and disrupt the lipid bilayer, leading to increased membrane permeability, leakage of essential cytoplasmic contents, and ultimately, cell death.[4][5]

Caption: General mechanism of action for phosphonium-based antibacterial agents.

Comparative Performance Data

The antibacterial efficacy of phosphonium agents is highly dependent on their molecular structure, particularly the length of the alkyl chains and the nature of the groups attached to the phosphorus atom.

Table 1: Antibacterial Activity (MIC) of Selected Phosphonium Compounds

Compound/Class	Target Organism	MIC (µg/mL)	MIC (µM)	Reference
Bis-phosphonium Salts
Compound 10a¹	S. aureus	1	-	[7]
Compound 10a¹	S. epidermidis	1	-	[7]
Dicationic bis-phosphonium ILs
Di-Hex C10²	S. aureus (MRSA)	-	~3.1	[8]
Di-Hex C10²	P. aeruginosa	-	~6.2	[8]
Alkyl Triphenylphosphonium ILs
Decyl(triphenyl)phosphonium bromide	A. baumannii (MDR)	-	12.5	[9]
Dodecyl(triphenyl)phosphonium bromide	A. baumannii (MDR)	-	6.25	[9]
Alkyltrimethylphosphonium Salts
C18 chain length	S. aureus	-	2.8	[10]
C18 chain length	E. coli	-	28	[10]
Phytochemical-based TPP⁺ Conjugates
Dihydrocinnamic derivative 5m	S. aureus (MRSA)	< 0.25	-	[11]

¹ 5,6-bis[tributylphosphonio(methyl)]-2,2,8-trimethyl-4H-[7][12]dioxino[4,5-c]pyridine dichloride ² A dicationic bis-phosphonium ionic liquid with two hexyl groups on each phosphonium center, separated by a C10 linker.

Table 2: Cytotoxicity and Selectivity of Phosphonium Agents

Compound	Antibacterial Activity (MIC)	Cytotoxicity (CC₅₀)	Selectivity Index (SI = CC₅₀/MIC)	Reference
Bis-phosphonium Salt 10a	1 µg/mL (S. aureus)	200 µg/mL (HEK-293 cells)	200	[7]
Tri-tert-butyl(n-dodecyl)phosphonium bromide	High activity vs. MRSA	Low cytotoxicity vs. human cells	High selectivity	[3]
Dicationic bis-phosphonium IL (Di-Hex C10)	~3.1 µM (MRSA)	Non-cytotoxic to corneal epithelial cells	High	[8]

Structure-Activity Relationships (SAR)

The biological activity of phosphonium compounds is intricately linked to their chemical structure. Key relationships have been identified that govern their efficacy and selectivity.

• Alkyl Chain Length: A general trend shows that antibacterial activity increases with the length of the alkyl chain up to a certain point (often C12-C16), after which activity may plateau or decrease due to poor water solubility.[7][10][13] This is attributed to the enhanced lipophilicity, which facilitates deeper penetration into the bacterial membrane.

• Cationic Headgroup: Replacing phenyl groups with n-butyl groups on the phosphorus atom has been shown to increase activity against Staphylococcus species.[7] Studies comparing phosphonium salts to their ammonium analogs with identical hydrophobic structures have found that phosphonium salts often exhibit superior bactericidal activity.[10]

• Number of Cationic Centers: Dicationic or bis-phosphonium structures can exhibit broad-spectrum activity and may be less susceptible to efflux-mediated resistance compared to their monocatonic counterparts.[2][8]

References

• 1. researchgate.net [researchgate.net]
• 2. Quaternary Phosphonium Compounds: An Examination of Non-Nitrogenous Cationic Amphiphiles That Evade Disinfectant Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, Characterization, and Potential Applications of New Silica-Phosphonium Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Shifting from Ammonium to Phosphonium Salts: A Promising Strategy to Develop Next-Generation Weapons against Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Bis-phosphonium salts of pyridoxine: the relationship between structure and antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diphosphonium Ionic Liquids as Broad Spectrum Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Theoretical and Experimental Studies of Phosphonium Ionic Liquids as Potential Antibacterials of MDR Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phytochemicals and quaternary phosphonium ionic liquids: Connecting the dots to develop a new class of antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent developments in antimicrobial small molecule quaternary phosphonium compounds (QPCs) – synthesis and biological insights - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. media.neliti.com [media.neliti.com]

Assessing the Purity of Triphenyl(tetradecyl)phosphonium Bromide: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate determination of purity for key reagents and intermediates is a cornerstone of reliable and reproducible results. Triphenyl(tetradecyl)phosphonium Bromide, a versatile quaternary phosphonium salt utilized in various applications including as a phase-transfer catalyst and in drug delivery systems, is no exception. This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC), potentiometric titration, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for assessing the purity of this compound. Detailed experimental protocols and supporting data are presented to aid in the selection of the most appropriate method for specific laboratory needs.

Comparison of Analytical Methods

The choice of analytical method for purity determination often involves a trade-off between specificity, precision, speed, and cost. Below is a summary of the key performance characteristics of HPLC, potentiometric titration, and qNMR for the analysis of Triphenyl(tetradecyl)phosphonium Bromide.

Feature	High-Performance Liquid Chromatography (HPLC)	Potentiometric Titration	Quantitative NMR (qNMR)
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Measurement of the potential difference between two electrodes as a function of titrant volume.	Signal intensity is directly proportional to the molar concentration of the nuclei.
Specificity	High; can separate the main compound from structurally similar impurities.	Moderate; titrates the phosphonium cation but may not distinguish between different phosphonium salts.	High; provides structural information and can distinguish between different phosphorus-containing species (³¹P qNMR).
Sensitivity	High (typically µg/mL to ng/mL).	Moderate (typically mg/mL).	Moderate (typically mg/mL).
Precision	High (RSD < 1%).	High (RSD < 0.5%).[1]	High (RSD < 1%).
Speed	Moderate (run times typically 10-30 minutes per sample).	Fast (typically a few minutes per sample).	Moderate (requires careful sample preparation and longer acquisition times for high accuracy).
Cost	High initial instrument cost; moderate cost per sample for solvents and columns.	Low instrument cost; low cost per sample.	Very high initial instrument cost; low cost per sample for solvents and standards.
Primary/Secondary	Secondary method; requires a reference standard for quantification.	Primary method for assay; does not require a reference standard of the analyte.	Primary method; can provide absolute purity without a specific reference standard of the analyte.[2][3]

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols are intended as a starting point and may require optimization based on the specific instrumentation and sample characteristics.

High-Performance Liquid Chromatography (HPLC)

This method is ideal for identifying and quantifying the main component and potential process-related impurities such as triphenylphosphine and triphenylphosphine oxide.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Triphenyl(tetradecyl)phosphonium Bromide reference standard

• Triphenylphosphine and Triphenylphosphine oxide standards (for impurity identification)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

• Standard Solution Preparation:

  • Accurately weigh and dissolve an appropriate amount of Triphenyl(tetradecyl)phosphonium Bromide reference standard in the mobile phase to prepare a stock solution of 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Prepare solutions of triphenylphosphine and triphenylphosphine oxide for peak identification.

• Sample Preparation:

  • Accurately weigh and dissolve the Triphenyl(tetradecyl)phosphonium Bromide sample in the mobile phase to a final concentration of approximately 0.5 mg/mL.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 220 nm

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	50	50
    20	10	90
    25	10	90
    26	50	50

    | 30 | 50 | 50 |

• Analysis:

  • Inject the standard solutions to establish the calibration curve and determine the retention times of the main peak and potential impurities.

  • Inject the sample solution and integrate the peak areas.

  • Calculate the purity of the sample based on the area percentage of the main peak relative to the total peak area, or by using the calibration curve for an assay value.

Potentiometric Titration

This method provides a rapid and cost-effective determination of the total quaternary phosphonium salt content.

Instrumentation:

• Autotitrator with a surfactant-sensitive electrode (e.g., Ag/AgCl reference electrode and a platinum ring indicator electrode)

• Burette (10 mL)

• Magnetic stirrer

Reagents:

• Sodium tetraphenylborate (NaTPB) solution (0.01 M), standardized

• 2-Propanol

• Distilled water

Procedure:

• Titrant Standardization:

  • Standardize the 0.01 M NaTPB solution against a primary standard, such as potassium chloride.

• Sample Preparation:

  • Accurately weigh approximately 100-150 mg of the Triphenyl(tetradecyl)phosphonium Bromide sample into a beaker.

  • Dissolve the sample in 50 mL of a 1:1 (v/v) mixture of 2-propanol and distilled water.

• Titration:

  • Immerse the electrodes in the sample solution and stir gently.

  • Titrate the sample with the standardized 0.01 M NaTPB solution.

  • The endpoint is determined by the inflection point of the titration curve (potential vs. volume of titrant).

• Calculation:

  • Calculate the purity of Triphenyl(tetradecyl)phosphonium Bromide using the following formula:

    where:

    • V = Volume of NaTPB solution at the endpoint (mL)

    • M = Molarity of the NaTPB solution (mol/L)

    • MW = Molecular weight of Triphenyl(tetradecyl)phosphonium Bromide (539.58 g/mol )

    • W = Weight of the sample (mg)

Quantitative NMR (qNMR) Spectroscopy

qNMR, particularly ³¹P qNMR, offers a primary method for determining the absolute purity of Triphenyl(tetradecyl)phosphonium Bromide without the need for a specific reference standard of the analyte itself.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated chloroform (CDCl₃) or another suitable deuterated solvent

• Internal standard (e.g., triphenyl phosphate for ³¹P qNMR or maleic acid for ¹H qNMR), with a known purity.

Procedure:

• Sample Preparation:

  • Accurately weigh a precise amount of the Triphenyl(tetradecyl)phosphonium Bromide sample (e.g., 20-30 mg) into a vial.

  • Accurately weigh a precise amount of the internal standard (e.g., 10-15 mg of triphenyl phosphate) into the same vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent (e.g., 0.75 mL of CDCl₃).

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition (³¹P qNMR):

  • Acquire a proton-decoupled ³¹P NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all phosphorus nuclei (typically 5-7 times the longest T₁).

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the signals corresponding to the Triphenyl(tetradecyl)phosphonium cation and the internal standard.

• Calculation:

  • Calculate the purity of the sample using the following formula:

    where:

    • I = Integral value

    • N = Number of nuclei giving rise to the signal (1 for both the phosphonium cation and triphenyl phosphate)

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • subscripts "sample" and "IS" refer to the analyte and the internal standard, respectively.

Visualizing the Workflow

To better illustrate the logical flow of the primary analytical method, an experimental workflow for HPLC purity assessment is provided below.

Caption: Workflow for HPLC Purity Assessment.

Conclusion

The selection of an appropriate analytical method for determining the purity of Triphenyl(tetradecyl)phosphonium Bromide depends on the specific requirements of the analysis. HPLC offers excellent specificity for identifying and quantifying impurities, making it a powerful tool for quality control and method development. Potentiometric titration provides a rapid, cost-effective, and precise assay of the total phosphonium salt content, suitable for routine analysis where the impurity profile is well-characterized. qNMR stands out as a primary method for determining absolute purity without the need for a specific reference standard of the analyte, which is particularly valuable for the certification of reference materials and for obtaining highly accurate purity values. By understanding the principles, advantages, and limitations of each technique, researchers can make an informed decision to ensure the quality and reliability of their work.

References

• 1. quora.com [quora.com]
• 2. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Alternatives for Triphenyl(tetradecyl)phosphonium Bromide in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an optimal phase-transfer catalyst is paramount to achieving high yields, selectivity, and process efficiency. Triphenyl(tetradecyl)phosphonium Bromide (TPTB) is a quaternary phosphonium salt that functions as a phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases. This guide provides an objective comparison of TPTB with other alternatives, supported by experimental data, to inform catalyst selection in various synthetic applications.

Introduction to Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a powerful technique that enables reactions between reactants located in different phases, such as an aqueous and an organic layer.[1][2] The catalyst, typically a quaternary ammonium or phosphonium salt, transports a reactant from one phase to another, allowing the reaction to proceed.[1] This methodology offers several advantages, including milder reaction conditions, increased reaction rates, and the use of less expensive and hazardous solvents.[3][4]

Alternatives to Triphenyl(tetradecyl)phosphonium Bromide

The primary alternatives to TPTB fall into several categories, each with distinct properties and applications. The choice of an alternative often depends on factors such as thermal stability, reactivity, cost, and the specific reaction conditions.

1. Other Quaternary Phosphonium Salts:

This class includes salts with different alkyl or aryl substituents on the phosphorus atom. A commonly used example is Tetraphenylphosphonium Bromide (TPPB).[5][6] These catalysts are known for their good thermal stability.[7] Chiral quaternary phosphonium salts have also been developed for asymmetric synthesis.[4][8] Polymer-supported phosphonium salts offer the advantage of easy separation and recyclability, which can reduce costs and environmental impact.[7][9]

2. Quaternary Ammonium Salts:

Quaternary ammonium salts are the most widely used phase-transfer catalysts due to their affordability.[10] Common examples include benzyltriethylammonium chloride (TEBA), tetrabutylammonium bromide (TBAB), and tri-caprylyl methyl ammonium chloride (Aliquat 336).[11][12] While effective, they are generally less thermally stable than their phosphonium counterparts and can undergo Hofmann elimination in the presence of a strong base and heat.[1][11]

3. Crown Ethers and Cryptands:

These are another class of phase-transfer catalysts that function by encapsulating metal cations, thereby transporting the accompanying anion into the organic phase.[2][12] They can be highly effective but are often more expensive than onium salts.

4. Ionic Liquids (ILs):

Ionic liquids, particularly those with imidazolium, pyridinium, quaternary ammonium, or quaternary phosphonium cations, are considered green alternatives to traditional organic solvents.[13][14][15] They can act as both the solvent and the catalyst, offering advantages such as negligible vapor pressure, non-flammability, and high thermal stability.[13][16]

Performance Comparison

The performance of a phase-transfer catalyst is highly dependent on the specific reaction. Phosphonium-based catalysts generally exhibit higher thermal and chemical stability compared to ammonium salts.[1][11] In some applications, phosphonium catalysts have demonstrated superior performance in terms of yield.

Table 1: Comparison of Catalysts in the Alkylation of Sodium Benzoate with Butyl Bromide

Catalyst	Catalyst Type	Yield of Butyl Benzoate
Tetraphenylphosphonium Bromide (TPPB)	Quaternary Phosphonium Salt	98%[11]
Tri-caprylyl methyl Ammonium Chloride (Aliquat 336)	Quaternary Ammonium Salt	92%[11]
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	91%[11]

Experimental Protocols

The following are representative experimental protocols that can be adapted to evaluate the performance of TPTB and its alternatives.

1. O-Alkylation of a Phenol

This protocol describes a general procedure for the O-alkylation of a phenol using an alkyl halide under phase-transfer catalysis conditions.[1]

• Materials:

  • Phenol (1.0 eq)

  • Alkyl halide (1.2 eq)

  • Sodium hydroxide (2.0 eq)

  • Phase-transfer catalyst (e.g., TPTB or alternative) (0.01-0.05 eq)

  • Organic solvent (e.g., toluene, chlorobenzene)

  • Deionized water

• Procedure:

  • Dissolve the phenol and phase-transfer catalyst in the organic solvent.

  • Add the aqueous solution of sodium hydroxide.

  • Heat the mixture to the desired reaction temperature with vigorous stirring.

  • Add the alkyl halide dropwise over a period of 30 minutes.

  • Monitor the reaction progress by TLC or GC.

  • After completion, cool the reaction mixture to room temperature.

  • Separate the organic and aqueous layers.

  • Wash the organic layer with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

  • Purify the product by distillation or column chromatography.

2. Synthesis of Polycarbonate

This protocol outlines the synthesis of polycarbonate from bisphenol A (BPA) and diphenyl carbonate (DPC) and can be adapted to compare different thermally stable phosphonium catalysts.[1]

• Materials:

  • Bisphenol A (BPA) (1.0 eq)

  • Diphenyl carbonate (DPC) (1.05 eq)

  • Phase-transfer catalyst (5 x 10⁻⁴ eq)

• Procedure:

  • Combine BPA, DPC, and the catalyst in a reaction vessel equipped with a mechanical stirrer and a distillation apparatus.

  • Heat the mixture under a nitrogen atmosphere to initiate the melt polymerization.

  • Gradually increase the temperature and reduce the pressure to facilitate the removal of phenol byproduct.

  • Continue the reaction until the desired polymer molecular weight is achieved.

  • Cool the reactor and isolate the polycarbonate.

Visualizations

Caption: General mechanism of phase-transfer catalysis.

Caption: Workflow for comparing phase-transfer catalysts.

Caption: Decision tree for selecting a phase-transfer catalyst.

Conclusion

While Triphenyl(tetradecyl)phosphonium Bromide is an effective phase-transfer catalyst, a wide range of alternatives are available, each with its own set of advantages. Quaternary phosphonium salts, including TPTB, are generally favored for reactions requiring high thermal and chemical stability.[11] Quaternary ammonium salts present a more cost-effective option for reactions under milder conditions. For applications demanding easy catalyst removal and recycling, polymer-supported catalysts are an excellent choice. Finally, ionic liquids are emerging as environmentally friendly media that can also serve a catalytic role. The selection of the optimal catalyst requires careful consideration of the specific reaction conditions, cost, and desired outcome. The experimental protocols and decision-making framework provided in this guide offer a systematic approach to identifying the most suitable alternative for a given synthetic challenge.

References

• 1. benchchem.com [benchchem.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. ijirset.com [ijirset.com]
• 4. Chiral quaternary phosphonium salts: a new class of organocatalysts - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. alfachemic.com [alfachemic.com]
• 8. Chiral quaternary phosphonium salts as phase-transfer catalysts for environmentally benign asymmetric transformations - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. fzgxjckxxb.com [fzgxjckxxb.com]
• 11. benchchem.com [benchchem.com]
• 12. alfachemic.com [alfachemic.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. researchgate.net [researchgate.net]
• 15. Room Temperature Ionic Liquids as Green Solvent Alternatives in the Metathesis of Oleochemical Feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]

Safety & Regulatory Compliance

Safe Disposal of Triphenyl(tetradecyl)phosphonium Bromide: A Procedural Guide

For researchers, scientists, and drug development professionals, ensuring the safe disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Triphenyl(tetradecyl)phosphonium bromide, a quaternary phosphonium salt, requires careful handling and adherence to specific disposal protocols due to its potential hazards. This guide provides essential, step-by-step information for its proper disposal.

Hazard and Disposal Summary

The following table summarizes key information regarding the handling and disposal of Triphenyl(tetradecyl)phosphonium bromide, based on available safety data sheets.

Parameter	Information
Hazard Classification	May cause respiratory irritation, skin irritation, and serious eye irritation.[1][2] Some similar phosphonium salts are toxic if swallowed and harmful or toxic to aquatic life with long-lasting effects.[3][4][5]
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection (safety glasses or goggles), and face protection.[1][2] A dust respirator is recommended.[2]
Incompatible Materials	Oxidizing agents.[1]
Primary Disposal Route	Dispose of contents and container to an approved waste disposal plant.[1] This is considered hazardous waste.[6]
Environmental Precautions	Prevent further leakage if safe to do so.[6] Avoid release to the environment and prevent the product from entering drains, waterways, or sewer systems.[3][5][6]

Step-by-Step Disposal Protocol

The proper disposal of Triphenyl(tetradecyl)phosphonium bromide should be conducted in a manner that ensures the safety of laboratory personnel and minimizes environmental impact.

1. Personal Protective Equipment (PPE) and Preparation:

• Before handling the waste, ensure you are wearing the appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.[1][2]

• Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust.[1]

• Ensure that an eyewash station and safety shower are readily accessible.[1]

2. Waste Collection and Storage:

• For solid waste, carefully sweep up the material and place it into a suitable, clean, dry, and properly labeled, closed container for disposal.[1][7] Avoid generating dust during this process.[3][7]

• For solutions, absorb the liquid with an inert material and place it in a sealed container.

• Store the waste container in a cool, dry, and well-ventilated area away from incompatible substances like oxidizing agents.[3][7] The container should be kept tightly closed.[1][3][7]

3. Labeling and Documentation:

• Clearly label the waste container with the chemical name: "Triphenyl(tetradecyl)phosphonium Bromide Waste" and any relevant hazard symbols.

• Follow your institution's specific procedures for documenting hazardous waste, including the quantity and date of generation.

4. Final Disposal:

• The waste must be disposed of as hazardous waste.[6] Do not mix it with non-hazardous waste.

• Arrange for collection by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.

• Dispose of the contents and the container at an approved waste disposal plant.[1]

Emergency Procedures for Spills

In the event of a spill, follow these procedures:

• Small Spills:

  • Ensure proper ventilation.[7]

  • Wearing appropriate PPE, clean up the spill immediately.[7]

  • Sweep or absorb the material and place it in a suitable container for disposal.[7]

  • Avoid creating dust.[7]

• Large Spills:

  • Evacuate the area.

  • Contact your institution's EHS department or emergency response team immediately.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Triphenyl(tetradecyl)phosphonium Bromide.

Caption: Disposal workflow for Triphenyl(tetradecyl)phosphonium Bromide.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. lobachemie.com [lobachemie.com]
• 5. chemos.de [chemos.de]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Triphenyl(tetradecyl)phosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Triphenyl(tetradecyl)phosphonium Bromide (CAS No. 25791-20-2). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Immediate Precautions

Triphenyl(tetradecyl)phosphonium Bromide is a chemical compound that requires careful handling due to its potential health hazards. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4] The substance is typically a white to almost white solid, which can be a crystal or powder.[2]

Key Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[1][4]

Immediate First Aid Measures:

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice or attention.[1][2]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or attention.[1][2]

• If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[1][3][4]

• If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following table summarizes the required PPE for handling Triphenyl(tetradecyl)phosphonium Bromide.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact and irritation.[2][6]
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be required if there is a splash hazard.[2][6]	To protect against eye irritation from dust or splashes.[2]
Skin and Body Protection	Protective clothing, such as a lab coat. Protective boots may be necessary depending on the scale of handling.[2][6]	To prevent skin exposure and contamination of personal clothing.[6]
Respiratory Protection	A NIOSH/MSHA-approved dust respirator should be used when dust or aerosol generation is likely.[2][6]	To prevent respiratory tract irritation from inhalation of dust.[1][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling this chemical will minimize exposure and ensure safety.

Workflow for Handling Triphenyl(tetradecyl)phosphonium Bromide

Caption: Workflow for the safe handling of Triphenyl(tetradecyl)phosphonium Bromide.

Experimental Protocol:

• Preparation:

  • Ensure that an eyewash station and safety shower are readily accessible.[1]

  • Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the powder.[1][6]

  • Don all required PPE as outlined in the table above.

• Handling:

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

  • Minimize dust generation and accumulation during handling.[6]

  • Avoid contact with skin, eyes, and clothing.[2][6]

• Weighing and Transfer:

  • If possible, use a containment system (e.g., a glove box or ventilated balance enclosure) for weighing the powder.

  • Use a spatula to carefully transfer the solid, avoiding actions that could create airborne dust.

  • Keep the container tightly closed when not in use.[1][6]

• Post-Handling:

  • Wash hands and any exposed skin thoroughly after handling.[1][2]

  • Remove contaminated clothing and wash it before reuse.[2]

Disposal Plan

Proper disposal of Triphenyl(tetradecyl)phosphonium Bromide and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Decision Pathway

Caption: Decision-making process for the disposal of Triphenyl(tetradecyl)phosphonium Bromide waste.

Disposal Protocol:

• Waste Characterization: This product is considered hazardous waste.[1]

• Container Management:

  • Collect waste in suitable, closed, and clearly labeled containers.[1]

  • Do not reuse empty containers.[7]

• Disposal Route:

  • Dispose of the contents and container to an approved waste disposal plant.[1][3]

  • Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

  • Avoid release to the environment.[7]

By following these detailed procedures, you can significantly mitigate the risks associated with handling Triphenyl(tetradecyl)phosphonium Bromide and maintain a safe laboratory environment.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. lobachemie.com [lobachemie.com]